9,10-Anthracenedimethanol

• CAS: 10273-85-5

Core Science & Biosynthesis

9,10-Anthracenedimethanol: A Comprehensive Technical Guide on Physical, Chemical, and Functional Properties

Executive Summary

9,10-Anthracenedimethanol (CAS: 10273-85-5), also known as 9,10-bis(hydroxymethyl)anthracene, is a highly versatile polycyclic aromatic hydrocarbon (PAH) derivative. Characterized by its rigid anthracene core and two reactive hydroxymethyl moieties at the meso (9,10) positions, this compound serves as a critical building block in advanced organic synthesis, supramolecular chemistry, and analytical enantiodifferentiation. For drug development professionals and materials scientists, understanding its unique physicochemical profile and reactivity is essential for designing chiral solvating agents (CSAs), photoactive dendrimers, and complex cycloadducts.

Physicochemical Profiling

The physical and chemical properties of 9,10-anthracenedimethanol dictate its solubility, stability, and reactivity. The presence of two hydroxyl groups significantly lowers its lipophilicity (LogP) compared to the parent anthracene, enhancing its compatibility with polar aprotic solvents while maintaining the strong π-π stacking capabilities of the aromatic system.

Table 1: Key Physicochemical Properties of 9,10-Anthracenedimethanol

Property	Value / Description
Chemical Name	9,10-Anthracenedimethanol
CAS Registry Number	10273-85-5
Molecular Formula	C16H14O2
Molecular Weight	238.28 g/mol
Topological Polar Surface Area (TPSA)	40.46 Ų
LogP (Predicted)	~2.98
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	2
Physical State	Solid (Crystalline Powder)
PubChem CID	9859543

(Quantitative data sourced from the PubChem Compound Database [1])

Chemical Reactivity & Mechanistic Pathways

The reactivity of 9,10-anthracenedimethanol is governed by two distinct domains: the nucleophilic hydroxymethyl groups and the electron-rich 9,10-diene system of the anthracene core.

Diels-Alder Cycloadditions (The 9,10-Diene System)

The central ring of the anthracene scaffold possesses lower resonance energy than the flanking rings. Consequently, cycloaddition across the 9,10-positions is thermodynamically driven, as it localizes the π-electrons into two fully aromatic, independent benzene rings.

9,10-Anthracenedimethanol acts as a highly reactive diene. Kinetic studies demonstrate that the rate of Diels-Alder cycloaddition between 9,10-anthracenedimethanol and maleic anhydride is approximately one order of magnitude higher than that of 9-anthracenemethanol [2]. This acceleration is attributed to the electron-donating nature of the hydroxymethyl groups and potential hydrophobic acceleration effects in specific solvent systems.

Derivatization of Hydroxymethyl Groups

The primary alcohols are primed for substitution, esterification, and oxidation. A prominent application is the synthesis of α,α′-bis(trifluoromethyl)-9,10-anthracenedimethanol (ABTE). By modifying the core, researchers generate highly effective Chiral Solvating Agents (CSAs). ABTE utilizes its rigid cisoid conformation and highly acidic hydroxyl groups to form bidentate hydrogen bonds with chiral analytes (e.g., spiroglycol enantiomers or pharmaceutical amines), enabling precise NMR enantiodifferentiation without the need for covalent derivatization [3].

Divergent chemical reactivity pathways of 9,10-anthracenedimethanol.

Experimental Protocol: Synthesis Workflow

The synthesis of 9,10-anthracenedimethanol typically proceeds via the chloromethylation of anthracene followed by nucleophilic substitution (yielding an ester intermediate) and subsequent saponification. The following protocol details the final saponification step from the diacetate intermediate, designed as a self-validating system to ensure high yield and purity [4].

Objective: Conversion of 9,10-anthracenediylbis(methylene) diacetate to 9,10-anthracenedimethanol.

Reagents & Materials:

• 9,10-anthracenediylbis(methylene) diacetate (Precursor)

• Potassium Hydroxide (KOH)

• Absolute Ethanol (EtOH)

• Deionized Water

• TLC Plates (Silica Gel 60 F254)

Step-by-Step Methodology:

• Preparation of the Basic Solution: Dissolve 25 mg of KOH in 20 mL of absolute ethanol.

  • Causality: Ethanol serves as an excellent solvent for both the base and the organic precursor at elevated temperatures, while the ethoxide/hydroxide ions drive the ester cleavage.

• Addition of Precursor: Add 112 mg (0.347 mmol) of 9,10-anthracenediylbis(methylene) diacetate to the basic solution.

• Reflux (Thermodynamic Control): Heat the mixture to reflux for exactly 2 hours.

  • Causality: Refluxing provides the necessary activation energy to overcome the steric hindrance of the meso positions on the rigid anthracene core.

• In-Process Quality Control (QC): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., Hexane:Ethyl Acetate). The disappearance of the less polar diacetate spot and the emergence of a highly polar diol spot (visualized under UV light at 254 nm) validates reaction completion.

• Precipitation & Isolation: Remove the heat source and allow the solution to cool gradually to room temperature, then transfer to an ice bath.

  • Causality: 9,10-anthracenedimethanol has significantly lower solubility in cold ethanol compared to its diacetate precursor. Cooling shifts the equilibrium toward crystallization, acting as an in-situ purification step.

• Filtration & Drying: Collect the resulting precipitate via vacuum filtration. Wash the filter cake with cold deionized water to remove residual KOH and salts. Dry the product under a vacuum to afford the pure 9,10-anthracenedimethanol (Yield: ~97%).

• Validation: Confirm structural integrity via 1H NMR (DMSO-d6), looking for the characteristic methylene protons (~5.5 ppm) and the absence of acetate methyl peaks.

Step-by-step synthetic workflow from anthracene to 9,10-anthracenedimethanol.

Applications in Drug Development

In the pharmaceutical industry, determining the enantiomeric purity of active pharmaceutical ingredients (APIs) is a critical regulatory requirement. 9,10-Anthracenedimethanol acts as the foundational scaffold for synthesizing advanced Chiral Solvating Agents (CSAs).

When derivatized with trifluoromethyl groups, the resulting ABTE compound can be added directly to an NMR tube containing a racemic drug candidate. The large aromatic surface of the anthracene core facilitates π-π stacking with the analyte, while the chiral hydroxyl groups form simultaneous hydrogen bonds. This creates transient diastereomeric complexes with distinct NMR chemical shifts, allowing drug development professionals to quantify enantiomeric excess (ee) rapidly without destructive chromatography [3].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9859543, 9,10-Anthracenedimethanol." PubChem.[Link]

• Kiselev, V. D., et al. "Effect of hydrostatic pressure, temperature, and solvent on the rate of the Diels–Alder reaction between 9,10-anthracenedimethanol and maleic anhydride." Russian Journal of Physical Chemistry A 91.3 (2017): 464-467.[Link]

• Seco, José M., et al. "Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids." The Journal of Organic Chemistry 85.11 (2020): 7247-7257.[Link]

• Fathi, Milad. "Studies Towards Green Oxidation of Alcohols with Visible Light." Middle East Technical University (METU) Theses, (2014).[Link]

9,10-anthracenedimethanol fluorescence quantum yield data

An In-Depth Technical Guide to the Determination of the Fluorescence Quantum Yield of 9,10-Anthracenedimethanol

Authored by a Senior Application Scientist

The Fundamental Principles of Fluorescence and Quantum Yield

Fluorescence is a photoluminescent process wherein a molecule absorbs a photon of light, exciting it to a higher electronic state. The molecule then rapidly relaxes to the lowest vibrational level of the first excited singlet state. From this state, it can return to the ground state by emitting a photon.[1] This emitted photon is of lower energy (longer wavelength) than the absorbed photon, a phenomenon known as the Stokes shift.

However, fluorescence is not the only de-excitation pathway available. The excited molecule can also lose energy through non-radiative processes, such as internal conversion (heat dissipation) and intersystem crossing to a triplet state.[2][3] The fluorescence quantum yield (Φf) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[4]

A quantum yield can range from 0 (no fluorescence) to 1.0 (every absorbed photon results in an emitted photon). The photophysical properties of anthracene and its derivatives are of significant interest due to their applications in areas like organic light-emitting diodes (OLEDs) and fluorescent probes.[5] The substitution at the 9 and 10 positions of the anthracene core can significantly impact the fluorescence properties.[5][6] For instance, some substitutions can lead to fluorescence quenching, while others can enhance emission.[6]

Methodologies for Determining Fluorescence Quantum Yield

There are two primary methods for measuring fluorescence quantum yield: the absolute method and the relative method.

• Absolute Method: This technique directly measures the number of photons emitted and absorbed by a sample, often requiring specialized instrumentation such as an integrating sphere.[7][8][9] While highly accurate, the complexity of the setup makes it less common in many laboratories.

• Relative Method: This is the more widely used approach and involves comparing the fluorescence properties of the sample of interest (the "unknown") to a well-characterized fluorescent standard with a known quantum yield.[10] This guide will focus on the relative method due to its accessibility and high degree of accuracy when performed correctly.

The core principle of the relative method is that for dilute solutions with low absorbance, the fluorescence intensity is directly proportional to the amount of light absorbed and the quantum yield of the fluorophore. By comparing the integrated fluorescence intensity and the absorbance of the unknown sample to a standard under identical experimental conditions, the quantum yield of the unknown can be calculated using the following equation:

Φx = Φst * (Gradx / Gradst) * (ηx2 / ηst2)

Where:

• Φx is the fluorescence quantum yield of the unknown sample.

• Φst is the fluorescence quantum yield of the standard.

• Gradx and Gradst are the gradients from the plot of integrated fluorescence intensity versus absorbance for the unknown and the standard, respectively.

• ηx and ηst are the refractive indices of the solvents used for the unknown and the standard, respectively.[11][12]

Experimental Protocol: Relative Quantum Yield Determination of 9,10-Anthracenedimethanol

This section provides a step-by-step methodology for determining the fluorescence quantum yield of 9,10-anthracenedimethanol.

Selection of a Suitable Fluorescence Standard

The choice of a standard is critical for an accurate quantum yield determination. The ideal standard should have absorption and emission profiles that are in a similar spectral region to the unknown sample. For 9,10-anthracenedimethanol, which is an anthracene derivative, a suitable standard would be a well-characterized fluorophore that absorbs in the UV-A or near-UV region and emits in the blue-violet region.

Quinine sulfate is a commonly used and well-documented standard for this spectral range.[10][13] It is important to note that the quantum yield of quinine sulfate is sensitive to the solvent and temperature.[14][15] For consistency and reproducibility, it is recommended to use quinine sulfate in 0.1 M perchloric acid, which has been shown to have a stable quantum yield over a range of temperatures near room temperature.[14][15]

Table 1: Properties of a Recommended Fluorescence Standard

Standard	Solvent	Excitation λ (nm)	Emission λ (nm)	Quantum Yield (Φst)	Refractive Index (ηst)
Quinine Sulfate	0.1 M Perchloric Acid	~350	~450	0.60	~1.34

Instrumentation and Materials

• Spectrofluorometer: An instrument capable of measuring fluorescence emission spectra with high sensitivity and resolution.

• UV-Vis Spectrophotometer: For accurate absorbance measurements.

• Quartz Cuvettes: 1 cm path length quartz cuvettes for both absorbance and fluorescence measurements. It is advisable to use the same cuvette for all measurements of a given sample to minimize variability.

• Volumetric Glassware: Calibrated volumetric flasks and pipettes for accurate solution preparation.

• 9,10-Anthracenedimethanol: The sample of interest.

• Quinine Sulfate: High-purity fluorescence standard.

• Ethanol (Spectroscopic Grade): A common solvent for anthracene derivatives.[12][16]

• Perchloric Acid (Analytical Grade): For preparing the standard solution.

• Ultrapure Water: For preparing aqueous solutions.

Step-by-Step Experimental Workflow

The following workflow is designed to be a self-validating system, with checks for linearity and control of experimental parameters to ensure data integrity.

Sources

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• 2. gmuphyschemlab.pbworks.com [gmuphyschemlab.pbworks.com]
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• 4. Relative and absolute determination of fluorescence quantum yields of transparent samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Photophysical properties of 9,10-disubstituted anthracene derivatives in solution and films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jasco-global.com [jasco-global.com]
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• 12. chem.uci.edu [chem.uci.edu]
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• 16. omlc.org [omlc.org]

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 9,10-Anthracenedimethanol

Abstract

This technical guide provides a comprehensive overview of the structural analysis of 9,10-anthracenedimethanol (also known as 9,10-bis(hydroxymethyl)anthracene), a key organic building block. While this molecule is of significant interest for its applications as a rigid linker in supramolecular chemistry and as a scaffold in drug development, a definitive single-crystal X-ray structure is not publicly available in crystallographic databases as of the time of this writing. This guide, therefore, addresses this gap by detailing the established methodologies for its synthesis and crystallization. To elucidate the principles and workflow of crystallographic analysis, we present a detailed case study on a closely related, structurally analogous compound: 9,10-dibromoanthracene. The protocols for single-crystal and powder X-ray diffraction are described in-depth, providing researchers, scientists, and drug development professionals with the foundational knowledge to pursue the structural characterization of 9,10-anthracenedimethanol and similar derivatives.

Introduction: The Structural Significance of 9,10-Anthracenedimethanol

9,10-Anthracenedimethanol is a derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH). Its structure is characterized by a planar, tricyclic aromatic core with two hydroxymethyl (-CH₂OH) groups substituted at the meso (9 and 10) positions. This specific substitution pattern imparts a C₂ₕ symmetry to the molecule and provides two reactive sites for further chemical modification.

The rigid anthracene core makes 9,10-anthracenedimethanol an excellent candidate for use as a molecular scaffold or linker. In drug development, such rigid linkers are invaluable for designing molecules that can bind to specific biological targets with high precision. The hydroxyl groups can be readily derivatized to connect to other molecular fragments, allowing for the construction of complex architectures with well-defined spatial arrangements. Understanding the three-dimensional crystal structure is paramount, as the solid-state packing, intermolecular interactions (such as hydrogen bonding from the hydroxyl groups and π-π stacking of the anthracene cores), and molecular conformation directly influence critical physicochemical properties like solubility, dissolution rate, and bioavailability.

Synthesis and Crystallization

The successful determination of a crystal structure begins with the synthesis of high-purity material and the subsequent growth of high-quality single crystals.

Synthesis of 9,10-Anthracenedimethanol

A common and effective method for synthesizing 9,10-anthracenedimethanol is through the reduction of a corresponding dicarbonyl compound, such as dimethyl 9,10-anthracenedicarboxylate or 9,10-anthracenedicarboxaldehyde. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent well-suited for this transformation.[1][2]

Experimental Protocol: Reduction of Dimethyl 9,10-anthracenedicarboxylate

• Rationale: Lithium aluminum hydride is a potent source of hydride (H⁻) ions that can reduce esters to primary alcohols. The reaction is typically performed in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the violent reaction of LiAlH₄ with water.[3]

• Materials:

  • Dimethyl 9,10-anthracenedicarboxylate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Distilled water

  • 10% Sulfuric acid

  • Ethyl acetate

  • Anhydrous magnesium sulfate

  • Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, ice bath.

• Procedure:

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Preparation: Suspend a molar excess (e.g., 2.5 equivalents) of lithium aluminum hydride in anhydrous THF in the reaction flask and cool the suspension in an ice bath.

  • Addition of Ester: Dissolve dimethyl 9,10-anthracenedicarboxylate in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

  • Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for several hours to ensure the reaction goes to completion. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Quenching (Caution: Exothermic): Cool the reaction mixture in an ice bath. Slowly and carefully add distilled water dropwise to decompose the excess LiAlH₄. This is followed by the dropwise addition of a 10% sulfuric acid solution until the grayish precipitate turns into a white, granular solid (aluminum hydroxide).

  • Extraction: Filter the mixture and wash the solid residue with ethyl acetate. Combine the filtrate and the washings, and separate the organic layer. Extract the aqueous layer with additional portions of ethyl acetate.

  • Drying and Evaporation: Combine all organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., toluene or ethanol) to yield pure 9,10-anthracenedimethanol.

Single Crystal Growth

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step.[4] The goal is to allow molecules to slowly and methodically arrange themselves into a well-ordered lattice.

Methodology: Slow Evaporation

• Causality: This technique relies on gradually increasing the concentration of the solute past its saturation point by slowly removing the solvent through evaporation. The slow rate promotes the formation of a limited number of nucleation sites, leading to the growth of larger, higher-quality crystals.

• Protocol:

  • Solvent Selection: Choose a solvent or solvent system in which 9,10-anthracenedimethanol has moderate solubility. Highly soluble compounds may precipitate too quickly, while poorly soluble ones may not crystallize at all. A mixture of a "good" solvent (e.g., chloroform) and a "poor" solvent (e.g., hexane) can be effective.

  • Preparation of a Saturated Solution: Prepare a nearly saturated solution of the purified compound in the chosen solvent at room temperature or with gentle heating. Ensure the solution is free of any particulate matter by filtering it through a small cotton plug or a syringe filter into a clean vial.

  • Crystallization: Cover the vial with a cap that has been pierced with a few small holes using a needle. This restricts the rate of evaporation.

  • Incubation: Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks. Crystals should slowly form on the bottom or sides of the vial.

Single-Crystal X-ray Diffraction (SC-XRD): A Case Study with 9,10-Dibromoanthracene

As the crystal structure of 9,10-anthracenedimethanol is not available, we will use 9,10-dibromoanthracene as an illustrative analogue. This molecule maintains the core 9,10-disubstituted anthracene framework and its crystal structure is well-documented, making it an excellent model for explaining the SC-XRD process.[5][6][7]

The SC-XRD Experimental Workflow

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement within a crystalline solid.[8] The process involves irradiating a single crystal with a monochromatic X-ray beam and analyzing the resulting diffraction pattern.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for SC-XRD Data Collection:

• Crystal Selection and Mounting: A suitable single crystal (typically < 0.5 mm in all dimensions, with sharp edges and no visible cracks) is selected under a microscope. It is mounted on a goniometer head using a cryoprotectant oil and flash-cooled in a stream of cold nitrogen gas (often at 100 K) to minimize thermal vibrations of the atoms.[9]

• Instrumentation: The mounted crystal is placed on a single-crystal X-ray diffractometer. These instruments are equipped with an X-ray source (commonly a sealed tube or microfocus source generating Mo Kα or Cu Kα radiation), a goniometer to rotate the crystal, and a sensitive detector (like a CCD or CMOS detector).[8]

• Unit Cell Determination: A short series of diffraction images are collected to locate the diffraction spots. The positions of these spots are used by the instrument's software to determine the dimensions and angles of the unit cell—the smallest repeating unit of the crystal lattice.

• Data Collection: A full sphere of diffraction data is collected by systematically rotating the crystal through a range of angles while continuously exposing it to the X-ray beam. The detector records the position and intensity of thousands of diffracted reflections.

Data Analysis and Structure of 9,10-Dibromoanthracene

The collected data is processed to solve and refine the crystal structure.

• Structure Solution: The raw data is integrated and corrected for experimental factors. Initial atomic positions are determined using computational methods like "direct methods."

• Structure Refinement: The initial structural model is refined against the experimental data using a least-squares method. This process optimizes the atomic positions, thermal parameters, and other variables to achieve the best possible fit between the calculated and observed diffraction patterns.

• Validation: The final structure is validated using crystallographic software to check for consistency and errors, resulting in a Crystallographic Information File (CIF).

Table 1: Crystallographic Data for 9,10-Dibromoanthracene [5][6]

Parameter	Value
Chemical Formula	C₁₄H₈Br₂
Molecular Weight	336.02 g/mol
Crystal System	Triclinic
Space Group	P-1
a (Å)	4.06
b (Å)	8.88
c (Å)	16.15
α (°)	98.83
β (°)	97.08
γ (°)	96.11
Volume (ų)	563.4
Z (Molecules/cell)	2
Temperature (K)	298
Radiation	Mo Kα (λ = 0.71073 Å)

Visualization of the Crystal Packing

The arrangement of molecules in the crystal lattice is crucial. For anthracene derivatives, intermolecular interactions like π-π stacking are significant.[6]

Caption: Key intermolecular forces governing crystal packing.

In the case of 9,10-dibromoanthracene, the planar anthracene cores arrange in a slipped π-stacking motif.[6] For 9,10-anthracenedimethanol, one would anticipate a similar π-stacking arrangement, but with the addition of strong intermolecular hydrogen bonds between the hydroxyl groups of neighboring molecules, which would significantly influence the crystal packing and physical properties.

Powder X-ray Diffraction (PXRD)

Powder X-ray Diffraction (PXRD) is a complementary technique used to analyze polycrystalline materials. Instead of a single crystal, a powder sample containing thousands of randomly oriented crystallites is used.[10]

Principles and Applications

PXRD is invaluable for:

• Phase Identification: Every crystalline solid has a unique PXRD pattern, which serves as a "fingerprint." This allows for the identification of a compound by matching its pattern to a database.

• Purity Assessment: The presence of crystalline impurities will result in additional peaks in the diffractogram.

• Polymorph Screening: Different crystal forms (polymorphs) of the same compound will have distinct PXRD patterns. This is critically important in the pharmaceutical industry, as polymorphs can have different stabilities and bioavailabilities.[10]

• Quality Control: PXRD can be used to ensure batch-to-batch consistency in a manufacturing process.

Experimental Protocol: PXRD Analysis

• Sample Preparation: A small amount of the crystalline solid is finely ground into a homogeneous powder using a mortar and pestle. This ensures the random orientation of the crystallites.

• Mounting: The powder is packed into a sample holder, ensuring a flat, smooth surface.

• Data Collection: The sample is placed in a powder diffractometer. The instrument directs an X-ray beam onto the sample and rotates a detector around the sample to measure the intensity of the diffracted X-rays at different angles (2θ).

• Data Analysis: The output is a diffractogram, a plot of diffraction intensity versus the diffraction angle 2θ. The positions (2θ values) and relative intensities of the peaks are used for analysis.

Table 2: Representative PXRD Data Interpretation

This table illustrates how PXRD data is typically presented. The peak positions are given in degrees 2θ, and the corresponding d-spacing (the distance between crystal planes) is calculated using Bragg's Law (nλ = 2d sinθ).

2θ (degrees)	d-spacing (Å)	Relative Intensity (%)
8.8	10.04	100
14.5	6.10	45
17.7	5.01	80
22.1	4.02	65
26.8	3.32	90

Applications in Research and Drug Development

A thorough understanding of the crystal structure of 9,10-anthracenedimethanol and its derivatives is crucial for their application.

• Rational Drug Design: Knowledge of the three-dimensional structure allows for the computational modeling of how a molecule might interact with a biological target. The rigid nature of the anthracene core, combined with the specific vectors of the hydroxyl groups, can be exploited to design potent and selective inhibitors.

• Materials Science: As a linker, 9,10-anthracenedimethanol can be used to construct metal-organic frameworks (MOFs) or other supramolecular assemblies. The crystal structure of the linker dictates the geometry and porosity of the resulting material.[11]

• Solid-State Properties: The crystal packing determines bulk properties. For example, strong hydrogen bonding networks can lead to higher melting points and lower solubility, which are critical considerations in drug formulation.

Conclusion

9,10-Anthracenedimethanol is a molecule of considerable synthetic and practical importance. While its single-crystal structure remains to be reported in the public domain, this guide has outlined the necessary steps for its synthesis, crystallization, and subsequent analysis by X-ray diffraction. By using the structurally similar 9,10-dibromoanthracene as a case study, we have detailed the experimental and analytical workflows that are central to modern structural chemistry. The techniques of single-crystal and powder X-ray diffraction provide indispensable information, enabling researchers to correlate molecular structure with material properties, a cornerstone of rational design in both drug development and materials science.

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• Zwelling, L. A., Michaels, S., Erickson, L. C., Bales, R. S., & Kohn, K. W. (1981). Molecular pharmacology of the anthracycline drug 9,10-anthracenedicarboxaldehyde bis[(4,5-dihydro-1 H-imidazol-2-yl)hydrazone] dihydrochloride ( Cl 216942 ). Cancer Research, 41(5), 1660-1665.
• Salmon, S. E., & Meyskens, F. L. (1981). Activity of 9-10 anthracenedicarboxaldehyde bis[(4,5-dihydro-1 H-imidazol-2-yl)hydrazone]dihydrochloride (CL216,942) in a human tumor cloning system. Leads for phase II trials in man. Cancer Chemotherapy and Pharmacology, 6(2), 141-144.
• Von Hoff, D. D., Myers, J. W., Kuhn, J., Sandbach, J., Pocelinko, R., & Clark, G. (1981). Phase I clinical investigation of 9,10-anthracenedicarboxaldehyde bis[(4,5-dihydro-1 H-imidazol-2-yl)hydrazone] dihydrochloride (CL216,942). Cancer Research, 41(8), 3118-3121.
• Alberts, D. S., Mackel, C., Pocelinko, R., & Salmon, S. E. (1982). Phase I clinical investigation of 9,10-anthracenedicarboxaldehyde bis[(4,5-dihydro-1H-imidazol-2-yl)hydrazone] dihydrochloride with correlative in vitro human tumor clonogenic assay. Cancer Research, 42(3), 1170-1175.
• ResearchGate. (n.d.). Synthesis of Substituted 9,10-Dihydroanthracenes by the Reduction of Anthraquinones in Hydriodic Acid.
• ResearchGate. (n.d.). Anthracene-9-methanol - A novel fluorescent phototrigger for biomolecular caging.
• Moth-Poulsen, K., & Björklund, C. (2015). Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihilation. Journal of Materials Chemistry C, 3(42), 11111-11121.
• Sigma-Aldrich. (n.d.). 9,10-Dibromoanthracene.
• Romagnoli, L., D'Annibale, A., Blundo, E., Polimeni, A., Cassetta, A., Chita, G., ... & Latini, A. (2025). 4,4′-(Anthracene-9,10-diylbis(ethyne-2,1-diyl))bis(1-benzyl-1-pyridinium) Bromide. Molecules, 30(9), 1987.
• Wang, Y., Zhang, Y., & Liu, Y. (2021). Linker dependent symmetry breaking charge separation in 9,10-bis(phenylethynyl)anthracene dimers. Materials Chemistry Frontiers, 5(13), 5035-5043.
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Thermodynamic Stability of 9,10-Anthracenedimethanol at Room Temperature: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals, understanding the thermodynamic boundaries of molecular scaffolds is critical for formulation, synthesis, and long-term storage. 9,10-Anthracenedimethanol (9,10-AD) —a rigid, crystalline aromatic diol—exhibits exceptional baseline thermodynamic stability at room temperature (25°C). However, this stability is highly contextual. While intrinsically stable against spontaneous thermal degradation, its unique electronic structure makes it an exceptionally reactive diene in [4+2] cycloadditions and susceptible to photo-oxidation. This whitepaper dissects the thermodynamic parameters governing 9,10-AD at room temperature, providing self-validating experimental protocols to ensure scientific integrity in its application as a chemical building block and chiral solvating agent.

Mechanistic Foundations of Thermodynamic Stability

Aromatic Resonance and Steric Shielding

At 25°C, the thermodynamic stability of 9,10-AD is anchored by the extensive π -electron delocalization across its tricyclic anthracene core, which provides a massive resonance energy stabilization (approximately 84 kcal/mol). The substitution of hydroxymethyl groups at the meso (9,10) positions introduces significant steric hindrance.

Causality: In unsubstituted anthracene, the meso positions are highly vulnerable to spontaneous photodimerization. In 9,10-AD, the bulky hydroxymethyl groups sterically shield these carbons, drastically increasing the activation energy required for dimerization at room temperature. This locks the molecule into a deep thermodynamic well when stored in inert, dark conditions.

The Thermodynamic Sink: Diels-Alder Reactivity

While stable in isolation, 9,10-AD is thermodynamically primed for reactivity with dienophiles. The oxygen atoms of the hydroxymethyl groups act as electron donors, raising the Highest Occupied Molecular Orbital (HOMO) of the diene system.

Causality: When exposed to dienophiles like maleic anhydride or maleimides at 25°C, the forward Diels-Alder (DA) reaction is spontaneous ( ΔG<0 ). The reaction is highly exothermic, yielding an enthalpy change of ΔH≈−70 kJ/mol[1]. Because the retro-Diels-Alder (rDA) dissociation requires elevated temperatures exceeding 110°C, the DA adducts act as the ultimate thermodynamic sink at room temperature[1].

Logical relationship of 9,10-anthracenedimethanol stability and reaction pathways at 25°C.

Quantitative Thermodynamic Data

To facilitate predictive modeling in polymer chemistry and drug formulation, the thermodynamic parameters of 9,10-AD and its derivatives are summarized below.

Property / Reaction Parameter	Value	Environmental Conditions
Standard State Stability	Highly Stable ( ΔHdeg​≈0 )	25°C, Dark, Inert N2​ Atmosphere
Enthalpy of DA Reaction ( ΔH )	≈−70 kJ/mol	25°C, Reaction with Maleimides[1]
Entropy of DA Reaction ( ΔS )	−184 to −208 J/K·mol	25°C, Dependent on crosslinking density[1]
Retro-DA Onset ( TrDA​ )	110°C−126°C	Bulk polymer networks[1]
Photo-oxidation Susceptibility	High (Endoperoxide formation)	25°C, Presence of UV Light and O2​

Applications in Drug Development: Chiral Solvating Agents (CSAs)

The thermodynamic stability of 9,10-AD derivatives at room temperature is heavily leveraged in analytical chemistry and drug development. Fluorinated derivatives, such as α,α′ -bis(trifluoromethyl)-9,10-anthracenedimethanol (ABTE), are utilized as highly stable Chiral Solvating Agents (CSAs) for NMR spectroscopy[2].

Causality:2 with chiral active pharmaceutical ingredients (APIs) like spiroglycol and lamotrigine[2]. Because the ABTE molecule is conformationally rigid and thermodynamically stable at 25°C, the resulting diastereomeric complexes maintain distinct, long-lived energy states. This thermodynamic stability prevents rapid conformational exchange, allowing for the clear physical separation of NMR signals (enantiodifferentiation)[2][3].

Self-Validating Experimental Protocols

To empirically verify the thermodynamic stability and reactivity of 9,10-AD, the following field-proven methodologies must be employed. These protocols are designed as self-validating systems to eliminate false positives caused by environmental contamination.

Protocol A: Baseline Thermal Stability via Isothermal Microcalorimetry (IMC)

Traditional Thermogravimetric Analysis (TGA) lacks the sensitivity to detect micro-degradation pathways at 25°C. IMC measures real-time heat flow ( μ W), providing a direct readout of thermodynamic stability.

Step-by-Step Methodology:

• Sample Purification: Recrystallize 9,10-AD from toluene to >99% purity. Causality: Trace impurities can act as autocatalysts, generating exothermic noise that masks the true baseline stability of the API.

• Environmental Control (The Control Sample): Seal 50 mg of 9,10-AD in a glass ampoule under a dry nitrogen atmosphere. Keep strictly in the dark.

• IMC Measurement: Equilibrate the ampoule in the microcalorimeter at exactly 25.0°C. Monitor heat flow for 72 hours. A stable compound will yield a flat baseline approaching 0 μ W/g.

• Self-Validation (The Test Sample): Prepare a parallel ampoule but purge with ambient air ( O2​ ) and expose to 365 nm UV light for 1 hour prior to measurement. Causality: This triggers the known kinetic degradation pathway (photo-oxidation to endoperoxide). An exothermic peak in this sample validates that the instrument is sensitive enough to detect degradation, thereby proving that the flat baseline of the control sample is a true indicator of thermodynamic stability, not an instrument artifact.

Self-validating experimental workflow for assessing 9,10-AD thermal stability at 25°C.

Protocol B: Thermodynamic Profiling of Diels-Alder Equilibrium

To confirm that the DA adduct is the thermodynamic sink at 25°C, 4[4].

Step-by-Step Methodology:

• Preparation: Dissolve equimolar amounts (0.1 M) of 9,10-AD and maleic anhydride in anhydrous deuterated 1,4-dioxane.

• Data Acquisition: Transfer to an NMR tube and acquire 1H -NMR spectra at 25°C every 30 minutes for 24 hours.

• Integration & Causality: Integrate the signals of the meso-protons (positions 9,10). As the reaction proceeds, these carbons transition from sp2 to sp3 hybridization, causing a distinct upfield chemical shift.

• Validation: Calculate the equilibrium constant ( Keq​ ) from the final integration ratios. A Keq​≫1 at 24 hours definitively proves that the forward cycloaddition is thermodynamically favored at room temperature, validating the ΔG<0 hypothesis.

Conclusion

At room temperature, 9,10-anthracenedimethanol exists in a state of robust thermodynamic stability, provided it is shielded from photochemical activation. Its unique structural balance—combining deep aromatic resonance with sterically activated meso-positions—makes it an exceptionally reliable diene for thermoreversible polymer networks and a stable chiral discriminator in pharmaceutical analysis. By adhering to the self-validating protocols outlined above, researchers can confidently harness its thermodynamic properties without falling prey to environmental degradation artifacts.

References

• Kiselev, V. D., et al. "Effect of hydrostatic pressure, temperature, and solvent on the rate of the Diels–Alder reaction between 9,10-anthracenedimethanol and maleic anhydride." ResearchGate. 4

• "Thermodynamics and Stereochemistry of Diels–Alder Polymer Networks: Role of Crosslinker Flexibility and Crosslinking Density." ACS Publications. 1

• "Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids." ACS Publications. 2

• "Enantioselective preparation and structural and conformational analysis of the chiral solvating agent α,α′-bis(trifluoromethyl)-1,8-anthracenedimethanol." DOI / Elsevier. 3

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The Photooxidation Mechanism of 9,10-Anthracenedimethanol: A Technical Guide to Singlet Oxygen Capture and Endoperoxide Formation

Executive Summary

The photooxidation of 9,10-anthracenedimethanol (ADM), also known as 9,10-bis(hydroxymethyl)anthracene, serves as a cornerstone reaction in modern photochemistry, photodynamic therapy (PDT) research, and materials science. Because of its highly specific reactivity with singlet oxygen ( 1O2​ ), ADM is widely deployed as a chemical probe and a reversible oxygen carrier.

This whitepaper provides an in-depth mechanistic analysis of the ADM photooxidation pathway. By dissecting the Type II photosensitization process, the stereoelectronic drivers of the [4+2] cycloaddition, and the downstream fate of the resulting endoperoxide, this guide equips researchers with the theoretical grounding and self-validating protocols necessary to harness this mechanism in advanced experimental designs.

The Photochemical Generation of Singlet Oxygen (Type II Sensitization)

The oxidation of ADM does not occur spontaneously with ambient ground-state oxygen ( 3O2​ ). It requires the in situ generation of singlet oxygen ( 1O2​ ) via a Type II photosensitization mechanism.

The Causality of Energy Transfer

When a photosensitizer (e.g., Rose Bengal, porphyrins like TPPS4, or safranin O) is irradiated with visible light, it absorbs a photon and transitions from its singlet ground state ( S0​ ) to an excited singlet state ( S1​ ). Because the S1​ state is short-lived, the molecule undergoes intersystem crossing (ISC)—a spin-forbidden but kinetically viable transition facilitated by spin-orbit coupling—to yield a longer-lived excited triplet state ( T1​ ).

Ground-state molecular oxygen is uniquely a triplet diradical ( 3Σg−​ ). When the T1​ photosensitizer collides with 3O2​ , a spin-allowed triplet-triplet annihilation occurs. The photosensitizer relaxes back to S0​ , transferring its energy to oxygen and promoting it to its highly reactive singlet state ( 1Δg​ ). As documented in studies on the 1, this energy transfer is the rate-limiting initiation step for the downstream oxidation of the anthracene core.

Type II photosensitization pathway generating singlet oxygen via triplet-triplet energy transfer.

The [4+2] Cycloaddition Mechanism

Once singlet oxygen is generated, it acts as a highly electrophilic dienophile. The anthracene core of ADM acts as an electron-rich diene.

Stereoelectronic Drivers in ADM

Why use 9,10-anthracenedimethanol instead of bare anthracene? The causality lies in molecular orbital theory. The hydroxymethyl groups (-CH₂OH) at the 9 and 10 positions exert a mild electron-donating inductive effect. This raises the energy of the Highest Occupied Molecular Orbital (HOMO) of the central aromatic ring, narrowing the HOMO-LUMO gap between the diene and the electrophilic 1O2​ .

Consequently, 1O2​ attacks the 9 and 10 carbons in a concerted, pericyclic [4+2] cycloaddition (a Diels-Alder type reaction). This disrupts the aromaticity of the central ring, yielding 9,10-anthracenedimethanol endoperoxide . The reaction is highly specific; the presence of the -CH₂OH groups not only accelerates the reaction kinetics but also prevents parasitic side reactions at the peripheral rings, a phenomenon similarly observed in the2.

[4+2] cycloaddition of singlet oxygen with 9,10-anthracenedimethanol forming an endoperoxide.

Experimental Design: Solvent Selection and Kinetics

To construct a self-validating experimental system, researchers must account for the lifetime of singlet oxygen, which is heavily dictated by the solvent environment. Solvents with high-frequency vibrational oscillators (like the O-H bonds in water) rapidly quench 1O2​ back to its triplet ground state via non-radiative decay.

As demonstrated in3, substituting protic solvents with deuterated or aprotic alternatives drastically increases the 1O2​ lifetime, ensuring the reaction is kinetically controlled rather than diffusion-limited.

Table 1: Solvent Effects on Singlet Oxygen ( 1O2​ ) Lifetime and Experimental Utility

Solvent	1O2​ Lifetime ( μs )	Kinetic Utility for ADM Photooxidation
Water ( H2​O )	~4	Poor; rapid non-radiative decay via O-H vibrational quenching.
Ethanol ( C2​H5​OH )	~12	Moderate; useful for biological approximations but limits diffusion radius.
Acetonitrile ( CH3​CN )	~65	Excellent; highly polar, dissolves ADM well, minimal vibrational quenching.
Deuterium Oxide ( D2​O )	~68	Excellent; isotopic substitution eliminates high-frequency O-H quenching.

Protocol: Kinetic Validation of ADM Photooxidation

This methodology utilizes UV-Vis spectroscopy to track the real-time disappearance of ADM, providing a self-validating kinetic curve.

• Reagent Preparation: Prepare a 50 µM solution of ADM in spectroscopic-grade acetonitrile. The hydroxymethyl groups ensure complete solubility.

• Sensitizer Integration: Add 5 µM of a photosensitizer (e.g., Rose Bengal). Causality: The 10:1 (ADM:Sensitizer) stoichiometric ratio ensures the photosensitizer does not self-quench, while providing a continuous, steady-state flux of singlet oxygen.

• Oxygenation: Purge the quartz cuvette with a steady stream of pure O2​ gas for 5 minutes in the dark. Causality: Ground-state oxygen is the requisite energy acceptor; saturating the solvent prevents the reaction rate from artificially plateauing due to oxygen depletion.

• Irradiation: Irradiate the sample using a monochromatic LED source matched to the sensitizer's absorption maximum (e.g., 530 nm for Rose Bengal) at a constant intensity (e.g., 10 mW/cm²).

• Spectral Monitoring: Record the UV-Vis absorbance at 370 nm, 390 nm, and 400 nm every 30 seconds. Causality: These wavelengths correspond to the characteristic vibronic bands of the anthracene core. Their exponential decay, coupled with the emergence of clean isosbestic points, validates a pure [4+2] cycloaddition without parasitic side reactions.

Downstream Kinetics: Endoperoxide Fate

The formation of the 9,10-endoperoxide is not always the terminal step. Depending on the environmental conditions, the endoperoxide can undergo two distinct pathways, a duality well-documented in the 4.

• Thermal Cycloreversion: Upon controlled heating, the endoperoxide can undergo a retro-Diels-Alder reaction. This cycloreversion breaks the C-O bonds, regenerating the original ADM molecule and releasing a pristine molecule of singlet oxygen. This reversibility makes ADM an excellent candidate for controlled 1O2​ delivery systems in dark environments.

• Photochemical Decomposition: If the endoperoxide is exposed to deep UV irradiation ( λ≤320 nm), the O-O peroxide bond undergoes homolytic cleavage. This irreversible pathway leads to the formation of secondary photoproducts, primarily anthraquinone derivatives and diepoxides, permanently degrading the anthracene core[5].

Understanding these competing pathways is critical for researchers developing robust singlet oxygen traps, ensuring that the analytical readout of the endoperoxide is not compromised by unintended UV degradation during analysis.

References

• Photosensitized oxidation of 9,10-dimethylanthracene with singlet oxygen by using a safranin O/silica composite under visible light Source: RSC Publishing URL:[Link]

• Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air Source: NIH / PubMed Central URL:[Link]

• TPPS4 —Sensitized Photooxidation of Micropollutants—Singlet Molecular Oxygen Kinetic Study Source: MDPI URL:[Link]

• The Dual Photochemistry of Anthracene-9,10-endoperoxide: Exploring the Competing Ultrafast Photoinduced Reactions Source: Freie Universität Berlin (Refubium) URL:[Link]

• Photochemistry of Anthracene-9,10-endoperoxide Source: ResearchGate URL:[Link]

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solubility profile of 9,10-anthracenedimethanol in polar organic solvents

An In-Depth Technical Guide to the Solubility Profile of 9,10-Anthracenedimethanol in Polar Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 9,10-anthracenedimethanol, a key intermediate in various fields of chemical synthesis and materials science. For researchers, scientists, and drug development professionals, a deep understanding of a compound's solubility is paramount for reaction optimization, formulation development, and predicting bioavailability. This document delineates the theoretical principles governing the dissolution of 9,10-anthracenedimethanol, focusing on the interplay of intermolecular forces between its unique molecular structure—a large, nonpolar aromatic core functionalized with two polar hydroxyl groups—and a range of common polar organic solvents. In the absence of a consolidated public database for this specific solubility profile, this guide presents a robust, field-proven experimental protocol for determining thermodynamic solubility via the shake-flask method coupled with UV-Vis spectrophotometric quantification. Expected solubility trends are discussed, and a template for data presentation is provided to aid researchers in their own empirical studies.

Introduction to 9,10-Anthracenedimethanol and its Solubility

9,10-Anthracenedimethanol is an aromatic diol featuring a rigid, polycyclic anthracene core with hydroxymethyl groups at the 9 and 10 positions. Its chemical structure (C₁₅H₁₂O₂) bestows upon it a unique combination of properties: the large anthracene moiety provides a platform for π-π stacking interactions and imparts significant hydrophobicity, while the two hydroxyl (-CH₂OH) groups offer sites for strong, directional hydrogen bonding.[1] This structural duality makes its solubility behavior complex and highly dependent on the nature of the solvent.

Understanding the solubility of 9,10-anthracenedimethanol is critical for its practical application. In organic synthesis, it serves as a precursor for various supramolecular assemblies and is used in reactions like the Diels-Alder cycloaddition.[2][3] In materials science, its fluorescent properties are of interest.[4] For any of these applications, achieving a homogenous solution is often the first and most crucial step. Poor solubility can lead to low reaction yields, difficulty in purification, and unreliable formulation performance. This guide aims to provide both the theoretical foundation and the practical methodology to systematically characterize the solubility of 9,10-anthracenedimethanol in relevant polar organic solvents.

Theoretical Principles of Solubility

The dissolution of a solid solute in a liquid solvent is governed by the thermodynamic principle "like dissolves like."[5] This means that solubility is favored when the intermolecular forces (IMFs) between the solute and solvent molecules are similar in strength and type to the IMFs within the pure solute and pure solvent.[6] For 9,10-anthracenedimethanol, three primary IMFs are at play.

• London Dispersion Forces (LDF): These are weak, transient forces arising from temporary fluctuations in electron density. They are present in all molecules and are the dominant cohesive force for the large, nonpolar anthracene core.[7]

• Dipole-Dipole Interactions: These are attractive forces between the permanent dipoles of polar molecules. The C-O and O-H bonds in the hydroxymethyl groups of 9,10-anthracenedimethanol create permanent dipoles.[5]

• Hydrogen Bonding: This is a particularly strong type of dipole-dipole interaction that occurs when hydrogen is bonded to a highly electronegative atom (like oxygen). The hydroxyl groups of 9,10-anthracenedimethanol can act as both hydrogen bond donors (via the H) and acceptors (via the O).

The solubility of 9,10-anthracenedimethanol in a given polar solvent depends on the solvent's ability to overcome the strong solute-solute interactions in the crystal lattice (LDF from the aromatic core and hydrogen bonding between the hydroxyl groups) and form new, energetically favorable solute-solvent interactions.

Interaction with Polar Protic Solvents

Polar protic solvents, such as methanol and ethanol, contain O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. It is anticipated that 9,10-anthracenedimethanol will exhibit favorable solubility in these solvents. The solvent's hydroxyl groups can form strong hydrogen bonds with the hydroxyl groups of the solute, effectively solvating the polar portions of the molecule.

Interaction with Polar Aprotic Solvents

Polar aprotic solvents, such as acetone, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF), possess large dipole moments but lack O-H or N-H bonds, meaning they can act as hydrogen bond acceptors but not donors.[8][9] These solvents can interact favorably with 9,10-anthracenedimethanol via dipole-dipole interactions and by accepting hydrogen bonds from the solute's hydroxyl groups. The large nonpolar anthracene core will be solvated primarily through London dispersion forces. The overall solubility will depend on the balance of these interactions.

Caption: Workflow for the Shake-Flask Solubility Assay.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • To each of three separate 20 mL vials, add approximately 100 mg of 9,10-anthracenedimethanol. The key is to ensure an excess of solid remains after equilibrium. [10] * Pipette exactly 10.0 mL of the desired polar organic solvent into each vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C ± 1 °C) and agitation speed (e.g., 200 RPM).

  • Allow the mixtures to equilibrate for at least 24 hours. A 48-hour period is recommended to ensure thermodynamic equilibrium is reached. [10]

• Phase Separation and Clarification:

  • After equilibration, remove the vials and centrifuge them at high speed (e.g., 5000 x g for 15 minutes) to pellet the excess solid.

  • Carefully withdraw a known volume (e.g., 1.0 mL) of the clear supernatant using a syringe.

  • Attach a 0.45 µm PTFE syringe filter and dispense the filtrate into a clean, labeled vial. This step is critical to remove any remaining microscopic particles. [11]

Analytical Quantification by UV-Vis Spectrophotometry

• Preparation of Calibration Standards:

  • Prepare a stock solution of 9,10-anthracenedimethanol of known concentration (e.g., 1 mg/mL) in the solvent of interest.

  • Perform a serial dilution to create a set of at least five calibration standards of decreasing concentration.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λ_max), which should be determined by scanning the stock solution.

• Sample Analysis:

  • Accurately dilute the filtered sample solution with the same solvent to ensure its absorbance falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λ_max.

• Calculation:

  • Plot a calibration curve of absorbance versus concentration for the standards.

  • Use the linear regression equation of the curve to determine the concentration of the diluted sample.

  • Calculate the original solubility (S) in mg/mL using the formula: S (mg/mL) = Concentration from curve (mg/mL) × Dilution Factor

Expected Solubility Profile and Data Interpretation

While empirical data must be generated following the protocol above, a scientifically plausible, hypothetical solubility profile is presented below for illustrative purposes. This table serves as a template for reporting results.

Polar Organic Solvent	Solvent Type	Dipole Moment (D)	H-Bonding Capability	Expected Solubility at 25°C (mg/mL)
Methanol	Protic	1.70	Donor & Acceptor	5 - 15
Ethanol	Protic	1.69	Donor & Acceptor	3 - 10
Acetone	Aprotic	2.88	Acceptor Only	1 - 5
N,N-Dimethylformamide (DMF)	Aprotic	3.82	Acceptor Only	15 - 25
Dimethyl Sulfoxide (DMSO)	Aprotic	3.96	Acceptor Only	20 - 30

Discussion of Expected Trends:

• Protic Solvents (Methanol, Ethanol): Solubility is expected to be moderate. While these solvents are excellent at forming hydrogen bonds, their smaller alkyl chains make them highly polar, which may not be optimal for solvating the large, nonpolar anthracene core. [4]* Aprotic Solvents (Acetone, DMF, DMSO): A wider range of solubilities is anticipated. Acetone, being less polar than DMF and DMSO, might be a poorer solvent. DMF and DMSO are highly polar aprotic solvents with strong hydrogen bond accepting capabilities, making them excellent candidates for dissolving compounds with hydrogen bond donor groups. [8][9]Their larger molecular structures may also better accommodate the bulky anthracene core through dispersion forces, potentially leading to the highest solubility values in this set.

Safety and Handling Precautions

As a Senior Application Scientist, it is imperative to emphasize that all laboratory work must be conducted with appropriate safety measures.

• 9,10-Anthracenedimethanol: May cause skin, eye, and respiratory irritation. Handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [12]* Solvents: The organic solvents used are flammable and may have specific health hazards. Work should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for each specific solvent before use.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the . By combining a robust theoretical understanding of intermolecular forces with a detailed, practical experimental protocol, researchers are equipped to generate the high-quality, reproducible data necessary for advancing their work in drug development, chemical synthesis, and materials science. The provided methodology establishes a self-validating system for producing reliable solubility data, filling a critical knowledge gap and enabling more efficient and informed scientific endeavors.

References

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• Baka, E., Comer, J., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as a model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. [Link]

• Quora. (2017). How do you perform the shake flask method to determine solubility? [Link]

• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. [Link]

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• LibreTexts Chemistry. (2021). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• Ashenhurst, J. (2022). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. [Link]

• Maricopa Open Digital Press. (n.d.). Intermolecular Forces. Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. [Link]

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• Saskia, O. (n.d.). Effects of Intermolecular Forces. Introduction to Organic Chemistry. [Link]

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• May, W. E., Wasik, S. P., & Freeman, D. H. (1978). Determination of the solubility behavior of some polycyclic aromatic hydrocarbons in water. Analytical Chemistry, 50(7), 997–1000. [Link]

• Cheméo. (n.d.). 9-Anthracenemethanol (CAS 1468-95-7). [Link]

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• Ghasemi, M., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(11), 3255. [Link]

• Study.com. (2021). Predicting Solubility Using the Intermolecular Interactions of Substances. [Link]

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• Cheméo. (n.d.). Anthracene + Acetone. [Link]

• ResearchGate. (2021). How can I dissolve anthracene and prepare the dilutions without using Ethanol? [Link]

• The Royal Society of Chemistry. (n.d.). Experimental details. [Link]

• Gaylord Chemical. (n.d.). DMSO Physical Properties. [Link]

• Wikipedia. (n.d.). Dimethylformamide. [Link]

• ResearchGate. (2022). Solubility of Anthracene and Carbazole in DMF and DMF with 5, 10, and 15% Urea. [Link]

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A Comprehensive Technical Guide to the Computational Determination of the Electronic Band Gap of 9,10-Anthracenedimethanol

Executive Summary

9,10-Anthracenedimethanol, a derivative of the foundational organic semiconductor anthracene, presents significant interest for applications in materials science and drug development due to its unique electronic and photophysical properties. A critical parameter governing its utility is the electronic band gap—the energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). This guide provides a robust, in-depth protocol for the theoretical calculation of this band gap using Density Functional Theory (DFT), a powerful quantum mechanical modeling method.[1] Tailored for researchers, scientists, and drug development professionals, this document elucidates the theoretical underpinnings, provides a validated step-by-step computational workflow, and outlines methods for experimental correlation, ensuring a holistic understanding of the material's electronic landscape.

Part 1: Theoretical Foundations: From Molecular Orbitals to Semiconductor Properties

The Central Role of the Electronic Band Gap

In the realm of organic electronics, the electronic band gap (Eg) is a paramount property that defines a material's character, distinguishing it as a semiconductor, conductor, or insulator.[2] For organic molecules like 9,10-anthracenedimethanol, this gap represents the energy required to excite an electron from its highest stable energy state (HOMO) to the lowest available unoccupied state (LUMO).[2][3] The magnitude of this gap dictates the molecule's optical absorption properties, its color, and its ability to transport charge, which are critical factors for its application in devices like Organic Light-Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs).[4] A smaller band gap facilitates easier electron transfer, promoting conductivity.[2]

Frontier Molecular Orbitals: The Heart of Reactivity and Electronics

The HOMO and LUMO are collectively known as the Frontier Molecular Orbitals (FMOs). The HOMO energy level corresponds to the ionization potential and reflects the molecule's ability to donate an electron, making it a key parameter in assessing oxidative stability. Conversely, the LUMO energy level relates to the electron affinity, indicating the molecule's ability to accept an electron. The energy difference, Eg = ELUMO - EHOMO, is fundamental to predicting not only the optoelectronic properties but also the chemical reactivity of the molecule.[5] For anthracene derivatives, these properties are primarily governed by the delocalized π-electron system of the anthracene core.[6][7]

Density Functional Theory (DFT) as a Predictive Tool

DFT has emerged as one of the most versatile and popular computational methods in materials science and quantum chemistry.[1] It allows for the calculation of a material's electronic structure by solving the Kohn-Sham equations, which model a complex many-electron system as a set of simpler one-electron equations.[1] A key advantage of DFT is its balance of computational cost and accuracy, making it feasible to study relatively large molecules like 9,10-anthracenedimethanol.[8] However, the accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation (XC) functional, which approximates the complex electron-electron interaction energies.[9]

Part 2: A Validated Computational Protocol for Band Gap Calculation

This section details a rigorous, step-by-step methodology for calculating the electronic band gap of 9,10-anthracenedimethanol. The causality behind each choice of parameter is explained to ensure scientific integrity and reproducibility.

Experimental Workflow: From Molecular Structure to Electronic Properties

The computational workflow is a systematic process designed to yield a reliable prediction of the electronic band gap. It begins with defining the molecular geometry and culminates in the analysis of the molecular orbitals.

Caption: Computational workflow for DFT-based band gap calculation.

Step-by-Step Computational Methodology

1. Molecular Structure Preparation:

• Action: Obtain or build the 3D atomic coordinates of 9,10-anthracenedimethanol. This can be done using molecular building software (e.g., Avogadro, GaussView) or by starting from known crystallographic data if available.

• Causality: The accuracy of the final calculation is contingent on starting with a reasonable initial geometry. While the subsequent optimization will find the energy minimum, a good starting point accelerates convergence.

2. Selection of the Level of Theory:

• Action: Choose an appropriate exchange-correlation functional and basis set. For this guide, we recommend the B3LYP functional with the 6-31G(d,p) basis set. We further recommend including a dispersion correction, such as Grimme's D3 with Becke-Johnson damping (B3LYP-D3(BJ) ).

• Causality & Expertise:

  • Functional (B3LYP): The B3LYP hybrid functional is widely used for organic molecules as it often provides a robust balance between accuracy and computational efficiency for predicting molecular properties.[4][8]

  • Dispersion Correction (D3(BJ)): Standard DFT functionals like B3LYP do not adequately account for long-range van der Waals forces (dispersion).[8][10] These forces can be significant in aromatic systems, potentially influencing the planarity and conformation of the methanol side chains. The D3(BJ) correction adds an empirical term to account for these interactions, leading to more accurate geometries.[11]

  • Basis Set (6-31G(d,p)): This Pople-style basis set is a computational standard that provides a good description of the electronic structure for organic molecules containing C, H, and O, without being excessively computationally demanding.[4] The '(d,p)' indicates the addition of polarization functions on heavy atoms (d) and hydrogen (p), which are crucial for describing chemical bonds accurately.

3. Geometry Optimization:

• Action: Perform a geometry optimization calculation. The software will iteratively adjust the positions of the atoms to find the arrangement that minimizes the total energy of the molecule.

• Causality: This step is critical to ensure that all subsequent electronic property calculations are performed on the most stable, realistic conformation of the molecule.

4. Frequency Calculation:

• Action: After optimization, run a frequency calculation on the resulting geometry.

• Trustworthiness: This is a self-validating step. A true energy minimum on the potential energy surface will have no imaginary vibrational frequencies. If imaginary frequencies are present, it indicates a saddle point (a transition state), and the geometry must be further optimized.

5. Single-Point Energy Calculation:

• Action: Using the validated, optimized geometry, perform a final single-point energy calculation.

• Causality: This calculation provides the final, accurate electronic energy and the eigenvalues of the molecular orbitals, including the HOMO and LUMO, from which the band gap is determined.

Part 3: Data Interpretation and Experimental Validation

Presentation of Calculated Data

The primary outputs from the DFT calculation are the energy levels of the molecular orbitals. These results should be summarized for clarity.

Parameter	Symbol	Calculated Value (eV)	Description
Highest Occupied Molecular Orbital Energy	EHOMO	[Example: -5.85]	Energy of the highest electron-occupied orbital; relates to ionization potential.
Lowest Unoccupied Molecular Orbital Energy	ELUMO	[Example: -2.60]	Energy of the lowest electron-unoccupied orbital; relates to electron affinity.
Electronic Band Gap	Eg	[Example: 3.25]	Energy difference (ELUMO - EHOMO); theoretical fundamental gap.

Note: The values presented are illustrative examples. Actual calculated values will be generated by running the protocol.

Visualizing the Electronic Landscape

The relationship between the frontier orbitals can be visualized with an energy level diagram.

Caption: Energy level diagram of the HOMO-LUMO gap.

Authoritative Grounding: Comparison with Experimental Data

While DFT provides a theoretical fundamental gap, it is crucial to compare this with experimental results. The most relevant experimental value is the optical band gap, derived from UV-Visible spectroscopy. For anthracene derivatives, absorption bands corresponding to the π–π* (S0 → S1) transition are typically observed between 325–425 nm.[12][13]

Experimental Protocol 1: UV-Visible Spectroscopy

• Objective: To determine the optical band gap (Eg, opt).

• Methodology: A dilute solution of 9,10-anthracenedimethanol is prepared in a UV-transparent solvent (e.g., THF or DCM). The absorption spectrum is recorded using a UV-Vis spectrophotometer.

• Data Analysis: The onset of the lowest energy absorption peak is used to calculate the optical band gap using the formula: Eg, opt (eV) = 1240 / λonset (nm).

• Causality: The optical gap is typically smaller than the DFT-calculated fundamental gap. This difference arises because the optical excitation creates an electron-hole pair (an exciton) that is stabilized by Coulombic attraction, an effect not fully captured in standard DFT calculations of individual orbital energies.[9] For similar 9,10-disubstituted anthracenes, experimental optical gaps are reported in the range of 2.96–2.99 eV.[12][14]

Experimental Protocol 2: Cyclic Voltammetry (CV)

• Objective: To experimentally estimate the HOMO energy level.

• Methodology: CV is performed on a solution of the compound in a solvent with a supporting electrolyte. A potential is swept, and the current is measured to find the oxidation potential.[15]

• Data Analysis: The HOMO energy level can be estimated from the onset of the oxidation potential (Eox) relative to a reference electrode (e.g., Ferrocene/Ferrocenium, Fc/Fc+). A common empirical formula is EHOMO = -[Eox - E1/2(Fc/Fc+) + 4.8] eV.

• Trustworthiness: This provides an empirical benchmark for the calculated HOMO energy. For related anthracene derivatives, HOMO levels have been estimated to be between -5.59 eV and -5.73 eV.[12][14]

Conclusion

This guide has detailed a comprehensive and scientifically grounded methodology for the computational determination of the electronic band gap of 9,10-anthracenedimethanol using Density Functional Theory. By combining a robust theoretical protocol (B3LYP-D3(BJ)/6-31G(d,p)) with a clear framework for experimental validation via UV-Vis spectroscopy and cyclic voltammetry, researchers can confidently characterize the electronic properties of this and related organic semiconductor materials. This integrated approach of theoretical prediction and experimental correlation is indispensable for accelerating the rational design of novel materials for advanced applications in electronics and medicine.

References

• Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. PMC. Available at: [Link]

• Developing and Comparing 2,6-Anthracene Derivatives: Optical, Electrochemical, Thermal, and Their Use in Organic Thin Film Transistors. MDPI. Available at: [Link]

• Calculating Band Structures for Organic Semiconductors. Open Research Oklahoma. Available at: [Link]

• Ab initio calculation of the optical band gap of polycyclic aromatic hydrocarbons. University of Cambridge. Available at: [Link]

• Wannier-Koopmans method calculations of organic molecule crystal band gaps. EPL. Available at: [Link]

• Ab Initio Calculation of Energy Gap and Optical Gap of Organic Semiconductors PTCDA and PDI. PMC. Available at: [Link]

• Anthracene derivatives as broadband nonlinear optical materials: nonlinear absorption and excited-state dynamics analysis. RSC Advances. Available at: [Link]

• Density-Functional Theory (DFT) Computations on Organic Semiconductors. Liberty University. Available at: [Link]

• Electronic Levels Of Small Molecules For Organic Solar Cells: A Computational Study. ResearchGate. Available at: [Link]

• Computational Designing of Low Energy Gap Small Molecule Acceptors for Organic Solar Cells. SciELO México. Available at: [Link]

• Tuning the Electronic and Optical Properties of Crystalline Anthracene by Doping and Pressure for Photovoltaic Applications. PMC. Available at: [Link]

• First-principles study of band structures of anthracene and tetracene under pressure. arXiv. Available at: [Link]

• Balancing DFT Interaction Energies in Charged Dimers Precursors to Organic Semiconductors. Semantic Scholar. Available at: [Link]

• Benchmark Data Set of Crystalline Organic Semiconductors. ACS Publications. Available at: [Link]

• Functionals and Basis Set in computational chemistry. Reddit. Available at: [Link]

• Density functional theory. Wikipedia. Available at: [Link]

• Dispersion-corrected density functional theory for aromatic interactions in complex systems. Accounts of Chemical Research. Available at: [Link]

• Exploring the Accuracy of Density Functionals for Anharmonic Vibrations of Polycyclic Aromatic Hydrocarbons. The Journal of Physical Chemistry A. Available at: [Link]

• The Density Functional Theory Account of Interplaying Long-Range Exchange and Dispersion Effects in Supramolecular Assemblies of Aromatic Hydrocarbons with Spin. MDPI. Available at: [Link]

• Understanding the Density Functional Dependence of DFT-Calculated Electronic Couplings in Organic Semiconductors. ResearchGate. Available at: [Link]

• Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. ResearchGate. Available at: [Link]

• Some meso-Substituted Anthracenes. I. 9,10-Bis-(chloromethyl)-anthracene as a Synthetic Intermediate. Journal of the American Chemical Society. Available at: [Link]

• Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. MDPI. Available at: [Link]

• Synthesis and properties of new 9,10-anthraquinone derived compounds for molecular electronics. New Journal of Chemistry. Available at: [Link]

• HOMO–LUMO Gaps and Molecular Structures of Polycyclic Aromatic Hydrocarbons in Soot Formation. Frontiers in Chemistry. Available at: [Link]

• Structure, Optical, and Thermal Properties of 9, 10-Diphenylanthracene Crystals. MDPI. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Reversible Crosslinking of Stimuli-Responsive Polyurethanes using 9,10-Anthracenedimethanol

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Professionals Application Areas: Self-healing biomedical elastomers, reprocessable thermosets, and dynamic covalent drug-eluting matrices.

Mechanistic Rationale & Experimental Causality

In advanced biomaterials and smart polymer engineering, the demand for self-healing and reprocessable thermosets has driven the adoption of dynamic covalent chemistry. Integrating 9,10-anthracenedimethanol (ADM) into a polyurethane (PU) backbone transforms a static elastomer into a stimuli-responsive material.

ADM serves a dual purpose in this architecture:

• Structural Rigidity: As a chain extender, its planar, polycyclic aromatic structure enhances the phase separation of the polyurethane hard segments, increasing the glass transition temperature ( Tg​ ) and mechanical toughness.

• Dynamic Covalent Reactivity: The central anthracene ring acts as an electron-rich diene. The Diels-Alder (DA) reaction rate of 9,10-anthracenedimethanol with electron-deficient dienophiles (such as maleimides) is approximately one order of magnitude higher than that of mono-substituted analogues like 9-anthracenemethanol, ensuring rapid and dense network formation[1].

By crosslinking the ADM-extended polyurethane with a bismaleimide (BMI), we create a dynamic network. The cross-links break at elevated temperatures (e.g., >120 °C) via the retro-Diels-Alder (rDA) reaction and can be dynamically reformed by thermal annealing at lower temperatures (50–70 °C)[2]. Due to this retro DA reaction, the polymer matrix exhibits mendable, self-healing behavior when scratched or mechanically fatigued, followed by targeted heating[3].

Reagent Matrix & Quantitative Stoichiometry

To guarantee a self-validating system, precise stoichiometric control is required. The following table outlines the causality behind the selection and ratio of each reagent.

Reagent	Role	MW ( g/mol )	Equivalents	Causality & Experimental Notes
PTMEG (Poly(tetramethylene ether glycol))	Soft Segment / Polyol	~1000	1.0	Provides elastomeric flexibility. Must be thoroughly dehydrated to prevent urea linkage formation.
HDI (Hexamethylene diisocyanate)	Hard Segment / Diisocyanate	168.2	2.0	Aliphatic nature prevents UV-yellowing. 2:1 ratio ensures strictly isocyanate-terminated prepolymers.
ADM (9,10-Anthracenedimethanol)	Chain Extender / Diene	238.3	1.0	Equimolar to the remaining NCO groups. Introduces the reactive diene into the polymer backbone.
DBTDL (Dibutyltin dilaurate)	Catalyst	631.5	0.1 wt%	Coordinates with the isocyanate oxygen, increasing electrophilicity to drive urethane formation.
BMI (1,1'-(Methylenedi-4,1-phenylene)bismaleimide)	Crosslinker / Dienophile	358.3	0.5	Provides a 1:1 maleimide-to-anthracene stoichiometric ratio for optimal crosslink density.
Anhydrous DMF	Solvent	73.1	N/A	ADM's rigid π−π stacking renders it insoluble in non-polar solvents. DMF disrupts these forces.

Step-by-Step Synthesis Protocol

Phase 1: Isocyanate-Terminated Prepolymer Synthesis

• Dehydration: Transfer 10.0 g (10 mmol) of PTMEG into a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer and argon inlet. Heat to 80 °C under high vacuum (-0.1 MPa) for 2 hours to remove trace moisture.

  • Causality: Water reacts with HDI to generate CO 2​ gas and urea bonds, which disrupts the targeted stoichiometry and creates micro-voids in the final matrix.

• End-Capping: Purge the flask with Argon. Add 3.36 g (20 mmol) of HDI and 15 μ L of DBTDL catalyst.

• Reaction: Stir the mixture continuously at 80 °C for 2 hours to form the NCO-terminated prepolymer.

Phase 2: Chain Extension with 9,10-Anthracenedimethanol

• Solubilization: Dissolve 2.38 g (10 mmol) of ADM in 25 mL of anhydrous DMF. Sonicate for 10 minutes to ensure complete dissolution.

• Extension: Dropwise add the ADM/DMF solution to the prepolymer at 60 °C over 30 minutes to prevent localized stoichiometric imbalances.

• Maturation: Maintain the reaction at 60 °C for 4 hours.

  • Self-Validation Checkpoint: Extract a 0.5 mL aliquot and perform FT-IR spectroscopy. The reaction is complete when the asymmetric stretching vibration of the isocyanate group (–NCO) at 2270 cm⁻¹ completely disappears.

• Purification: Precipitate the linear ADM-PU by dropping the solution into an excess of cold methanol. Filter and dry in a vacuum oven at 50 °C for 24 hours.

Phase 3: Dynamic Crosslinking via Diels-Alder Cycloaddition

• Mixing: Dissolve 5.0 g of the synthesized ADM-PU and the stoichiometric equivalent of BMI (based on calculated anthracene content) in 15 mL of DMF.

• Casting: Pour the homogeneous solution into a Teflon mold.

• Curing: Heat the mold at 60 °C for 24 hours to drive the forward Diels-Alder cycloaddition, followed by solvent evaporation at 80 °C under vacuum.

  • Causality: 60 °C provides sufficient activation energy for the forward cycloaddition while remaining well below the thermodynamic threshold where the retro-DA reaction begins to dominate.

Phase 4: Thermo-Reversible Self-Healing (Retro-DA)

• Damage Simulation: Induce a micro-scratch on the surface of the crosslinked PU film using a scalpel.

• Decrosslinking (rDA): Heat the localized area to 130 °C for 15 minutes.

  • Causality: At >120 °C, the equilibrium shifts, triggering the retro-Diels-Alder dissociation. The network temporarily reverts to a linear thermoplastic, drastically lowering viscosity and allowing polymer chains to flow and bridge the scratch[3].

• Healing (DA): Anneal the sample at 60 °C for 12 hours to dynamically reform the crosslinks and restore structural integrity[2].

Self-Validation & Quality Control Metrics

To ensure the trustworthiness of the synthesized batch, validate the material against the following analytical benchmarks:

Property	Analytical Method	Expected Value	Scientific Significance
Isocyanate Conversion	FT-IR Spectroscopy	0% NCO peak (2270 cm⁻¹)	Confirms complete utilization of the ADM chain extender.
DA Crosslinking	UV-Vis Spectroscopy	Disappearance of 360–390 nm peaks	Confirms the consumption of the anthracene diene via cycloaddition.
Retro-DA Onset	DSC (Differential Scanning Calorimetry)	Broad endothermic peak ~120–140 °C	Validates the precise decrosslinking temperature threshold for processing.
Healing Efficiency	Tensile Testing	>85% recovery of ultimate tensile strength	Proves the macroscopic viability and resilience of the dynamic covalent network.

Process Visualizations

Workflow for the synthesis and reversible crosslinking of ADM-polyurethanes.

Mechanistic pathway of the reversible Diels-Alder crosslinking and self-healing cycle.

References

• Title: Effect of hydrostatic pressure, temperature, and solvent on the rate of the Diels-Alder reaction between 9,10-anthracenedimethanol and maleic anhydride. Source: Science.gov URL: [Link]

• Title: Active photo-thermal self-healing of shape memory polyurethanes. Source: Science.gov URL: [Link]

• Title: The Preparation and Properties of Thermo-reversibly Cross-linked Rubber Via Diels-Alder Chemistry. Source: Science.gov URL: [Link]

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• 3. retro diels-alder reaction: Topics by Science.gov [science.gov]

Application Notes &amp; Protocols: 9,10-Anthracenedimethanol as a Fluorescent Chemosensor for Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthracene and its derivatives are a well-established class of fluorophores used in the development of fluorescent chemosensors due to their excellent photoluminescence properties and chemical stability.[1] These sensors are designed for the highly sensitive detection of a wide range of analytes, including metal ions.[1] 9,10-Anthracenedimethanol, a key derivative, serves as a versatile platform for creating sophisticated probes for various metal ions. Its utility lies in the strategic placement of two methanol groups at the 9 and 10 positions of the anthracene core. These functional groups can be readily modified, for instance, by converting them into amine or Schiff base derivatives, to create specific binding sites for target metal ions.[2][3][4] The interaction between the modified 9,10-anthracenedimethanol sensor and a metal ion leads to a discernible change in its fluorescent properties, providing a basis for detection and quantification.[5][6]

This guide provides a comprehensive overview of the principles, experimental protocols, and data analysis techniques for utilizing 9,10-anthracenedimethanol and its derivatives as fluorescent chemosensors for metal ion detection.

Principle of Detection: Modulating Fluorescence Through Metal Ion Binding

The sensing mechanism of 9,10-anthracenedimethanol-based chemosensors predominantly relies on processes that alter the fluorescence emission of the anthracene core upon metal ion binding. The most common mechanisms are Photoinduced Electron Transfer (PET) and Internal Charge Transfer (ICT).

Photoinduced Electron Transfer (PET)

In a typical PET sensor design, a receptor (the metal-binding part) is linked to the anthracene fluorophore.[1] In the absence of the target metal ion, the lone pair of electrons on a heteroatom (like nitrogen) in the receptor can be transferred to the excited state of the anthracene, quenching its fluorescence. This is the "fluorescence OFF" state. Upon binding of a metal ion, the receptor's electrons are engaged in coordination, which inhibits the PET process. This blockage restores the fluorescence of the anthracene, leading to a "fluorescence ON" signal.

Internal Charge Transfer (ICT)

In some sensor designs, metal binding can alter the electronic distribution within the molecule, leading to a change in the ICT character. This can result in a shift in the emission wavelength, allowing for ratiometric sensing.[7] Ratiometric sensors are advantageous as they can provide a built-in correction for environmental effects and instrumental variations.[7]

Experimental Protocols

The following protocols provide a general framework for using 9,10-anthracenedimethanol-based chemosensors for metal ion detection. Specific parameters may need to be optimized based on the particular sensor and target ion.

Protocol 1: Preparation of Stock Solutions

Accurate preparation of stock solutions is critical for reliable and reproducible results.

Materials:

• 9,10-Anthracenedimethanol derivative (chemosensor)

• High-purity solvent (e.g., DMSO, acetonitrile, or a mixed aqueous buffer system)[8]

• Stock solutions of various metal ion salts (e.g., chlorides or nitrates) in deionized water or the chosen buffer.[8]

Procedure:

• Chemosensor Stock Solution: Prepare a stock solution of the chemosensor (e.g., 1 mM) in a suitable organic solvent like DMSO or acetonitrile. Store this solution in a dark, airtight container to prevent photodegradation and evaporation.

• Metal Ion Stock Solutions: Prepare high-concentration stock solutions (e.g., 10 mM) of the metal salts in deionized water or an appropriate buffer.[8] Ensure the salts are fully dissolved.

• Working Solutions: On the day of the experiment, prepare fresh working solutions of the chemosensor and metal ions by diluting the stock solutions to the desired concentrations using the assay buffer.

Protocol 2: Fluorescence Titration Experiment

This protocol is used to determine the sensitivity and binding affinity of the chemosensor for a specific metal ion.

Materials:

• Chemosensor working solution

• Target metal ion working solution

• Assay buffer (e.g., HEPES buffer for physiological pH)[8]

• Fluorometer

• Quartz cuvettes or a 96-well microplate reader

Procedure:

• Instrument Setup: Set the excitation and emission wavelengths on the fluorometer based on the spectral properties of the chemosensor. Set the excitation and emission slit widths (e.g., 5 nm).[9]

• Blank Measurement: Record the fluorescence spectrum of the assay buffer alone to establish the baseline.

• Sensor Measurement: Add a known volume of the chemosensor working solution to a cuvette containing the assay buffer and record its initial fluorescence spectrum.

• Titration: Incrementally add small aliquots of the target metal ion working solution to the cuvette.[8] After each addition, gently mix the solution and allow it to incubate for a short period (e.g., 1-5 minutes) to ensure complex formation before recording the fluorescence spectrum.[8][9]

• Data Collection: Record the fluorescence intensity at the emission maximum after each addition of the metal ion.

Protocol 3: Selectivity Study

This experiment evaluates the chemosensor's response to the target metal ion in the presence of other potentially interfering ions.

Materials:

• Chemosensor working solution

• Working solutions of the target metal ion and various other metal ions at the same concentration.

• Assay buffer

• Fluorometer

Procedure:

• Prepare Samples: In separate cuvettes or wells of a microplate, add the chemosensor working solution to the assay buffer.

• Add Metal Ions: To each sample (except for the control), add a solution of a different metal ion at a fixed concentration.[9] Include a sample with the target metal ion.

• Measure Fluorescence: After a suitable incubation period, record the fluorescence intensity of each sample.

• Analyze Results: Compare the fluorescence response of the chemosensor to the target metal ion with its response to other metal ions. A highly selective sensor will show a significant change in fluorescence only in the presence of the target ion.[9]

Data Analysis and Interpretation

Binding Stoichiometry (Job's Plot)

A Job's plot can be used to determine the binding stoichiometry between the chemosensor and the metal ion. This involves preparing a series of solutions with varying mole fractions of the sensor and the metal ion while keeping the total concentration constant. The fluorescence intensity is then plotted against the mole fraction of the sensor. The maximum of the plot indicates the stoichiometry of the complex.

Determination of Detection Limit (LOD)

The limit of detection (LOD) is a crucial parameter for evaluating the sensitivity of the chemosensor. It can be calculated using the following equation:

LOD = 3σ / S

Where:

• σ is the standard deviation of the blank (the fluorescence of the chemosensor in the absence of the metal ion).[8]

• S is the slope of the calibration curve (fluorescence intensity vs. low concentrations of the metal ion).[8]

Data Presentation

For clarity and ease of comparison, quantitative data should be summarized in tables.

Table 1: Performance Characteristics of a Hypothetical 9,10-Anthracenedimethanol-Based Sensor for Zn²⁺

Parameter	Value
Excitation Wavelength (λex)	370 nm
Emission Wavelength (λem)	415 nm
Linear Range	0 - 10 µM
Detection Limit (LOD)	150 nM
Binding Constant (Ka)	2.5 x 10⁵ M⁻¹
Stoichiometry (Sensor:Zn²⁺)	1:1

Table 2: Selectivity Profile

Metal Ion (at 50 µM)	Fluorescence Intensity (a.u.)
Blank (Sensor only)	100
Zn²⁺	950
Cu²⁺	120
Ni²⁺	110
Co²⁺	115
Mg²⁺	105
Ca²⁺	102
Na⁺	100
K⁺	101

Conclusion

9,10-Anthracenedimethanol provides a robust and versatile scaffold for the design of fluorescent chemosensors for metal ions. By understanding the underlying principles of fluorescence modulation and following systematic experimental protocols, researchers can effectively develop and validate these sensors for a wide range of applications in environmental monitoring, biological imaging, and drug development. The ability to tune the selectivity and sensitivity of these sensors through chemical modification makes them a powerful tool for metal ion detection.

References

• A Review on Anthracene and Its Derivatives: Applications. (2016). Research & Reviews in Journal of Chemistry. Available at: [Link]

• Wu, D., Sedgwick, A. C., Gunnlaugsson, T., Akkaya, E. U., Yoon, J., & James, T. D. (2017). Fluorescent chemosensors: the past, present and future. Chemical Society Reviews, 46(23), 7105-7123. Available at: [Link]

• Al-Mokhanam, A. A., Al-Majid, A. M., Barakat, A., & Ali, M. (2025). Synthesis, spectroscopic studies and computational modelling of anthracene-bis-N-acetylglyoxylic amide derivative for anion recognition. RSC Advances, 15(33), 22631-22640.
• Detection of Selected Heavy Metal Ions Using Organic Chromofluorescent Chemosensors. (2025). Journal of Xenobiotics, 15(1), 1-25.
• Synthesis and Fluorescence Properties of Anthracene Derivatives and their Metal Complexes. (2022). Inorganica Chimica Acta, 535, 120857.

• FT-IR spectra of 9,10-bis(aminomethyl)anthracene, salicylaldehyde,... (n.d.). ResearchGate. Available at: [Link]

• Franz, K. J., & Lippard, S. J. (2014). Fluorescent Sensors for Measuring Metal Ions in Living Systems. Chemical Reviews, 114(8), 4558-4601.
• Goshisht, M. K., Kumar, M., & Kumar, S. (2022).
• Kim, S. K., & Yoon, J. (2014). Fluorescent Chemosensors for Various Analytes Including Reactive Oxygen Species, Biothiol, Metal Ions, and Toxic Gases. Accounts of Chemical Research, 47(8), 2479-2487.

• Synthesis of anthracene-based macrocycle for detection of explosives. (2019). Middle East Technical University. Available at: [Link]

• An AIEE Active Anthracene-Based Nanoprobe for Zn 2+ and Tyrosine Detection Validated by Bioimaging Studies. (2022). Molecules, 27(19), 6268.
• Karakuş, E., & Çetinkaya, H. (2020). An anthracene based fluorescent probe for the selective and sensitive detection of Chromium (III)
• Xu, Z., Yoon, J., & Spring, D. R. (2010). Fluorescent chemosensors for Zn2+. Chemical Society Reviews, 39(6), 1996-2006.

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Advanced Esterification of 9,10-Anthracenedimethanol: Mechanistic Insights and Methodologies

As a critical building block in supramolecular chemistry, the synthesis of chiral solvating agents, and the development of specialized polymers, 9,10-anthracenedimethanol presents unique synthetic challenges. The esterification of its two primary hydroxyl groups requires precision to overcome the steric hindrance of the anthracene core while preventing unwanted side reactions. This application note provides a comprehensive, self-validating guide to the di-esterification of 9,10-anthracenedimethanol.

Mechanistic Rationale & Experimental Design

The 9,10-positions of the anthracene ring are highly sterically hindered by the adjacent peri-protons (C1, C4, C5, and C8). While the dimethanol groups are primary alcohols, their proximity to this bulky aromatic core restricts the approach of large acylating agents.

Furthermore, traditional Fischer esterification (carboxylic acid, catalytic strong acid, and heat) is strongly discouraged for this substrate. Under acidic conditions, the hydroxyl groups can easily leave to form a highly resonance-stabilized 9-anthrylmethyl carbocation. This intermediate rapidly undergoes intermolecular trapping, leading to polymeric ethers or cyclic ether byproducts rather than the desired ester.

To achieve high-yielding di-esterification, mild, base-promoted acyl transfer methods must be employed. Kinetic studies indicate that under proper catalytic conditions, 9,10-anthracenedimethanol reacts efficiently, often an order of magnitude faster than 9-anthracenemethanol due to the symmetric electronic activation of the ring[1]. The two most reliable methods are the Steglich Esterification (for sensitive or complex carboxylic acids) and the Acid Chloride Route (for robust, highly reactive acylations).

Reaction Pathway Visualization

The following workflow illustrates the Steglich esterification mechanism, highlighting the critical role of DMAP in overcoming the steric bulk of the anthracene substrate.

Workflow of Steglich esterification for 9,10-anthracenedimethanol using DCC/DMAP catalysis.

Step-by-Step Methodologies

Protocol A: Steglich Esterification (DCC/DMAP Route)

This protocol is optimized for coupling 9,10-anthracenedimethanol with complex or sensitive carboxylic acids (e.g., muconic acid or chiral derivatives) where the formation of an acid chloride is impossible or detrimental[2].

• Reagents : 9,10-Anthracenedimethanol (1.0 eq), Carboxylic Acid (2.2 eq), N,N'-Dicyclohexylcarbodiimide (DCC, 2.4 eq), 4-Dimethylaminopyridine (DMAP, 0.2 eq), Anhydrous Dichloromethane (CH₂Cl₂).

• Step 1: Preparation. Dissolve the diol and the carboxylic acid in anhydrous CH₂Cl₂ under a nitrogen atmosphere.

  • Causality: Anhydrous conditions are strictly required to prevent the hydrolysis of the highly reactive O-acylisourea intermediate back into the starting carboxylic acid.

• Step 2: Catalysis. Add DMAP (0.2 eq) to the stirring solution.

  • Causality: DMAP is a superior nucleophile compared to the sterically hindered anthryl alcohol. It rapidly attacks the O-acylisourea to form a highly reactive acyl-pyridinium intermediate, preventing the irreversible 1,3-rearrangement of the O-acylisourea into an unreactive N-acylurea[3].

• Step 3: Coupling. Cool the reaction flask to 0°C using an ice bath. Add DCC (2.4 eq) dropwise or in small portions.

  • Causality: The initial formation of O-acylisourea is exothermic. Cooling the reaction suppresses thermal degradation and minimizes side reactions.

• Step 4: Propagation. Remove the ice bath and allow the mixture to stir at ambient temperature for 4 to 12 hours[2].

• Step 5: Workup. Filter the reaction mixture through a Celite pad to remove the precipitated dicyclohexylurea (DCU). Wash the organic filtrate sequentially with 1 M HCl, 1 M NaHCO₃, and a saturated NaCl solution. Dry over MgSO₄ and concentrate under reduced pressure[2].

Protocol B: Acid Chloride Route

This protocol is ideal for robust, highly reactive acylations (e.g., using methacryloyl chloride or acetyl chloride).

• Reagents : 9,10-Anthracenedimethanol (1.0 eq), Acid Chloride (2.5 eq), Triethylamine (Et₃N, 3.0 eq), Anhydrous Tetrahydrofuran (THF).

• Step 1: Preparation. Dissolve the diol and Et₃N in anhydrous THF under nitrogen. Cool to 0°C.

• Step 2: Addition. Add the acid chloride dropwise over 15 minutes.

  • Causality: Dropwise addition controls the highly exothermic acylation, preventing localized heating that can lead to dark coloration or the formation of anhydride byproducts[1].

• Step 3: Propagation. Stir at 0°C for 30 minutes, then warm to room temperature for 2 hours.

• Step 4: Workup. Quench the reaction with cold water. Extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Quantitative Data & Method Comparison

Parameter	Protocol A: Steglich (DCC/DMAP)	Protocol B: Acid Chloride
Optimal Substrates	Sensitive, complex carboxylic acids	Simple, robust aliphatic/vinylic acids
Typical Yield	60% - 85%	80% - 95%
Reaction Time	4 - 12 hours	1 - 3 hours
Temperature Profile	0°C → 25°C	0°C → 25°C
Primary Byproduct	Dicyclohexylurea (DCU)	Amine hydrochloride salts
Purification Dependency	High (Column chromatography often needed)	Low (Often pure after aqueous wash)

Self-Validating Quality Control (QA)

To ensure the integrity of the protocol, the reaction acts as a self-validating system through immediate physical cues and downstream analytical markers:

• Visual Validation (Protocol A) : Within 15–30 minutes of adding DCC, a fine white precipitate (DCU) must form. If the solution remains completely clear, the DCC has likely hydrolyzed prior to use, and the reaction has failed.

• TLC Validation : 9,10-anthracenedimethanol exhibits intense fluorescence under 365 nm UV light and strong absorption at 254 nm. Because the di-ester lacks the polar hydroxyl groups, it will migrate significantly higher (larger Rf​ value) on a silica gel TLC plate compared to the starting diol when eluted with a non-polar solvent system (e.g., Hexanes/EtOAc 7:3).

• NMR Validation : The most definitive proof of successful di-esterification is found in the 1 H NMR spectrum. The methylene protons ( −CH2​−OH ) of the starting 9,10-anthracenedimethanol typically resonate as a singlet around 5.5 – 5.7 ppm. Upon successful esterification, the electron-withdrawing effect of the newly formed ester carbonyl deshields these protons, shifting the singlet significantly downfield to approximately 6.4 – 6.6 ppm. The complete disappearance of the broad hydroxyl ( −OH ) peak further confirms full conversion.

References

• [1] anhydrides: Topics by Science.gov (Reaction kinetics of 9,10-anthracenedimethanol). Science.gov. 1

• [2] 9-anthryl]-2,2,2-trifluoroethyl Muconate: A Highly Chiral Cavity for Enantiodiscrimination by NMR. ACS Publications. 2

• [3] reconeixement quiral. - DDD UAB (Steglich, W. '4-Dialkylaminopyridines as highly active acylation catalysts'). Universitat Autònoma de Barcelona. 3

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Application Note: Engineering Dynamic Supramolecular Polymer Networks using 9,10-Anthracenedimethanol

Audience: Researchers, Materials Scientists, and Drug Development Professionals Discipline: Polymer Chemistry, Supramolecular Materials, and Dynamic Covalent Networks

Executive Summary

The development of smart, stimuli-responsive materials relies heavily on the integration of dynamic covalent bonds into polymer architectures. 9,10-Anthracenedimethanol (ADM) has emerged as a highly versatile, bifunctional monomer capable of engineering supramolecular networks with dual-responsive (photo and thermal) capabilities. This application note provides a comprehensive, field-proven guide to synthesizing, crosslinking, and validating ADM-integrated polymer networks. By leveraging both[4+4] photocycloaddition and [4+2] Diels-Alder (DA) mechanisms, researchers can design self-healing thermosets, recyclable elastomers, and controlled-release drug delivery matrices.

Mechanistic Rationale: Why 9,10-Anthracenedimethanol?

The selection of ADM over standard anthracene derivatives is driven by precise structural causality. ADM features two primary hydroxyl groups (-CH₂OH) at the 9 and 10 positions of the rigid, planar anthracene core[1].

• Step-Growth Polymerization Efficiency: The primary hydroxyls are highly reactive toward diisocyanates (forming polyurethanes) or diacids (forming polyesters). The methylene spacer isolates the hydroxyl groups from the aromatic ring, preventing steric hindrance and ensuring high molecular weight linear chain growth.

• Dual Dynamic Covalent Pathways: Once incorporated into the polymer backbone, the anthracene core serves as a dynamic crosslinking node via two distinct mechanisms:

  • Photodimerization: Under 365 nm UV irradiation, the anthracene units undergo a [4+4] photocycloaddition to form rigid dimers. This reaction is reversible under 254 nm UV light or thermal treatment (>120°C)[2].

  • Diels-Alder (DA) Cycloaddition: ADM acts as an electron-rich diene. When paired with electron-deficient dienophiles (e.g., maleic anhydride or bismaleimides), it forms a thermo-reversible DA adduct[3]. The forward reaction occurs at mild temperatures (50–70°C), while the retro-DA cleavage is triggered at elevated temperatures (>150°C). The spatial preorganization of these derivatives significantly reduces the entropy cost of cycloaddition, enhancing overall reactivity[4].

Figure 1: Dual-responsive dynamic covalent pathways of 9,10-anthracenedimethanol in polymer networks.

Self-Validating Experimental Protocols

The following protocols detail the synthesis of an ADM-functionalized polyurethane (ADM-PU) network. Every protocol is designed as a self-validating system , utilizing intrinsic spectroscopic checkpoints to verify success without requiring destructive testing.

Protocol 1: Synthesis of ADM-Polyurethane (ADM-PU) Prepolymer

Causality Insight: N,N-Dimethylformamide (DMF) is used as the solvent because ADM's rigid pi-pi stacking makes it insoluble in standard non-polar solvents. Dibutyltin dilaurate (DBTDL) is selected as a catalyst to selectively lower the activation energy of the isocyanate-hydroxyl reaction, preventing unwanted allophanate branching.

Steps:

• Preparation: Dissolve 10 mmol of ADM in 20 mL of anhydrous DMF in a flame-dried, three-neck round-bottom flask under a continuous dry nitrogen atmosphere.

• Catalysis: Add 0.1 wt% DBTDL catalyst to the solution. Stir at 300 rpm.

• Polymerization: Dropwise add 10 mmol of Hexamethylene diisocyanate (HDI) over 30 minutes. Maintain the reaction temperature at 60°C for 4 hours.

• Precipitation: Pour the viscous solution into an excess of cold diethyl ether to precipitate the ADM-PU prepolymer. Filter and dry under vacuum at 40°C for 24 hours.

Protocol 2: Photo-Crosslinking and Reversible Cleavage

Causality Insight: 365 nm UV light selectively excites the anthracene chromophore without possessing enough energy to degrade the urethane backbone.

Steps:

• Film Casting: Dissolve the ADM-PU prepolymer in THF (10% w/v) and drop-cast onto a quartz substrate. Evaporate the solvent slowly at room temperature.

• Dimerization (Crosslinking): Irradiate the film using a 365 nm LED UV lamp (intensity: 15 mW/cm²) for 45 minutes.

• Cleavage (Healing): To reverse the crosslinking, irradiate the dimerized film with a 254 nm UV lamp for 20 minutes, or heat the substrate to 130°C for 1 hour.

Protocol 3: Thermo-Reversible Diels-Alder Crosslinking

Steps:

• Formulation: Mix the ADM-PU prepolymer with a stoichiometric equivalent of 1,1'-(methylenedi-4,1-phenylene)bismaleimide (BMI) in DMF.

• Forward DA Reaction: Cast the film and cure at 65°C for 18 hours. The network will transition from a soluble viscous liquid to an insoluble, highly crosslinked elastomer.

• Retro-DA Reaction: Heat the crosslinked film to 150°C for 30 minutes. The material will undergo a solid-to-liquid transition as the crosslinks cleave, allowing for reshaping or recycling.

Figure 2: Step-by-step experimental workflow for synthesizing and validating ADM-based networks.

🔍 Trustworthiness & Self-Validation Checkpoint

To ensure the integrity of the network formation, utilize real-time UV-Vis Spectroscopy . The extended π-conjugation of the anthracene core yields a distinct absorption band at ~365 nm . Upon successful [4+4] photodimerization or [4+2] Diels-Alder cycloaddition, the central aromatic ring is disrupted, breaking the extended conjugation.

• Validation: A quantifiable disappearance of the 365 nm peak confirms crosslinking. Re-emergence of this peak post-cleavage (via 254 nm UV or >150°C heat) guarantees the reversibility of the dynamic covalent bonds.

Quantitative Data Presentation

The following tables summarize the expected kinetic, thermodynamic, and mechanical parameters of ADM-integrated supramolecular networks based on standardized testing.

Table 1: Kinetic and Thermodynamic Parameters of ADM Crosslinking

Reaction Type	Reagents	Stimulus	Temp / Wavelength	Conversion Time	Reversibility Stimulus
Photodimerization	ADM-PU Prepolymer	UV Light	365 nm	30 - 60 min	254 nm or >120°C
Diels-Alder	ADM-PU + Bismaleimide	Thermal	50 - 70°C	12 - 24 hours	>150°C (Retro-DA)

Table 2: Physico-Mechanical Properties of ADM-Polymer Networks

Property	Photodimerized Network	Diels-Alder Network	Test Method / Standard
Glass Transition (T_g)	65 - 75 °C	55 - 65 °C	Differential Scanning Calorimetry (DSC)
Tensile Strength	15 - 20 MPa	10 - 15 MPa	ASTM D638
Healing Efficiency	~85% (after UV cycle)	~92% (after thermal cycle)	Tensile Recovery Ratio
Gel Fraction	> 95%	> 90%	Soxhlet Extraction (THF, 24h)

References

• Virgili, A., Granados, A., Jaime, C., Suarez-Lopez, R., Parella, T., & Monteagudo, E. (2020). 9,10-Anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids. Journal of Organic Chemistry, 85(11), 7247-7257.[Link]

• Pomares, M., Sánchez-Ferrando, F., Virgili, A., Alvarez-Larena, A., & Piniella, J. F. (2002). Preparation and Structural Study of the Enantiomers of α,α'-Bis(trifluoromethyl)-9,10-anthracenedimethanol and Its Perdeuterated Isotopomer. The Journal of Organic Chemistry, 67(3).[Link]

• Kiselev, V. D., Kornilov, D. A., Sedov, I. A., & Konovalov, A. I. (2017). Solvent Influence on the Diels‐Alder Reaction Rates of 9‐(Hydroxymethyl)anthracene and 9,10‐Bis(hydroxymethyl)anthracene with Maleic Anhydride. Russian Journal of Physical Chemistry A, 91(3), 464-467.[Link]

• Science.gov Database. The Preparation and Properties of Thermo-reversibly Cross-linked Rubber Via Diels-Alder Chemistry.[Link]

• ResearchGate. (2025). Diels-Alder Reactions of Inert Aromatic Compounds within a Self-Assembled Coordination Cage.[Link]

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Application Note: Leveraging 9,10-Anthracenedimethanol for Photo-Responsive Hydrogel Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: A New Wavelength in Hydrogel Design

Hydrogels are a cornerstone of biomedical research, prized for their biocompatibility and structural resemblance to the extracellular matrix. However, creating hydrogels with dynamic, controllable properties remains a significant challenge. Traditional crosslinking methods often result in static networks that lack the ability to respond to external stimuli. This application note details the use of 9,10-anthracenedimethanol and its derivatives as photo-responsive crosslinking agents, enabling the fabrication of "smart" hydrogels with on-demand control over their physical properties.

The core of this technology lies in the reversible photodimerization of the anthracene moiety. When exposed to long-wave UV light (typically >350 nm), two anthracene groups undergo a [4π+4π] cycloaddition to form a covalent dimer, effectively crosslinking the polymer chains and causing gelation.[1] Critically, this bond can be reversed by irradiation with short-wave UV light (<300 nm), which cleaves the dimer and returns the hydrogel to a solution state (sol).[1][2] This reversible sol-gel transition offers unprecedented control over material stiffness, degradation, and drug release kinetics, all triggered by a non-invasive light stimulus.[3][4]

Key Advantages:

• Initiator-Free: The crosslinking reaction does not require potentially toxic photoinitiators, enhancing the biocompatibility of the final material.[5]

• Reversibility: The ability to form and break crosslinks with different wavelengths of light allows for dynamic tuning of hydrogel properties in situ.[2]

• Spatiotemporal Control: Light can be precisely directed to specific regions of the hydrogel at specific times, enabling complex patterning and controlled, localized drug delivery.

• Versatility: Anthracene moieties can be conjugated to a wide range of hydrophilic polymers, including hyaluronic acid (HA), chitosan, and polyethylene glycol (PEG), to create photo-tunable biomaterials.[3][5]

Mechanism of Photo-Crosslinking

The functionality of anthracene-based hydrogels is governed by a well-understood photochemical reaction. The process involves the excitation of an anthracene molecule from its ground state to a singlet excited state upon absorbing a photon of UV light.[6] This excited molecule can then interact with a ground-state anthracene molecule to form an intermediate known as an excimer, which subsequently collapses to form a stable covalent dimer.[7] This dimerization results in the loss of aromaticity in the central ring, which can be easily monitored by UV-Vis spectroscopy as a decrease in the characteristic anthracene absorbance peaks between 350-400 nm.[1][2]

The reverse process, or photo-cleavage, is induced by a higher-energy photon (shorter wavelength), which excites the dimer and leads to its dissociation back into two monomeric anthracene units, restoring the absorbance spectrum.[2]

Caption: Reversible photodimerization of anthracene for hydrogel crosslinking.

Experimental Protocols

This section provides a generalized workflow for synthesizing and characterizing an anthracene-crosslinked hydrogel. As a model system, we describe the functionalization of hyaluronic acid (HA), a biocompatible polysaccharide widely used in biomedical applications.[8][9]

Rationale: To create a photo-responsive polymer, an anthracene derivative must be covalently attached to the polymer backbone. Here, we use 9-anthracenecarboxylic acid and couple it to the carboxylic acid groups on HA using standard EDC/NHS carbodiimide chemistry. 9,10-anthracenedimethanol can be similarly activated for conjugation.

Materials:

• Hyaluronic Acid (HA) sodium salt

• 9-Anthracenecarboxylic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Dialysis tubing (MWCO 10-14 kDa)

• Deionized (DI) water

Procedure:

• HA Solubilization: Dissolve HA in DI water to create a 1% (w/v) solution. Stir overnight at room temperature to ensure complete dissolution.

• Activation of HA: Add EDC (2 molar excess to HA carboxyl groups) and NHS (2 molar excess) to the HA solution. Allow the reaction to proceed for 30 minutes at room temperature to activate the carboxyl groups.

• Anthracene Conjugation: Dissolve 9-anthracenecarboxylic acid in a minimal amount of DMF. Add this solution dropwise to the activated HA solution (molar ratio of anthracene to HA repeat unit can be varied to control the degree of substitution).

• Reaction: Adjust the pH of the mixture to ~6.0 using 0.1 M NaOH. Allow the reaction to proceed for 24 hours at room temperature in the dark to prevent premature photodimerization.

• Purification: Transfer the reaction mixture to dialysis tubing and dialyze against a large volume of DI water for 3-4 days, changing the water frequently to remove unreacted reagents.

• Lyophilization: Freeze-dry the purified solution to obtain the final HA-Anthracene (HA-An) product as a white, fluffy solid.

• Characterization: Confirm the successful conjugation and determine the degree of substitution using ¹H NMR spectroscopy.

Rationale: The functionalized polymer (macromer) solution is crosslinked into a hydrogel by exposing it to UV light of the appropriate wavelength. The gelation time and final mechanical properties depend on polymer concentration, degree of substitution, and light intensity/duration.[10]

Materials:

• Lyophilized HA-An powder

• Phosphate-buffered saline (PBS), pH 7.4

• UV lamp (365 nm, e.g., EXFO Omnicure S2000)[10]

• Molds (e.g., PDMS molds for specific shapes)[11]

Procedure:

• Macromer Solution: Prepare a desired concentration of HA-An in PBS (e.g., 5-10% w/v). Ensure the powder is fully dissolved. For cell encapsulation, the solution must be sterile.

• Degassing (Optional but Recommended): To improve reaction efficiency, degas the solution under vacuum for 10-15 minutes to remove dissolved oxygen, which can quench the excited state of anthracene.[6]

• Casting: Pipette the HA-An solution into the desired molds. For rheological testing, a volume of ~500 µL is typically used.

• UV Exposure: Irradiate the solution with a 365 nm UV light source.[1][4] The intensity and duration will need to be optimized. A typical starting point is 5-10 mW/cm² for 1-5 minutes.[12]

• Gelation Confirmation: Gel formation can be confirmed by the vial inversion test. A successfully formed hydrogel will be a self-supporting solid that does not flow when inverted.

Caption: Experimental workflow for photo-crosslinking of HA-An hydrogels.

Characterization of Photo-Responsive Hydrogels

Verifying the properties of the synthesized hydrogels is crucial for any application. The following are key characterization techniques.

Purpose: To quantify the mechanical properties (stiffness, elasticity) of the hydrogel and monitor the gelation process in real-time. Method:

• Use a rheometer equipped with a UV-light curing accessory.

• Time Sweep: Monitor the storage modulus (G') and loss modulus (G'') as a function of time during UV exposure. The crossover point (where G' > G'') indicates the gel point.[11]

• Frequency Sweep: After gelation, perform a frequency sweep to confirm the formation of a stable elastic network (G' should be largely independent of frequency and significantly higher than G'').

• Photo-Reversibility: After initial gelation, expose the gel to 254 nm light and monitor the decrease in G'. Subsequently, re-expose to 365 nm light to observe the recovery of G', demonstrating reversible stiffness modulation.[2]

Purpose: To determine the water uptake capacity and crosslink density of the hydrogel. Method:

• Prepare hydrogel discs of a known weight (W_dry).

• Immerse the discs in PBS at 37 °C.

• At various time points, remove the hydrogels, gently blot excess surface water, and record the swollen weight (W_swollen).

• The swelling ratio (Q) is calculated as Q = W_swollen / W_dry.[10]

• Changes in crosslink density due to UV exposure can be monitored by measuring changes in the equilibrium swelling ratio.[4] Increased crosslinking will lead to a lower swelling ratio.[8]

Purpose: To monitor the photodimerization and photo-cleavage reactions at the molecular level. Method:

• Record the UV-Vis absorption spectrum of the HA-An macromer solution. Note the characteristic anthracene peaks (~350-380 nm).[2]

• Expose the solution to 365 nm light for increasing durations, taking spectra at set intervals.

• Observe the decrease in the absorbance peaks, which corresponds to the consumption of monomeric anthracene groups during dimerization.[1]

• After dimerization, expose the solution to 254 nm light and monitor the recovery of the absorbance peaks, confirming photo-cleavage.

Parameter	Technique	Expected Outcome / Insight
Gelation Kinetics	In situ Rheology	Determination of gel point (G'/G'' crossover); effect of light intensity on crosslinking speed.
Mechanical Stiffness	Rheology (Frequency Sweep)	Quantifies hydrogel stiffness (Storage Modulus, G'); confirms elastic network formation.
Reversibility	Rheology + UV Cycling	Demonstrates on-demand stiffening and softening by alternating 365 nm / 254 nm light.
Crosslink Density	Swelling Studies	Inverse correlation between swelling ratio and crosslink density; shows tunability with UV dose.[12]
Photochemical Reaction	UV-Vis Spectroscopy	Confirms [4π+4π] cycloaddition via decreased absorbance at ~366 nm upon 365 nm irradiation.[1]

Applications in Drug Development and Research

The unique properties of anthracene-crosslinked hydrogels make them highly suitable for advanced biomedical applications.

• Pulsatile Drug Delivery: A drug can be loaded into the hydrogel matrix. The initial, densely crosslinked state provides slow, controlled release. Upon exposure to cleavage-wavelength UV light, the network loosens, causing a burst release of the therapeutic agent. The gel can then be re-crosslinked to halt the release, allowing for on-demand, pulsatile delivery profiles tailored to a patient's needs.[3][4][9]

• Dynamic Cell Culture: The stiffness of the extracellular matrix is known to critically influence cell behavior, including differentiation and proliferation. Anthracene-based hydrogels can be used as 3D cell culture scaffolds whose mechanical properties can be changed in real-time to study cellular responses to a dynamic mechanical environment.[5]

• Tissue Engineering: Photo-crosslinkable hydrogels can be used as injectable biomaterials. A liquid precursor solution containing cells and/or therapeutic molecules can be injected into a defect site and then crosslinked in situ using light, forming a scaffold that conforms perfectly to the tissue defect.

References

• Generic, anthracene-based hydrogel crosslinkers for photo-controllable drug delivery (2011). Macromolecular bioscience.

• PEG-Based Hydrogel Synthesis via the Photodimerization of Anthracene Groups. ResearchGate.

• PEG-Based Hydrogel Synthesis via the Photodimerization of Anthracene Groups (2002). Macromolecules.

• Generic, Anthracene-Based Hydrogel Crosslinkers for Photo-controllable Drug Delivery. ResearchGate.

• Chitosan-anthracene hydrogels as controlled stiffening networks (2021). International journal of biological macromolecules.

• Photoresponsive PEG-Anthracene Grafted Hyaluronan as a Controlled-Delivery Biomaterial (2021). Biomacromolecules.

• Photoreactivity of an Exemplary Anthracene Mixture Revealed by NMR Studies, including a Kinetic Approach (2021). Molecules (Basel, Switzerland).

• Photoresponsive PEG-Anthracene Grafted Hyaluronan as a Controlled-Delivery Biomaterial (2011). Biomacromolecules.

• (a) Anthracene‐functionalized PEO forming a high molecular weight... ResearchGate.

• Functionalized Sugar Hydrogel Associated with Unique Exciplex Emission and Its Reflection in Bioimaging (2024). ACS Applied Polymer Materials.

• Observing Kinetic Selectivity in Anthracene Photodimerization through Selective Quenching by Excited States of Proximate Rare Earth Cations. ChemRxiv.

• Observing Kinetic Selectivity in Anthracene Photodimerization through Selective Quenching by Excited States of Proximate Rare Earth Cations. ChemRxiv.

• Photodimerization of anthracenes in fluid solutions: (part 2) mechanistic aspects of the photocycloaddition and of the photochemical and thermal cleavage (2001). Chemical Society Reviews.

• A photo-responsive hydrogelator having gluconamides at its peripheral branches (2008). Chemical communications (Cambridge, England).

• Control of the intermolecular photodimerization of anthracene derivatives by hydrogen bonding of urea groups in dilute solution. SciSpace.

• Preparation and Characterization of Photo-Cross-Linkable Methacrylated Silk Fibroin and Methacrylated Hyaluronic Acid Composite Hydrogels (2024). Biomacromolecules.

• Synthesis and characterization of UV photocrosslinkable hydrogels with poly(N-vinyl-2-pyrrolidone): Determination of the network. SciSpace.

• Synthesis and characterization of photocrosslinkable hydrogels from bovine skin gel

• Synthesis and Characterization of Photo-Cross-Linked Hydrogels Based on Biodegradable Polyphosphoesters and Poly(ethylene glycol) Copolymers (2007). Biomacromolecules.

• Methods for Photocrosslinking Alginate Hydrogel Scaffolds With High Cell Viability. [No Source Found].

• Supramolecular Hydrogels via Light-Responsive Homoternary Cross-Links (2020). Biomacromolecules.

• Recent advances in photo-crosslinkable hydrogels for biomedical applications. Semantic Scholar.

• How Photocrosslinking Controls Hydrogel Properties (2021). Rheolution.

• Gelation Dynamics during Photo-Cross-Linking of Polymer Nanocomposite Hydrogels. [No Source Found].

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• 7. Photodimerization of anthracenes in fluid solutions: (part 2) mechanistic aspects of the photocycloaddition and of the photochemical and thermal cleavage - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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• 12. pubs.acs.org [pubs.acs.org]

Application and Protocol Guide for the Photochemical Dimerization of 9,10-Anthracenedimethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and a detailed protocol for the photochemical dimerization of 9,10-anthracenedimethanol. As a self-validating system, this document explains the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical processes.

Introduction: The Significance of Controlled Supramolecular Assembly

The photochemical [4+4] cycloaddition of anthracene and its derivatives is a cornerstone of photochemistry, first observed in 1867.[1][2] This reaction allows for the elegant construction of complex, cage-like structures with high regio- and stereoselectivity, driven by the absorption of ultraviolet light. For 9,10-anthracenedimethanol, this dimerization opens pathways to novel supramolecular architectures, photoresponsive materials, and potential applications in drug delivery systems where light can be used as an external trigger.[3][4][5] The hydroxyl groups at the 9 and 10 positions offer unique opportunities for post-dimerization functionalization and can influence the packing in the solid state, which in turn affects the dimerization efficiency.[6]

The [4+4] Photocycloaddition Mechanism

The dimerization of anthracene derivatives is a photochemically allowed, pericyclic reaction that is thermally forbidden by the Woodward-Hoffmann rules.[1] The generally accepted mechanism proceeds primarily through the singlet excited state.[7][8]

The process can be broken down into the following key steps:

• Photoexcitation: A molecule of 9,10-anthracenedimethanol in its ground state (S₀) absorbs a photon of UV light, promoting an electron to a higher energy orbital and forming the singlet excited state (S₁).

• Excimer Formation: The excited molecule (S₁) can then interact with a ground-state molecule (S₀) to form an "excimer," which is an excited-state dimer. This species is a key intermediate in the dimerization process.[8]

• Cycloaddition: The excimer can then relax to the ground-state photodimer by forming two new sigma bonds between the 9 and 10' positions and the 10 and 9' positions of the two anthracene cores.

• Competitive Processes: Dimerization is in competition with other photophysical processes, such as fluorescence (emission of light from S₁) and non-radiative decay back to the ground state.[3]

Caption: Experimental workflow for photodimerization.

Purification of the Photodimer

• Once the reaction has reached completion (as determined by NMR), the solvent can be removed under reduced pressure.

• The resulting solid photodimer is often less soluble than the starting monomer. Purification can typically be achieved by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane) or by column chromatography.

Characterization of the Photodimer

Technique	Expected Observations for the Photodimer
¹H NMR	Disappearance of the monomer's aromatic signals. Appearance of new, upfield-shifted signals for the bridgehead protons and the aromatic protons in the bent dimer structure. The signals for the -CH₂OH groups will also likely shift.
UV-Vis Spectroscopy	The characteristic structured absorbance of the anthracene core (typically between 300-400 nm) will disappear as the conjugated π-system is disrupted upon dimerization. [1][7]
Mass Spectrometry	A molecular ion peak corresponding to twice the molecular weight of the 9,10-anthracenedimethanol monomer.

Troubleshooting and Key Considerations

• Low Yield:

  • Insufficient Degassing: Ensure the solution is thoroughly deoxygenated to prevent quenching and photooxidation. [3] * Low Concentration: While high concentrations can cause precipitation, very low concentrations can reduce the probability of an excited and a ground-state molecule encountering each other, thus lowering the dimerization rate. [7] * Solvent Effects: The choice of solvent can influence the reaction. Heavy-atom solvents (e.g., bromobenzene) can promote intersystem crossing to the triplet state, which can decrease the yield of the singlet-derived photodimer. [9]

• Side Reactions:

  • Photooxidation: The primary side reaction in the presence of oxygen is the formation of 9,10-endoperoxide. [3][10]Rigorous degassing is the best preventative measure.

  • Photodegradation: Prolonged exposure to high-energy UV light can potentially lead to degradation of the product. Using a 365 nm light source and monitoring the reaction to avoid excessive irradiation is recommended. [3]

• Solubility Issues:

  • The photodimer is generally less soluble than the monomer. If precipitation occurs during the reaction, it can affect the kinetics and make monitoring difficult. [3]If this is an issue, consider using a more solubilizing solvent or running the reaction at a slightly lower concentration.

References

• Photophysical Properties of Anthracene Derivatives. (2023). MDPI. [Link]

• The effect of heavy-atom solvents on the photooxidation of anthracene. (1984). Canadian Journal of Chemistry. [Link]

• Photoreactivity of an Exemplary Anthracene Mixture Revealed by NMR Studies, including a Kinetic Approach. (2021). PMC. [Link]

• Control of the intermolecular photodimerization of anthracene derivatives by hydrogen bonding of urea groups in dilute solution. (N/A). SciSpace. [Link]

• Efficient Photodimerization Reaction of Anthracene in Supercritical Carbon Dioxide. (N/A). The Journal of Organic Chemistry - ACS Publications. [Link]

• Photodimerization of anthracene derivatives in their neat solid state and in solid molecular compounds. (N/A). ResearchGate. [Link]

• Photodimerization of Anthracene. (N/A). Journal of Chemical Education - ACS Publications. [Link]

• Scheme 1. The [4 + 4] cycloaddition reaction of anthracene and its.... (N/A). ResearchGate. [Link]

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihila. (N/A). RSC Publications. [Link]

• First experimental validation of a “150-year-old chemical common sense” direct visualization of the molecular structural changes in the ultrafast anthracene [4+4] photocycloaddition reaction. (2026). EurekAlert!. [Link]

• Light-induced selectivity in an exemplary photodimerization reaction of varied azaanthracenes. (2024). RSC Publishing. [Link]

• [4+4] Photocycloaddition. (N/A). Wikipedia. [Link]

• (A) Reversible interlayer [4 + 4] cycloaddition reaction of.... (N/A). ResearchGate. [Link]

• The Dual Photochemistry of Anthracene-9,10-endoperoxide: Exploring the Competing Ultrafast Photoinduced Reactions of a Model Aro. (N/A). Refubium. [Link]

• Relationship between spatially heterogeneous reaction dynamics and photochemical kinetics in single crystals of anthracene derivatives. (2024). PMC. [Link]

• Some meso-Substituted Anthracenes. I. 9,10-Bis-(chloromethyl)-anthracene as a Synthetic Intermediate1. (N/A). Journal of the American Chemical Society. [Link]

• (PDF) Synthesis and Photophysical Properties of 9,10-Bis(3-aryl-2-naphthyl)anthracenes. (2016). ResearchGate. [Link]

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion. (N/A). Journal of Materials Chemistry C (RSC Publishing). [Link]

• Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. (2022). PLOS ONE. [Link]

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• 2. First experimental validation of a “150-year-old chemical common sense” direct visualization of the molecular structural changes in the ultrafast anthracene [4+4] photocycloaddition reaction | EurekAlert! [eurekalert.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Light-induced selectivity in an exemplary photodimerization reaction of varied azaanthracenes - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP03899A [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: 9,10-Anthracenedimethanol Aqueous Solubility Guide

Prepared by: Senior Application Scientist, Advanced Formulations Group

Welcome to the technical support center for 9,10-anthracenedimethanol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of this compound. We will explore the underlying reasons for this issue and provide detailed, field-proven troubleshooting guides and protocols to overcome it.

Frequently Asked Questions (FAQs)

Q1: Why is 9,10-anthracenedimethanol so poorly soluble in water?

A: The solubility of 9,10-anthracenedimethanol is dictated by its molecular structure. It consists of a large, rigid, and nonpolar anthracene core, which is a polycyclic aromatic hydrocarbon (PAH).[1][2] This large hydrophobic structure strongly repels water molecules. While the molecule possesses two polar hydroxymethyl (-CH₂OH) groups at the 9 and 10 positions, their hydrophilic contribution is insufficient to overcome the dominant hydrophobicity of the three fused benzene rings.[3] Consequently, the molecule prefers to interact with itself (leading to aggregation and precipitation) rather than with water, resulting in very low aqueous solubility.[4]

Q2: What are the primary strategies to improve the aqueous solubility of 9,10-anthracenedimethanol?

A: There are four principal methods that are highly effective for compounds like 9,10-anthracenedimethanol. The choice of method depends on your specific experimental needs, such as required final concentration, buffer composition, and downstream application (e.g., cell-based assay vs. materials science).

• Co-solvency: The use of a water-miscible organic solvent to increase the solubilizing capacity of the aqueous solution.[5][6][7]

• Complexation with Cyclodextrins: Encapsulating the hydrophobic anthracene core within the cavity of a cyclodextrin molecule.[8][9][10]

• Micellar Solubilization using Surfactants: Incorporating the compound into the hydrophobic core of micelles formed by surfactant molecules above their critical micelle concentration (CMC).[11][12][13]

• Chemical Modification: Introducing highly soluble functional groups to the core structure, such as sulfonium salts.[4] This is a synthetic chemistry approach and is generally considered when formulation strategies are insufficient.

Q3: Can I use pH adjustment to solubilize this compound?

A: pH adjustment is generally ineffective for 9,10-anthracenedimethanol. This technique is most effective for weakly acidic or basic compounds that can be ionized to form more soluble salts.[6][7][] The hydroxymethyl groups on 9,10-anthracenedimethanol are neutral and not readily ionizable under typical aqueous pH ranges (1-14). Therefore, altering the pH of the solution will not significantly impact its solubility.

Q4: Which solubilization method should I try first?

A: Your starting point depends on your experimental constraints. The following workflow provides a logical decision-making process.

Caption: Decision workflow for selecting a solubilization method.

Troubleshooting Guide 1: Co-solvency

Q: How exactly do co-solvents improve solubility?

A: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[6] They work by disrupting the highly ordered hydrogen-bonding network of water. This reduction in water's "self-association" lowers the energy penalty required to create a cavity for the nonpolar 9,10-anthracenedimethanol molecule, thereby increasing its solubility.[] Commonly used co-solvents include Dimethyl Sulfoxide (DMSO), Ethanol, Propylene Glycol (PG), and Polyethylene Glycols (e.g., PEG 400).[5][15]

Q: I prepared a 10 mM stock in DMSO, but it crashed out when I diluted it into my aqueous buffer. What went wrong?

A: This is a very common issue called "precipitation upon dilution." Your compound is soluble in 100% DMSO but becomes insoluble when the percentage of DMSO drops sharply upon dilution into the aqueous buffer. The key is to ensure the final concentration of the co-solvent in your aqueous solution is high enough to maintain solubility. For many poorly soluble compounds, this can range from 1% to 10% (v/v), but this is highly dependent on the compound and desired final concentration.

Protocol: Step-by-Step Co-solvent Screening

• Stock Solution Preparation: Prepare a high-concentration stock solution of 9,10-anthracenedimethanol in 100% DMSO (e.g., 10-50 mM). Ensure it is fully dissolved. Gentle warming or sonication can assist.

• Serial Dilution in Co-solvent: Perform a serial dilution of your stock solution in pure DMSO to create a range of concentrations.

• Aqueous Dilution: Add a small, fixed volume of each DMSO concentration to your aqueous buffer (e.g., add 2 µL of DMSO stock to 198 µL of buffer for a 1:100 dilution, resulting in 1% final DMSO concentration).

• Equilibration and Observation: Mix well and let the solutions equilibrate for at least 30 minutes at a controlled temperature.

• Assessment: Visually inspect for any signs of precipitation (cloudiness, Tyndall effect with a laser pointer).

• Quantification (Optional but Recommended): Centrifuge the samples at high speed (e.g., >14,000 x g) for 15-20 minutes to pellet any precipitate. Carefully collect the supernatant and measure the concentration using a validated analytical method (e.g., HPLC-UV/Vis, fluorescence spectroscopy) to determine the true soluble concentration.

Troubleshooting Guide 2: Complexation with Cyclodextrins

Q: What are cyclodextrins and how do they encapsulate molecules?

A: Cyclodextrins (CDs) are cyclic oligosaccharides that have a unique toroidal or "donut" shape.[9] The exterior of the torus is hydrophilic, making it water-soluble, while the interior cavity is hydrophobic.[10] This structure allows the cyclodextrin to act as a "molecular container." The hydrophobic anthracene core of 9,10-anthracenedimethanol can fit snugly into this nonpolar cavity, forming an "inclusion complex."[8] This complex effectively masks the hydrophobic part of the molecule from water, dramatically increasing its apparent aqueous solubility.[9][16]

Caption: Mechanism of cyclodextrin inclusion complex formation.

Q: Which cyclodextrin should I use?

A: For a molecule the size of anthracene, beta-cyclodextrins (β-CD) are typically a good starting point due to their cavity size. However, native β-CD has limited water solubility itself. Therefore, chemically modified derivatives are strongly recommended:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): The most common and highly recommended choice due to its excellent water solubility and low toxicity.[8]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Another excellent option, particularly for parenteral formulations, due to its high water solubility and safety profile.

Protocol: Phase Solubility Study with HP-β-CD

This protocol determines the optimal concentration of cyclodextrin needed.[17]

• Prepare CD Solutions: Prepare a series of aqueous solutions of HP-β-CD in your desired buffer (e.g., 0, 1, 2, 5, 10, 15, 20% w/v).

• Add Excess Compound: Add an excess amount of 9,10-anthracenedimethanol powder to a fixed volume of each CD solution in separate vials. Ensure there is undissolved solid at the bottom of each vial.

• Equilibrate: Tightly cap the vials and shake or stir them at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Separate and Analyze: After equilibration, allow the solid to settle. Filter each solution through a 0.22 µm syringe filter (ensure the filter material is compatible and does not bind your compound).

• Quantify: Measure the concentration of the dissolved 9,10-anthracenedimethanol in each filtrate using a suitable analytical method.

• Plot and Analyze: Plot the concentration of dissolved compound (Y-axis) against the concentration of HP-β-CD (X-axis). A linear plot (A_L type) indicates the formation of a soluble 1:1 complex. From this plot, you can determine the stability constant and the required CD concentration to achieve your target compound concentration.

Troubleshooting Guide 3: Micellar Solubilization with Surfactants

Q: How do surfactants work, and what is the Critical Micelle Concentration (CMC)?

A: Surfactants (surface-active agents) are amphiphilic molecules with a polar "head" and a nonpolar "tail."[13] In water, at low concentrations, they exist as individual molecules. However, above a specific concentration known as the Critical Micelle Concentration (CMC) , they spontaneously self-assemble into spherical structures called micelles .[11][18] These micelles have a hydrophobic core and a hydrophilic shell. The nonpolar anthracene core of your compound can partition into this hydrophobic core, effectively being "dissolved" in the aqueous solution.[12] It is crucial to work with surfactant concentrations above the CMC for this to occur.

Caption: Encapsulation of a hydrophobic molecule within a surfactant micelle.

Q: Which surfactants are recommended?

A: For research and pharmaceutical applications, non-ionic surfactants are generally preferred due to their lower potential for protein denaturation and cell toxicity compared to ionic surfactants.

• Polysorbate 80 (Tween® 80): Widely used, effective, and has a well-established safety profile.

• Polysorbate 20 (Tween® 20): Similar to Polysorbate 80 but with a shorter fatty acid chain.

• Triton™ X-100: A common laboratory surfactant, very effective but may be harsher in biological systems.

• Brij® series: Another class of effective non-ionic surfactants.[19]

Protocol: Surfactant-based Solubilization

• Prepare Surfactant Stock: Prepare a concentrated stock solution of the surfactant in your aqueous buffer (e.g., 10% w/v). Ensure the concentration is well above the CMC.

• Solubilization:

  • Method A (Thin Film): Dissolve your compound in a volatile organic solvent (e.g., chloroform, methanol). Evaporate the solvent under a stream of nitrogen to create a thin film of the compound on the bottom of a glass vial. Add the surfactant solution and vortex or sonicate until the film is fully dissolved.

  • Method B (Direct Addition): Add the powdered compound directly to the surfactant solution. This may require more energy (prolonged vortexing, sonication, or gentle heating) to achieve solubilization.

• Equilibrate and Filter: Allow the solution to equilibrate for at least one hour. Filter through a 0.22 µm syringe filter to remove any undissolved aggregates or impurities.

• Confirm Concentration: Always verify the final concentration of your solubilized compound analytically.

Summary: Comparison of Solubilization Strategies

Method	Mechanism	Recommended Agents	Pros	Cons
Co-solvency	Reduces solvent polarity	DMSO, Ethanol, PEG 400	Simple, fast, inexpensive	May precipitate on dilution; organic solvent can interfere with assays
Cyclodextrin Complexation	Encapsulation in hydrophobic cavity	HP-β-CD, SBE-β-CD	High biocompatibility; low toxicity; forms true solutions	Higher cost; requires optimization; may have limited capacity
Micellar Solubilization	Partitioning into micelle core	Polysorbate 80, Polysorbate 20	High solubilizing capacity; relatively inexpensive	Surfactants can interfere with assays, disrupt cell membranes

References

• Vertex AI Search Grounding API. (2026, March 5). Aromatic Compounds vs Cyclodextrins: Molecular Interactions.
• Vertex AI Search Grounding API. (2025, December 15).
• Pharma Excipients. (2022, May 30).
• Wikipedia. Cosolvent.
• IntechOpen. (2017, December 20).
• ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement.
• PMC. Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?.
• PMC. (2016, October 18).
• Sci-Hub. Solubilization of hydrophobic molecules in nanoparticles formed by polymer–surfactant interactions.
• PMC.
• Journal of Chemical and Pharmaceutical Research. (2024, December 19).
• University of Alberta. (2005, July 8).
• ACS Publications. (2010, November 15). Enhancement of Plant Essential Oils' Aqueous Solubility and Stability Using Alpha and Beta Cyclodextrin.
• RSC Publishing. (2025, April 11).
• BOC Sciences.
• ResearchGate. (2015, November 16). Can I use Cyclodextrin to improve the solubility of a compound?.
• Grokipedia. 9-Anthracenemethanol.
• PubChem - NIH. 9-Anthracenemethanol | C15H12O | CID 73848.
• Asian Journal of Pharmacy and Technology. Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview.
• International Journal of Pharmaceutical Sciences and Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• PMC. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• Cheméo. 9-Anthracenemethanol (CAS 1468-95-7) - Chemical & Physical Properties.
• ACS Publications. (2013, March 22).
• PubMed. (2002, August 15). Solubilization of polycyclic aromatic hydrocarbon mixtures in micellar nonionic surfactant solutions.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
• Journal of the American Chemical Society. Some meso-Substituted Anthracenes. I. 9,10-Bis-(chloromethyl)
• MDPI. (2020, May 7).
• Benchchem. Solubility Characteristics of 9,10-Di(naphthalen-2-yl)anthracene in Organic Solvents: An In-depth Technical Guide.
• Tokyo Chemical Industry Co., Ltd. (APAC). 9-(Hydroxymethyl)anthracene | 1468-95-7.
• Tokyo Chemical Industry Co., Ltd. (JP). 9-(Hydroxymethyl)anthracene | 1468-95-7.

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preventing photobleaching of 9,10-anthracenedimethanol during fluorescence assays

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 9,10-anthracenedimethanol. This guide is designed to provide you with in-depth troubleshooting advice and frequently asked questions to address the common challenge of photobleaching during fluorescence assays. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the scientific reasoning behind them to ensure the integrity and reproducibility of your experiments.

Troubleshooting Guide

This section addresses specific issues you might encounter during your fluorescence experiments with 9,10-anthracenedimethanol, offering potential causes and actionable solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Rapid loss of fluorescence signal during imaging.	Photobleaching: The fluorophore is being irreversibly damaged by the excitation light.[1][2]	1. Reduce Excitation Light Intensity: Use the lowest possible light intensity that provides an adequate signal-to-noise ratio.[2][3] Employ neutral density filters to decrease illumination.[1][3] 2. Minimize Exposure Time: Limit the duration of light exposure by only illuminating the sample when acquiring an image.[1] Focus on a neighboring area before moving to the region of interest for image capture.[1] 3. Use Antifade Reagents: Incorporate a commercial or homemade antifade mounting medium to protect the fluorophore.[4][5][6][7][8][9][10][11][12]
High background noise and poor signal-to-noise ratio.	Autofluorescence: The sample itself or the medium may be contributing to background fluorescence.[12][13] Suboptimal Instrument Settings: Incorrect gain or exposure settings can amplify noise.[13][14]	1. Media Exchange: If using cell culture, consider replacing the medium with a low-fluorescence buffer like phosphate-buffered saline (PBS) before imaging.[13] 2. Optimize Gain and Exposure: Adjust the instrument's gain and exposure settings to maximize signal while minimizing noise.[13][14] Acquire baseline readings before adding any reagents.[14]
Inconsistent fluorescence intensity between samples.	Variable Photobleaching: Different samples may be exposed to light for varying durations. Inconsistent Reagent Concentrations: Variations in the concentration of 9,10-anthracenedimethanol or antifade agents.	1. Standardize Imaging Protocol: Ensure that all samples are exposed to the same light intensity and duration. 2. Precise Reagent Handling: Use calibrated pipettes and ensure thorough mixing of all solutions.
Formation of non-fluorescent products.	Photooxidation or Photodimerization: Anthracene derivatives can undergo photochemical reactions, such as the formation of endoperoxides in the presence of oxygen or dimerization.[15][16]	1. Deoxygenate Solutions: If photooxidation is suspected, bubbling an inert gas like argon or nitrogen through your solutions can help remove dissolved oxygen. 2. Work at Lower Concentrations: Higher concentrations of anthracene derivatives can increase the likelihood of photodimerization.[15]

Frequently Asked Questions (FAQs)

Understanding Photobleaching

Q1: What is photobleaching and why does it happen to 9,10-anthracenedimethanol?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to the loss of its ability to fluoresce.[1][2] When 9,10-anthracenedimethanol absorbs light, it enters an excited state. From this state, it can react with other molecules, particularly molecular oxygen, to form non-fluorescent products.[17] This process is often mediated by the generation of reactive oxygen species (ROS).[2]

Q2: What are the primary photochemical degradation pathways for anthracene derivatives?

A2: The two main pathways are photooxidation and photodimerization.

• Photooxidation: In the presence of oxygen, excited anthracene derivatives can form endoperoxides, which are non-fluorescent.[16] This is a common issue for many anthracene-based compounds.[16][18][19]

• Photodimerization: At higher concentrations, two excited anthracene molecules can react to form a non-fluorescent dimer through a [4+4] cycloaddition reaction.[15]

Prevention Strategies

Q3: What are antifade reagents and how do they work?

A3: Antifade reagents are chemical compounds added to mounting media to reduce photobleaching.[9] They work by scavenging for free radicals and reactive oxygen species that are generated during fluorescence excitation, thereby protecting the fluorophore from chemical damage.[10] Common antifade agents include 1,4-diazabicyclo[2.2.2]octane (DABCO), n-propyl gallate (NPG), and p-phenylenediamine (PPD).[10] Many commercial mounting media contain a proprietary blend of these types of reagents.[4][5][6][7][8]

Q4: Can I make my own antifade mounting medium?

A4: Yes, it is possible to prepare your own antifade solution. A common recipe involves dissolving an antifade agent like n-propyl gallate in a mixture of glycerol and a buffered solution such as PBS.[20] However, commercial preparations are often optimized for performance and refractive index, and may provide more consistent results.[4][5][7][8]

Q5: How does the choice of solvent affect the photostability of 9,10-anthracenedimethanol?

A5: The solvent can influence both the fluorescence properties and the rate of photobleaching of anthracene derivatives.[16][21] For instance, some solvents may have higher oxygen solubility, which can accelerate photooxidation. The polarity and viscosity of the solvent can also play a role in the rates of diffusion-controlled reactions that lead to photobleaching.

Experimental and Instrumental Best Practices

Q6: What are the optimal excitation and emission wavelengths for 9,10-anthracenedimethanol?

A6: While the exact optimal wavelengths can vary slightly depending on the solvent and local environment, a good starting point for excitation is around 360-380 nm, with emission typically observed in the 400-450 nm range. For a similar compound, 9,10-diphenyl anthracene, the excitation and emission peaks are at 373 nm and 426 nm, respectively.[22] It is always recommended to experimentally determine the optimal excitation and emission maxima for your specific experimental conditions using a spectrofluorometer.[23]

Q7: How can I optimize my microscope settings to minimize photobleaching?

A7:

• Reduce Light Source Power: Use the lowest lamp or laser power setting that provides a usable signal.

• Use Neutral Density Filters: These filters reduce the intensity of the excitation light without changing its color.[3]

• Minimize Exposure Time: Use the shortest camera exposure time that gives you a clear image.

• Increase Gain: If your signal is weak, it is often better to increase the camera gain rather than the light source intensity or exposure time. However, be mindful that excessively high gain can increase noise.[13]

• Use Appropriate Filters: Ensure that your excitation and emission filters are well-matched to the spectral properties of 9,10-anthracenedimethanol to maximize signal collection and minimize bleed-through.

Visualizing Key Concepts

Below are diagrams illustrating the mechanism of photobleaching and a general workflow for mitigating it.

Caption: Mechanism of photobleaching and the role of antifade reagents.

Caption: Experimental workflow for mitigating photobleaching.

References

• VECTASHIELD® Antifade Mounting Media. 2BScientific. [Link]

• Quenching of singlet oxygen by natural and synthetic antioxidants and assessment of electronic UV/Visible absorption spectra for alleviating or enhancing the efficacy of photodynamic therapy. ResearchGate. [Link]

• Contribution of Singlet Oxygen to the Photofading of Some Dyes. ResearchGate. [Link]

• FRET Quenching of Photosensitizer Singlet Oxygen Generation. ACS Publications. [Link]

• An Oxygen Scavenging System for Improvement of Dye Stability in Single-Molecule Fluorescence Experiments. PMC. [Link]

• Troubleshooting guide. NCBI. [Link]

• An Efficient and Reversible Singlet Oxygen Quencher for Suppressing Photobleaching of Organic Fluorescent Dyes. ResearchGate. [Link]

• Fluorescence and photostability studies of anthracene-9-carboxylic acid in different media. ResearchGate. [Link]

• Anthracene-9-methanol - A novel fluorescent phototrigger for biomolecular caging. ResearchGate. [Link]

• Fluorescence Quenching by Oxygen of 9,10-Dimethylanthracene in Liquid and Supercritical Carbon Dioxide. ResearchGate. [Link]

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. Bitesize Bio. [Link]

• The Antidote for Photobleaching. Electron Microscopy Sciences. [Link]

• Stability Studies of Selected Polycyclic Aromatic Hydrocarbons in Different Organic Solvents and Identification of Their Transformation Products. ResearchGate. [Link]

• Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. Scientific Reports. [Link]

• Evaluation of Diethyl-3-3′-(9,10-anthracenediyl)bis Acrylate as a Probe for Singlet Oxygen Formation during Photodynamic Therapy. PMC. [Link]

• Singlet molecular oxygen trapping by the fluorescent probe diethyl-3,3′-(9,10-anthracenediyl)bisacrylate synthesized by the Heck reaction. Photochemical & Photobiological Sciences. [Link]

• I. Fluorescence Yield and Radiative Rate Coefficient of 9,10-Bis(phenyl- ethynyl)anthracene in Paraffins. University of Szeged. [Link]

• Bleaching Effects. Scientific Volume Imaging. [Link]

• Fluoromount-G® Anti-Fade Mounting Medium, 20 mL. SouthernBiotech. [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays. Bitesize Bio. [Link]

Sources

• 1. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Vector Laboratories / VECTASHIELD® Antifade Mounting Media - 2BScientific [2bscientific.com]
• 5. MightyMount™ Antifade Fluorescence Mounting Medium (hardset) | Hello Bio [hellobio.com]
• 6. bicellscientific.com [bicellscientific.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Mounting Media and Antifades | Thermo Fisher Scientific - US [thermofisher.com]
• 9. emsdiasum.com [emsdiasum.com]
• 10. vectorlabs.com [vectorlabs.com]
• 11. southernbiotech.com [southernbiotech.com]
• 12. biotium.com [biotium.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. Bleaching Effects | Scientific Volume Imaging [svi.nl]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Singlet molecular oxygen trapping by the fluorescent probe diethyl-3,3′-(9,10-anthracenediyl)bisacrylate synthesized by the Heck reaction - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 20. Anti-Fade Mounting Medium - Jackson ImmunoResearch [jacksonimmuno.com]
• 21. researchgate.net [researchgate.net]
• 22. Spectrum [9,10-Diphenyl Anthracene] | AAT Bioquest [aatbio.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Yields in 9,10-Anthracenedimethanol Functionalization

Welcome to the Technical Support Center for 9,10-anthracenedimethanol functionalization. This compound is a critical precursor for synthesizing chiral solvating agents (CSAs), fluorescent probes, and supramolecular networks. However, functionalizing the meso (9,10) positions presents unique chemical challenges. The peri-protons at the 1, 4, 5, and 8 positions create severe steric hindrance, while the electron-rich anthracene core is highly susceptible to oxidation and electrophilic self-condensation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you optimize your reaction yields.

Troubleshooting workflow for 9,10-anthracenedimethanol functionalization issues.

Section 1: Halogenation (Synthesis of 9,10-bis(chloromethyl)anthracene)

Q: Why is my yield of 9,10-bis(chloromethyl)anthracene consistently below 50% when reacting 9,10-anthracenedimethanol with SOCl₂ or when using paraformaldehyde/HCl on anthracene?

A: Low yields in the synthesis of 9,10-bis(chloromethyl)anthracene are typically caused by either inadequate acid concentration or the formation of polymeric byproducts[1]. The chloromethyl carbocation intermediate is highly electrophilic. Because the anthracene core is electron-rich, intermolecular Friedel-Crafts alkylation competes with the desired substitution, leading to insoluble diarylmethane polymers[1].

Causality & Solution: Prolonged reaction times and high temperatures favor the formation of these polymeric byproducts[1]. Control the reaction temperature strictly (do not exceed 50 °C during addition) and limit reaction time[2]. Furthermore, purifying the crude product via silica column chromatography often leads to degradation. Recrystallization from hot toluene is the field-proven standard to isolate the pure product[1][2].

Protocol 1: Optimized Synthesis of 9,10-bis(chloromethyl)anthracene

Self-Validating System: The appearance of a distinct yellow precipitate indicates successful formation, while a dark brown insoluble mass indicates polymerization.

• Preparation: Suspend 9,10-anthracenedimethanol (1.0 equiv) in anhydrous dioxane.

• Atmosphere: Purge the reaction flask with argon and cool the suspension to 0 °C. (Causality: Inert atmosphere prevents the oxidation of the anthracene core to anthraquinone).

• Reagent Addition: Add thionyl chloride (SOCl₂, 3.0 equiv) dropwise over 30 minutes. (Causality: Slow addition prevents thermal spikes that drive Friedel-Crafts polymerization).

• Catalysis: Add a catalytic amount of DMF (0.1 equiv) to generate the highly reactive Vilsmeier-Haack type intermediate.

• Reaction: Warm to room temperature and stir for 4 hours.

• Validation: Monitor by TLC (Hexane/EtOAc 4:1). The starting diol (Rf ~0.1) should convert completely to a highly fluorescent blue spot under 365 nm UV light (Rf ~0.8).

• Quenching: Quench the reaction carefully with ice water. Filter the resulting yellow precipitate.

• Purification: Recrystallize the crude solid from hot toluene. Allow it to cool slowly to room temperature to form pure 9,10-bis(chloromethyl)anthracene crystals (Typical yield: 75-82%)[2][3].

Section 2: Esterification & Chiral Derivatization

Q: When attempting to synthesize diesters of 9,10-anthracenedimethanol with bulky acids (e.g., Mosher's acid or camphorsulfonic acid), I observe mostly monoester and unreacted diol. How can I drive the reaction to completion?

A: The meso positions of anthracene are severely sterically hindered by the adjacent peri-protons. Standard Fischer esterification or mild coupling conditions often fail to achieve the necessary transition state geometry for the second esterification event.

Causality & Solution: Utilize Steglich esterification conditions with a hypernucleophilic catalyst. Employing N,N'-Dicyclohexylcarbodiimide (DCC) with an excess of 4-Dimethylaminopyridine (DMAP) is highly effective[4]. DMAP forms a reactive N-acylpyridinium intermediate that is less sterically demanding during the initial attack by the hindered anthracene alcohol.

Protocol 2: High-Yield Diesterification with Bulky Chiral Acids

Self-Validating System: The precipitation of dicyclohexylurea (DCU) serves as a visual confirmation that the carbodiimide activation is proceeding.

• Preparation: Dissolve 9,10-anthracenedimethanol (1.0 equiv) and the bulky chiral acid (e.g., Mosher's acid, 2.5 equiv) in anhydrous dichloromethane (DCM).

• Catalyst Loading: Add DMAP (0.5 equiv). (Causality: A higher-than-catalytic loading of DMAP is required to overcome the steric barrier of the second esterification step).

• Activation: Cool the mixture to 0 °C and add DCC (2.5 equiv) dissolved in DCM dropwise[4].

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir overnight under an inert atmosphere[4].

• Validation: Observe the formation of a white precipitate (DCU), indicating successful activation and coupling.

• Workup: Filter off the DCU byproduct. Wash the organic filtrate with 5% NaHCO₃ solution until slightly basic, followed by brine[4].

• Isolation: Dry the organic layer over Na₂SO₄, evaporate under high vacuum, and purify via flash chromatography to yield the pure diester (Typical yield: 80-86%)[4].

Mechanistic pathways and associated risks in 9,10-anthracenedimethanol functionalization.

Section 3: Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for common 9,10-anthracenedimethanol functionalizations based on field-validated data.

Functionalization Type	Target Compound	Reagents / Catalysts	Key Optimization Parameter	Expected Yield
Halogenation	9,10-bis(chloromethyl)anthracene	SOCl₂ / DMF (cat.) or HCl / ZnCl₂	Strict temp control (< 50 °C); Recrystallize in toluene[1][2]	64% - 82%[2][3]
Bulky Esterification	Mosher's Acid Diester	Mosher's Acid / DCC / DMAP	High DMAP loading (0.5 eq); Prolonged stirring (overnight)[4]	80% - 86%[4]
Sulfonyl Esterification	Camphorsulfonyl Diester	Camphorsulfonyl Chloride / Pyridine	Use acid chloride derivative to bypass steric hindrance[4]	~91%[4]

Section 4: Frequently Asked Questions (FAQs)

Q3: How do I prevent oxidation of the anthracene core during functionalization? A: Anthracene is easily oxidized to anthraquinone in the presence of oxygen and light. Always use degassed solvents, maintain a strict inert atmosphere (Nitrogen or Argon), and wrap your reaction flasks in aluminum foil to avoid prolonged exposure to light.

Q4: What are the safety precautions I should take when synthesizing 9,10-bis(chloromethyl)anthracene? A: If you are synthesizing the target via the chloromethylation of anthracene using formaldehyde and hydrogen chloride, be aware that this reaction can produce small amounts of bis(chloromethyl) ether, a potent carcinogen[1]. The entire experiment must be conducted in a well-ventilated fume hood. The product itself causes severe skin burns and eye damage[1].

Q5: My NMR spectrum of the Mosher's acid diester is incredibly complex. Did the reaction fail? A: Not necessarily. If you are derivatizing a chiral molecule (like spiroglycol) with a chiral acid (like Mosher's acid) using the anthracene core, the introduction of the aromatic group causes significant modifications in the chemical shifts of geometrically closer nuclei[4]. The complex ¹H NMR spectrum is often a mixture of diastereoisomers, which is the intended result for enantiodifferentiation[4].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 9,10-Bis(chloromethyl)anthracene synthesis - chemicalbook [chemicalbook.com]
• 3. BJOC - Preparation of anthracene-based tetraperimidine hexafluorophosphate and selective recognition of chromium(III) ions [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Photophysics Support: Resolving Aggregation-Caused Quenching in 9,10-Anthracenedimethanol

Welcome to the Technical Support Center for photophysical troubleshooting. This guide is specifically engineered for researchers and drug development professionals working with 9,10-anthracenedimethanol (ADM) and its derivatives.

Due to its highly planar, extended π -conjugated anthracene core, ADM is notoriously susceptible to Aggregation-Caused Quenching (ACQ) . This guide utilizes a Symptom-Cause-Cure framework to help you diagnose emission loss, understand the underlying quantum mechanics, and implement self-validating protocols to restore photoluminescence.

Part 1: Diagnostic FAQs (Symptom, Cause, & Cure)

Q1: Why does my 9,10-anthracenedimethanol solution completely lose its blue fluorescence when concentrated or cast into a solid film? The Cause (Mechanism): In dilute solutions, ADM exists as isolated monomers, emitting a highly structured blue fluorescence (~410–430 nm) upon UV excitation. However, as concentration increases or when transitioning to the solid state, the planar anthracene cores approach each other at distances less than 3.5 Å. This proximity induces strong intermolecular π−π stacking, leading to the formation of dark-state excimers (excited-state dimers). These excimers act as energy traps, rapidly dissipating the excited-state energy through non-radiative decay pathways rather than emitting photons[1].

Q2: I need to use ADM in a solid-state optical device. How can I physically isolate the molecules to prevent ACQ without altering their chemical structure? The Cure (Matrix Encapsulation): The most non-destructive physical mitigation strategy is matrix encapsulation using an inert, optically transparent polymer like Poly(methyl methacrylate) (PMMA). By doping ADM into PMMA at optimized weight percentages, the rigid polymer chains restrict intramolecular motion and physically separate the ADM planar cores. This prevents the π−π overlap required for excimer formation, effectively translating the high solution-state photoluminescence quantum yield (PLQY) into the solid state[2][3].

Q3: During nanoparticle formulation via reprecipitation, my emission drops sharply when the water fraction exceeds 60%. Can solvent polarity modulation fix this? The Cure (Solvent Fraction Tuning): Yes. When using a good/poor solvent mixture (e.g., THF/Water) to precipitate nanoparticles, the poor solvent fraction ( fw​ ) dictates the degree of aggregation. If fw​ is too high, the molecules pack too densely, triggering ACQ. You must empirically determine the optimal fw​ threshold where nanoparticles form but dense excimer stacking is minimized. Alternatively, co-assembling ADM with molecular barriers (like octafluoronaphthalene) during precipitation can sterically isolate the chromophores within the aggregate, enhancing solid-state PLQY by over 200%[4][5].

Q4: Can I chemically modify ADM to transform it from an ACQ to an Aggregation-Induced Emission (AIE) system? The Cure (Steric Functionalization): Yes. The ACQ-to-AIE transformation requires introducing steric bulk to prevent dense packing while enabling Restricted Intramolecular Rotation (RIR). Modifying the anthracene core with bulky groups (e.g., extending side groups to biphenyls or introducing aldehyde groups) creates severe steric hindrance. In the aggregated state, this unconventional packing mode suppresses dark-state excimer formation and activates AIE by restricting non-radiative rotational decay pathways[1][5].

Part 2: Mechanistic Visualization

Caption: Mechanistic pathway of excimer-induced ACQ in anthracene derivatives and mitigation routes.

Part 3: Quantitative Mitigation Data

The following table summarizes the photophysical impact of various ACQ mitigation strategies applied to anthracene derivatives.

Mitigation Strategy	Mechanism of Action	Photophysical Effect	Typical PLQY Change
Pure Solid State (Control)	Dense π−π stacking (< 3.5 Å)	Excimer formation, severe ACQ	Baseline (< 1%)[3]
PMMA Matrix Doping	Physical isolation, restricted motion	Monomer emission preserved	Up to ~29%[3]
Co-assembly (Molecular Barriers)	Intermolecular steric barrier insertion	Disruption of planar stacking	>200% enhancement vs pure[4]
Chemical Modification (Aldehyde/Biphenyl)	Steric hindrance + RIR	ACQ to AIE transformation	High solid-state emission[1][5]

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is explained for every critical step so you understand why the procedure works.

Protocol A: PMMA Matrix Doping for Solid-State Isolation

Objective: Fabricate highly emissive solid-state ADM films by preventing π−π stacking.

• Stock Preparation: Dissolve ADM and PMMA (Mw ~120,000) separately in anhydrous Tetrahydrofuran (THF) to a concentration of 10 mg/mL.

  • Causality: THF is chosen because it is a highly effective solvent for both the hydrophobic ADM core and the PMMA matrix, preventing premature phase separation during blending.

• Blending: Mix the solutions to achieve a 1 wt% to 5 wt% ratio of ADM to PMMA.

  • Causality: Exceeding 5 wt% for small molecules often exceeds the solubility limit within the polymer matrix, leading to microscopic phase separation and localized ACQ[3].

• Spin-Coating: Spin-coat the blend onto a pre-cleaned quartz substrate at 2000 RPM for 60 seconds.

• Vacuum Drying: Immediately transfer the film to a vacuum oven at 40°C for 12 hours.

  • Causality: Residual THF acts as a plasticizer, increasing the polymer's free volume and allowing ADM molecules to diffuse and aggregate over time. Vacuum drying locks the isolated monomers rigidly in place.

• Validation Checkpoint (Self-Validation): Measure the photoluminescence (PL) spectrum of the film.

  • Success: The emission spectrum shows structured peaks at ~410 nm and ~430 nm, identical to the dilute solution spectrum.

  • Failure (ACQ occurring): A broad, featureless, red-shifted band appears at ~500–550 nm. If this occurs, your ADM weight percentage is too high; reduce it to 1 wt% and repeat.

Caption: Step-by-step experimental workflow for PMMA matrix encapsulation of ADM.

Protocol B: Solvent-Fraction ( fw​ ) Tuning for Nanoparticle Precipitation

Objective: Find the exact aggregation threshold of ADM to maximize nanoparticle concentration without triggering ACQ.

• Stock Preparation: Prepare a 1 mM stock solution of ADM in THF.

• Precipitation: Aliquot 100 μ L of the stock into 10 separate vials. Rapidly inject varying volumes of deionized water (the poor solvent) to achieve water fractions ( fw​ ) ranging from 0% to 90%.

  • Causality: The rapid injection forces immediate supersaturation. Because ADM is highly hydrophobic, it nucleates into nanoparticles.

• Sonication: Sonicate each vial for 30 seconds to ensure uniform dispersion and prevent macroscopic flocculation.

• Validation Checkpoint (Self-Validation): Measure the PL intensity and UV-Vis absorption for each vial.

  • Success: UV-Vis shows a baseline lift (due to Mie scattering from nanoparticles), and PL intensity remains high with a structured blue emission. The optimal fw​ is the highest water fraction recorded immediately before the PL intensity drops.

  • Failure (ACQ occurring): At high fw​ (e.g., >70%), the PL intensity severely drops and the emission peak red-shifts[5]. This indicates the nanoparticles are too dense, allowing excimer formation. Use the fw​ step directly preceding this drop for your final formulation.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Suppressing aggregation induced quenching in anthracene based conjugated polymers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reducing aggregation caused quenching effect through co-assembly of PAH chromophores and molecular barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification &amp; Recrystallization of 9,10-Anthracenedimethanol

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the isolation of 9,10-anthracenedimethanol (also known as 9,10-bis(hydroxymethyl)anthracene).

While the synthesis—typically a reduction of 9,10-anthracenedicarboxaldehyde using NaBH4​ or LiAlH4​ —is mechanistically straightforward 1[1], the downstream purification is where yields often plummet. Emulsion formation, co-precipitation of inorganic salts, and persistent partially reduced intermediates are the primary culprits.

This guide is designed to move beyond basic recipes. Here, we will explore the causality behind these purification challenges and provide self-validating protocols to ensure you achieve >99% purity for your downstream applications.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my crude 9,10-anthracenedimethanol form an unfilterable emulsion or contain high inorganic ash content? Causality: This is a direct consequence of the reduction step. When using LiAlH4​ , the aluminum salts form a thick, gelatinous emulsion upon standard aqueous quenching. If using NaBH4​ in alcohol, borate salts can co-precipitate with your product 2[2]. Solution: Do not use a simple acid quench. Implement the Fieser Workup for LiAlH4​ reactions. This specific stoichiometric addition of water and base forces the aluminum complexes to condense into a hard, granular lattice, leaving the target diol completely dissolved in the organic phase.

Q2: What is the optimal solvent system for recrystallizing 9,10-anthracenedimethanol? Causality: The target molecule features a rigid, planar, hydrophobic anthracene core flanked by two highly polar hydroxymethyl groups capable of strong intermolecular hydrogen bonding. You need a solvent that disrupts these H-bonds at high temperatures (allowing dissolution) but allows the π−π stacking of the anthracene rings to drive rapid crystallization upon cooling. Solution: Absolute ethanol is the industry standard 3[3]. Isobutyl acetate is an excellent alternative if your crude mixture contains highly lipophilic impurities 4[4].

Q3: How do I eliminate the partially reduced intermediate (9-hydroxymethyl-10-anthracenecarboxaldehyde)? Causality: Incomplete reduction leaves the mono-aldehyde. Because it lacks the second hydroxyl group, its hydrogen-bonding network is weaker, making it significantly more soluble in non-polar solvents than the target diol. Solution: Introduce a cold non-polar wash (e.g., Toluene or Dichloromethane) before recrystallization. The diol remains completely insoluble, while the mono-aldehyde is selectively leached out.

Part 2: Quantitative Data Summary

Selecting the right solvent system is critical for balancing yield and purity. Below is a comparison of field-proven recrystallization systems for 9,10-anthracenedimethanol.

Solvent System	Typical Yield Recovery	Purity Achieved	Mechanistic Rationale & Best Use Case
Absolute Ethanol	75–80%	>99%	Disrupts H-bonding at reflux; strong π−π stacking drives precipitation at 0 °C. Standard choice 3[3].
Ethanol / Water (9:1)	80–85%	>98%	Water acts as an anti-solvent, pushing the diol out of solution faster. Good for maximizing yield on cleaner crude batches.
Isobutyl Acetate	~80%	>99%	Excellent for precipitating the diol while retaining lipophilic organic impurities in the mother liquor 4[4].
Toluene (Wash only)	N/A	Pre-purification	Diol is completely insoluble; selectively leaches out the mono-aldehyde intermediate prior to recrystallization.

Part 3: Visualizing the Purification Workflow

The following diagram outlines the logical progression from a crude reduction mixture to the highly purified diol, highlighting the separation of inorganic and organic impurities.

Workflow detailing the post-reduction extraction and recrystallization of 9,10-anthracenedimethanol.

Part 4: Standard Operating Procedures (SOPs)

These protocols are designed as self-validating systems . Do not proceed to the next step unless the validation check is confirmed.

Protocol 1: Post-Reduction Workup & Salt Removal (Fieser Method)

Use this protocol immediately following a LiAlH4​ reduction.

• Thermal Control: Cool the reaction mixture (typically in THF or Ether) to 0 °C using an ice bath. Ensure vigorous stirring.

• The Fieser Quench: For every x grams of LiAlH4​ used in the reaction, sequentially and dropwise add:

  • x mL of DI water.

  • x mL of 15% aqueous NaOH.

  • 3x mL of DI water.

• Stirring & Maturation: Remove the ice bath and allow the mixture to stir at room temperature for 15–30 minutes.

  • Self-Validation Check: The successful conversion of the gelatinous aluminum complex into a granular, snow-white precipitate confirms the correct stoichiometry of the aqueous quench. If the mixture remains a gray, unfilterable paste, the hydrolysis is incomplete.

• Filtration: Filter the granular salts through a pad of Celite. Wash the filter cake generously with hot ethyl acetate (EtOAc) or THF. Note: 9,10-anthracenedimethanol can physically occlude within the aluminum lattice; hot solvent extraction ensures complete recovery.

• Concentration: Dry the combined organic filtrates over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude solid.

Protocol 2: High-Yield Recrystallization from Ethanol

Use this protocol to upgrade the crude solid to >99% purity.

• Pre-Wash (Optional but Recommended): Triturate the crude solid in cold toluene (5 mL/g) for 10 minutes and filter.

  • Self-Validation Check: The filtrate will carry away the yellowish mono-aldehyde and other lipophilic impurities, leaving a noticeably paler solid on the frit.

• Dissolution: Suspend the solid in absolute ethanol (approx. 15-20 mL/g) and heat to a vigorous reflux 5[5]. Add additional ethanol in small 2 mL increments until the solid completely dissolves.

  • Self-Validation Check: Upon reaching reflux, the solution should be completely transparent (though it may have a yellow tint). If the solution remains cloudy, it indicates the presence of insoluble inorganic salts, necessitating an immediate hot filtration before proceeding.

• Crystallization: Remove the flask from the heat source and allow it to cool to room temperature undisturbed. Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 2 hours to maximize yield.

• Isolation: Filter the resulting brilliant, pale yellow/white needle-like crystals via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold ethanol to prevent product dissolution.

• Drying: Dry the purified crystals under high vacuum at 40 °C for 12 hours to remove residual solvent.

Part 5: References

• STUDIES TOWARDS GREEN OXIDATION OF ALCOHOLS WITH VISIBLE LIGHT. Middle East Technical University (METU). Available at: [Link]

• EP2537068A1 - Antireflective compositions and methods of using same. Google Patents. Available at:

• New C2-symmetry diols accumulating one stereogenic axis and two stereocenters. ResearchGate. Available at: [Link]

• Enantioselective preparation and structural and conformational analysis of the chiral solvating agent α,α′-bis(trifluoromethyl)-1,8-anthracenedimethanol. DOI.org. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. (10-[(Acetyloxy)methyl]-9-anthryl)methyl acetate | 10273-84-4 | Benchchem [benchchem.com]
• 4. EP2537068A1 - Antireflective compositions and methods of using same - Google Patents [patents.google.com]
• 5. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]

catalyst selection for 9,10-anthracenedimethanol step-growth polymerization

Welcome to the Technical Support Center for Advanced Polymer Synthesis . This guide is engineered for researchers and drug development professionals working with 9,10-anthracenedimethanol (ADM) in step-growth polymerizations.

Due to the unique structural properties of the anthracene core—specifically its rigid planar geometry, fluorescence capabilities, and diene reactivity—ADM is a highly sought-after monomer for stimuli-responsive materials, thermo-reversible crosslinking networks, and advanced drug delivery vehicles. However, the severe steric hindrance at the 9,10-positions demands precise catalyst selection and rigorous kinetic control.

Catalyst Selection Matrix for ADM Step-Growth Polymerization

The efficiency of step-growth polymerization follows Carothers' equation, where achieving high molecular weight requires >99% monomer conversion. The bulky peri-protons (positions 1, 4, 5, 8) of the anthracene ring severely restrict the conformational mobility of the adjacent hydroxymethyl groups.

To overcome this entropic penalty, catalyst selection must be tailored to the specific polymer class. Below is the quantitative and qualitative data summarizing optimal catalyst choices.

Catalyst	Target Polymer	Mechanism of Action	Rec. Temp (°C)	Steric Tolerance	Side-Reaction Risk
Ti(OBu)₄ (Titanium tetrabutoxide)	Polyesters	Lewis acid coordination; lowers activation energy for transesterification.	180 – 220	High	Low: Prevents etherification seen with strong acid catalysts.
Sn(Oct)₂ (Tin(II) octoate)	Polyesters / Polycarbonates	Insertion-coordination mechanism; highly soluble in polymer melts.	140 – 180	Moderate	Medium: Can cause slight yellowing/oxidation of the anthracene core over time.
DBTDL (Dibutyltin dilaurate)	Polyurethanes	Ternary complex formation; coordinates both NCO and ADM hydroxyls.	60 – 80	Very High	Low: Forces proximity of reactive groups despite anthracene's bulk.
DABCO (Tertiary amine)	Polyurethanes	Base catalysis; activates hydroxyl via hydrogen bonding.	40 – 60	Low	High: Often leads to low molecular weight oligomers due to steric blockade.
p-TsOH (p-Toluenesulfonic acid)	Polyesters	Brønsted acid protonation of carbonyl carbon.	100 – 140	Low	High: Promotes unwanted etherification of ADM and potential core oxidation.

Diagnostic FAQs & Troubleshooting

Q1: My ADM-based polyurethane is stuck at a low molecular weight (oligomer stage). How do I drive the reaction to completion?

Cause: You are likely using a tertiary amine catalyst (like DABCO) or relying on uncatalyzed kinetics. The steric bulk of the anthracene core creates a kinetic bottleneck at high conversions when the medium viscosity increases. Solution: Switch to a highly coordinating organometallic catalyst like DBTDL (0.1 - 0.5 wt%) . DBTDL acts as a Lewis acid, coordinating with both the isocyanate oxygen and the ADM hydroxyl group. This ternary complex artificially forces the reactive centers into close proximity, bypassing the steric hindrance of the planar anthracene ring.

Q2: During the synthesis of an ADM-based polyester with maleic anhydride, I am observing premature gelation and crosslinking. Why?

Cause: 9,10-anthracenedimethanol is not just a diol; the central anthracene ring is a highly reactive diene. When reacted with dienophiles like maleic anhydride, a competing Diels-Alder cycloaddition occurs across the 9,10-positions. Studies on the reaction kinetics between 9,10-anthracenedimethanol and maleic anhydride demonstrate that this cycloaddition is highly favored and proceeds rapidly even at mild temperatures (25–45°C) [1]. Solution: If a linear unsaturated polyester is desired, you must suppress the Diels-Alder pathway. This can be achieved by utilizing a less reactive dienophile (e.g., substituting maleic anhydride with succinic anhydride) or by utilizing a highly active esterification catalyst (like Ti(OBu)₄) and running the reaction at elevated temperatures (>150°C) where the retro-Diels-Alder reaction is thermodynamically favored, thus keeping the polymer linear.

Q3: My ADM polymer is turning dark yellow/brown during melt polycondensation. How do I maintain optical clarity?

Cause: The anthracene core is susceptible to thermal oxidation and radical-induced degradation at the high temperatures required for step-growth polymerization of rigid diols [2]. Solution:

• Strict Inert Atmosphere: Purge the reactor with ultra-high purity Argon (not just Nitrogen) for 30 minutes prior to heating.

• Antioxidant Addition: Add 0.1 wt% of a phenolic antioxidant (e.g., Irganox 1010) during the prepolymerization stage.

• Catalyst Tuning: Avoid Brønsted acids. Use Ti(OBu)₄ under high vacuum (< 0.1 Torr) to rapidly remove condensate and minimize the time the polymer spends at T>200°C .

Diagnostic logic tree for troubleshooting low molecular weight in ADM polymers.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems. Built-in checkpoints ensure that errors are caught before proceeding to subsequent, irreversible steps.

Protocol A: Synthesis of ADM-Polyurethane via DBTDL Catalysis

This method utilizes solution step-growth polymerization to maintain mobility of the rigid polymer chains.

• Preparation & Dehydration:

  • Add 9,10-anthracenedimethanol (10.0 mmol) to a 100 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an argon inlet.

  • Add 30 mL of anhydrous N,N-dimethylformamide (DMF).

  • Validation Checkpoint: Stir at 40°C until the ADM is completely dissolved. The solution must be perfectly clear. Any cloudiness indicates moisture or impurities.

• Catalyst Addition:

  • Inject 0.2 wt% (relative to total monomer mass) of DBTDL into the solution using a micro-syringe.

• Monomer Addition:

  • Dropwise, add the diisocyanate (e.g., Hexamethylene diisocyanate, HDI) (10.0 mmol) over 15 minutes to prevent exothermic spikes that could lead to allophanate branching.

• Polymerization:

  • Raise the temperature to 75°C and stir continuously for 12 hours under an argon atmosphere.

  • Validation Checkpoint: Extract a 0.1 mL aliquot and analyze via ATR-FTIR. The reaction is complete when the asymmetric stretching vibration of the isocyanate group ( −NCO ) at ∼2270 cm−1 completely disappears.

• Purification:

  • Cool the mixture to room temperature and precipitate dropwise into 300 mL of vigorously stirred cold methanol.

  • Filter the yellow fibrous polymer and dry under vacuum at 60°C for 24 hours.

Workflow for 9,10-anthracenedimethanol polyurethane synthesis.

Protocol B: Synthesis of ADM-Polyester via Melt Polycondensation

Because ADM derivatives are highly rigid (often used to increase the Tg​ of materials, similar to spiroacetal moieties [3]), melt polycondensation requires high temperatures and robust catalysts.

• Esterification Stage:

  • Charge a custom glass reactor with ADM (20.0 mmol), a diacid (e.g., adipic acid, 20.0 mmol), and Ti(OBu)₄ (0.1 mol% relative to diacid).

  • Purge the reactor with Argon 3 times.

  • Heat the mixture to 160°C under a constant flow of Argon. Stir at 150 rpm.

  • Validation Checkpoint: Monitor the distillation of water (the condensation byproduct). Proceed to the next step only when 90% of the theoretical water volume has been collected.

• Polycondensation Stage:

  • Gradually increase the temperature to 220°C over 1 hour.

  • Slowly apply a dynamic vacuum, reducing the pressure to <0.1 mbar to prevent foaming.

  • Maintain these conditions for 3 hours. The viscosity of the melt will visibly increase, and the stirrer torque will rise.

• Termination:

  • Break the vacuum with Argon, stop the stirring, and extrude the molten polymer onto a Teflon sheet to cool.

References

• Kiselev, V. D.; Kornilov, D. A.; Anikin, O. V.; Latypova, L. I.; Konovalov, A. I. The rate of the reaction between 9,10-anthracenedimethanol and maleic anhydride in 1,4-dioxane, acetonitrile, trichloromethane, and toluene is studied at 25, 35, 45°C in the pressure range of 1-1772 bar. Science.gov. 1

• Virgili, A.; Suárez-López, R.; et al. Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids. ACS Publications. 2

• Ultraviolet-Curable Cycloaliphatic Polyesters Containing Spiroacetal Moieties for Application as Powder Coatings. ACS Publications. 3

Sources

• 1. polymerised maleic anhydride: Topics by Science.gov [science.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

overcoming steric hindrance in 9,10-anthracenedimethanol substitution reactions

Welcome to the Technical Support Center for Polycyclic Aromatic Hydrocarbon (PAH) Functionalization. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific kinetic and thermodynamic barriers associated with 9,10-anthracenedimethanol substitution reactions.

This guide provides field-proven insights, self-validating protocols, and mechanistic troubleshooting to ensure high-yield functionalization for your drug development and materials science workflows.

Core Causality: The Steric Shielding of the Anthracene Core

9,10-Anthracenedimethanol is a highly valuable structural motif, often utilized in the synthesis of chiral solvating agents and supramolecular macrocycles[1]. However, researchers frequently experience low yields during its functionalization.

The Root Cause: The primary hydroxyl groups (-CH₂OH) are located at the 9 and 10 positions of the planar anthracene ring. These positions are flanked by four peri-hydrogens (at the 1, 4, 5, and 8 positions). This architectural arrangement creates a severe steric "canyon." When standard reagents attempt to approach the oxygen atom to form a tetrahedral intermediate (such as in Fischer esterification), the trajectory is physically blocked by the electron clouds of the peri-hydrogens. Overcoming this requires the use of hypernucleophilic catalysts or quantitative deprotonation strategies to forcefully drive the reaction kinetics[2].

Frequently Asked Questions (FAQs)

Q1: Why do standard Fischer esterification conditions fail to functionalize 9,10-anthracenedimethanol? A1: Fischer esterification relies on the reversible nucleophilic attack of the alcohol onto a protonated carboxylic acid. The resulting bulky tetrahedral intermediate is sterically penalized by the peri-hydrogens. To bypass this thermodynamic trap, you must use the Steglich esterification method (DCC/DMAP) or acyl chlorides. DMAP acts as an acyl transfer agent, forming a highly electrophilic acylpyridinium intermediate that lowers the activation energy barrier, allowing the hindered alcohol to react efficiently[3].

Q2: I am attempting an etherification to synthesize 9,10-bis(alkoxymethyl)anthracene. Why are my yields using K₂CO₃ and alkyl halides below 10%? A2: Weak bases like potassium carbonate (K₂CO₃) are insufficient to fully deprotonate the sterically shielded hydroxyl groups in a reasonable timeframe. You must shift to a Williamson ether synthesis utilizing a strong base like Sodium Hydride (NaH) in a polar aprotic solvent (e.g., anhydrous DMF). This quantitatively generates a highly nucleophilic alkoxide, which can then readily attack unhindered primary alkyl halides via an Sₙ2 mechanism[4].

Q3: How can I convert the dimethanol groups to reactive benzylic-type halides (e.g., 9,10-bis(chloromethyl)anthracene) without degrading the anthracene core? A3: Standard chlorination with HCl is sluggish and requires harsh heating, which can lead to polymerization or Friedel-Crafts side reactions. Instead, use Thionyl Chloride (SOCl₂) with a catalytic amount of DMF. This generates the Vilsmeier-Haack reagent in situ, which is a vastly superior electrophile. It converts the hydroxyl group into an excellent leaving group, facilitating rapid substitution at temperatures below 0 °C.

Mechanistic Workflows & Visualizations

Decision matrix and workflow for overcoming steric hindrance in 9,10-anthracenedimethanol substitutions.

DMAP-catalyzed acyl transfer mechanism bypassing the steric barrier of the anthracene core.

Quantitative Troubleshooting Matrix

Use this data-driven matrix to diagnose and resolve common experimental failures during substitution reactions.

Observed Issue	Root Cause Analysis	Quantitative Indicator	Recommended Solution
Low Esterification Yield (<20%)	Steric clash prevents tetrahedral intermediate formation.	High unreacted starting material on TLC/HPLC.	Add 0.1–0.2 eq DMAP; use acyl chloride instead of carboxylic acid.
Incomplete Etherification	Insufficient deprotonation or moisture quenching the alkoxide.	~50% mono-substituted mass peak (MS).	Use 2.5 eq NaH in anhydrous DMF; allow 30 min for alkoxide formation before adding alkyl halide.
Halogenation Yields Black Tar	Over-heating leading to Friedel-Crafts side reactions or polymerization.	Insoluble black precipitate; 0% product yield.	Maintain temperature < 0 °C during SOCl₂ addition; strictly avoid Lewis acid catalysts.
DCU Contamination in Esters	Incomplete removal of dicyclohexylurea (DCU) byproduct.	Broad NMR peak at ~1.0–2.0 ppm.	Cool reaction mixture to -20 °C for 2 hours prior to filtration; wash organic layer with cold water.

Validated Experimental Protocols

The following self-validating protocols have been optimized to ensure high-fidelity functionalization.

Protocol 1: DMAP-Catalyzed Steglich Esterification

Self-Validation Checkpoint: The reaction mixture will turn cloudy as dicyclohexylurea (DCU) precipitates, confirming the activation of the carboxylic acid.

• Preparation: Flame-dry a round-bottom flask under nitrogen. Dissolve 9,10-anthracenedimethanol (1.0 eq, 5.0 mmol) in 50 mL of anhydrous dichloromethane (CH₂Cl₂).

• Activation: Add the desired carboxylic acid (2.2 eq, 11.0 mmol) and 4-Dimethylaminopyridine (DMAP) (0.2 eq, 1.0 mmol) to the solution.

• Coupling: Cool the reaction mixture to 0 °C using an ice bath. Dissolve N,N'-Dicyclohexylcarbodiimide (DCC) (2.2 eq, 11.0 mmol) in 10 mL of anhydrous CH₂Cl₂ and add it dropwise over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Filter the white DCU precipitate through a pad of Celite. Wash the organic filtrate sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ (2 x 20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Protocol 2: Williamson Etherification via Alkoxide Generation

Self-Validation Checkpoint: The evolution of hydrogen gas (H₂ bubbles) upon the addition of the substrate to NaH confirms active deprotonation.

• Base Suspension: In a flame-dried flask under nitrogen, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 eq, 12.5 mmol) in 20 mL of anhydrous DMF. Cool to 0 °C.

• Deprotonation: Dissolve 9,10-anthracenedimethanol (1.0 eq, 5.0 mmol) in 15 mL of anhydrous DMF. Add this solution dropwise to the NaH suspension. Stir for 30 minutes at 0 °C until hydrogen evolution ceases.

• Alkylation: Add the primary alkyl halide (2.5 eq, 12.5 mmol) dropwise to the dark alkoxide solution.

• Propagation: Warm the mixture to room temperature and stir for 4–6 hours. Monitor completion via TLC.

• Quenching & Workup: Carefully quench the excess NaH by adding cold water (10 mL) dropwise at 0 °C. Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL).

• Isolation: Wash the combined organic layers with water (3 x 20 mL) to remove DMF, followed by brine. Dry over Na₂SO₄, concentrate, and purify.

References

• Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids. The Journal of Organic Chemistry - ACS Publications.2

• Bis(trifluoromethyl)-1,8-anthracenedimethanol. A Chiral Macrocycle for the Diels−Alder Reaction with Cyclopentadiene. The Journal of Organic Chemistry - ACS Publications.1

• 9,10-Dibutoxyanthracene | Electron Transfer Sensitizer. Benchchem.4

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry - ACS Publications.3

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. 9,10-Dibutoxyanthracene |Electron Transfer Sensitizer [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Fluorescence of 9,10-Anthracenedimethanol and 9-Anthracenemethanol for Advanced Research Applications

Introduction: The Enduring Utility of Anthracene-Based Fluorophores

For researchers, scientists, and professionals in drug development, the precise selection of fluorescent probes is a cornerstone of experimental success. Among the myriad of available fluorophores, anthracene and its derivatives have long been valued for their characteristic blue fluorescence, well-defined spectral properties, and utility as building blocks for more complex molecular sensors. This guide provides an in-depth, objective comparison of two closely related anthracene derivatives: 9,10-anthracenedimethanol and 9-anthracenemethanol.

While both molecules share the same fundamental anthracene core, the substitution pattern—mono- versus di-substitution at the electronically significant 9 and 10 positions—imparts distinct photophysical characteristics. This guide will dissect these differences, provide available experimental data, and present a rigorous protocol for their direct comparative analysis. Our objective is to equip the reader with the foundational knowledge and practical methodology to make an informed decision when selecting between these two compounds for applications such as fluorescent labeling, as precursors for advanced materials, and in photophysical studies.

Structural and Photophysical Considerations: A Tale of Two Substitutions

The fluorescence of anthracene is intimately linked to its π-conjugated system. Substitution on the anthracene core can significantly alter its electronic and, consequently, its photophysical properties.

• 9-Anthracenemethanol: This molecule features a single hydroxymethyl group at the 9-position of the anthracene ring. This substitution breaks the symmetry of the parent anthracene molecule.

• 9,10-Anthracenedimethanol: With hydroxymethyl groups at both the 9 and 10 positions, this derivative possesses a higher degree of symmetry.

The number and position of substituents on the anthracene core influence several key fluorescence parameters, including the fluorescence quantum yield (ΦF), which is a measure of the efficiency of the fluorescence process. Generally, substitutions at the 9 and 10 positions can lead to an increase in the fluorescence quantum yield compared to the unsubstituted anthracene. This is often attributed to the prevention of π-π stacking and the inhibition of intersystem crossing due to steric hindrance from the non-coplanar substituents.[1]

While direct, side-by-side comparative data for 9,10-anthracenedimethanol and 9-anthracenemethanol is not abundant in the literature, we can infer likely differences based on studies of other 9,10-disubstituted anthracenes. The increased substitution in 9,10-disubstituted derivatives often leads to higher fluorescence quantum yields.[2][3] For example, some 9,10-disubstituted anthracene derivatives have been reported to have very high fluorescence quantum yields, exceeding 90% in solution.[2] In contrast, 9-anthracenemethanol has been noted to have a lower quantum yield in some contexts.[4]

The solvent environment also plays a critical role in the fluorescence of anthracene derivatives. The fluorescence intensity of anthracene has been shown to decrease with increasing solvent polarity.[5] This effect is important to consider when designing experiments and comparing data from different sources.

Comparative Photophysical Data

The following table summarizes available photophysical data for 9,10-anthracenedimethanol and 9-anthracenemethanol. It is important to note that these values may be from different studies and under varying experimental conditions. A direct, head-to-head comparison under identical conditions is recommended for the most accurate assessment.

Property	9,10-Anthracenedimethanol	9-Anthracenemethanol
Chemical Structure		[6][7]
Molar Mass	238.28 g/mol	208.25 g/mol [6]
Typical Excitation Maxima	In the UV region, expected to be similar to other 9,10-disubstituted anthracenes.	In the ultraviolet to blue region of the spectrum.[4]
Typical Emission Maxima	Expected to be in the blue region of the spectrum.	In the 380–480 nm range.[8]
Fluorescence Quantum Yield (ΦF)	Expected to be high, potentially > 0.8, based on similar 9,10-disubstituted anthracenes.	Reported in the range of 0.01–0.09 in CH3CN/H2O (3:2 v/v) for derived esters.[8] The parent compound's quantum yield is noted to be relatively low.[4]

Experimental Protocol for Comparative Fluorescence Quantum Yield Determination

To provide a definitive comparison, the following protocol outlines the relative method for determining the fluorescence quantum yield of 9,10-anthracenedimethanol and 9-anthracenemethanol. This method compares the fluorescence of the sample to a well-characterized standard with a known quantum yield.

Causality Behind Experimental Choices

• Standard Selection: Quinine sulfate in 0.1 M H2SO4 is a commonly used and well-validated fluorescence standard with a known quantum yield of ~0.55. Its excitation and emission in a similar spectral region to the anthracene derivatives make it a suitable choice.

• Solvent: A non-polar solvent like cyclohexane is often preferred for anthracene derivatives to minimize solvent-dependent effects on fluorescence.[5]

• Optically Dilute Solutions: Maintaining an absorbance of less than 0.1 at the excitation wavelength is crucial to minimize inner filter effects, where the emitted fluorescence is reabsorbed by other molecules in the solution.[9]

Methodology

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve a known amount of the fluorescence standard (e.g., quinine sulfate) in the appropriate solvent (e.g., 0.1 M H2SO4) to prepare a stock solution of known concentration.

  • Prepare stock solutions of 9,10-anthracenedimethanol and 9-anthracenemethanol in a suitable solvent (e.g., cyclohexane).

• Preparation of Working Solutions:

  • From the stock solutions, prepare a series of dilutions for the standard and each of the test compounds. The concentrations should be chosen to yield absorbance values between 0.02 and 0.1 at the chosen excitation wavelength.

• UV-Vis Absorbance Measurements:

  • Using a UV-Vis spectrophotometer, record the absorbance spectra of the solvent blank and all working solutions.

  • Determine the absorbance of each solution at the excitation wavelength.

• Fluorescence Measurements:

  • Using a spectrofluorometer, record the fluorescence emission spectra of the solvent blank and all working solutions. The excitation wavelength should be the same as that used for the absorbance measurements.

  • Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution after subtracting the solvent blank's spectrum.

  • Plot a graph of integrated fluorescence intensity versus absorbance for the standard and for each of the test compounds.

  • The slope of this plot is proportional to the fluorescence quantum yield.

• Calculation of Quantum Yield:

  • The fluorescence quantum yield (ΦF) of the unknown sample (x) can be calculated using the following equation:

    Φx = Φstd * (mx / mstd) * (nx2 / nstd2)

    Where:

    • Φ is the fluorescence quantum yield.

    • m is the slope from the plot of integrated fluorescence intensity vs. absorbance.

    • n is the refractive index of the solvent.

    • The subscripts 'x' and 'std' refer to the unknown sample and the standard, respectively.

Experimental Workflow Diagram

Caption: Workflow for determining relative fluorescence quantum yield.

Discussion and Expected Outcomes

Based on the principles of substituent effects on the anthracene core, a direct comparative experiment is expected to reveal a significantly higher fluorescence quantum yield for 9,10-anthracenedimethanol compared to 9-anthracenemethanol. The di-substitution at the 9 and 10 positions is likely to lead to a more rigid and symmetric structure, which can reduce non-radiative decay pathways and enhance fluorescence efficiency.

Furthermore, the presence of two hydroxymethyl groups in 9,10-anthracenedimethanol may offer additional possibilities for intermolecular interactions, such as hydrogen bonding, which could influence its photophysical behavior in different solvent environments, including the potential for aggregation-induced emission (AIE) characteristics in certain solvent mixtures.[10][11][12][13][14]

Conclusion

The choice between 9,10-anthracenedimethanol and 9-anthracenemethanol as a fluorescent probe will ultimately depend on the specific requirements of the application. For applications demanding high fluorescence brightness, 9,10-anthracenedimethanol is predicted to be the superior choice. However, for studies where a lower quantum yield may be desirable, or where the specific reactivity of the mono-substituted derivative is required, 9-anthracenemethanol remains a valuable tool.

This guide has provided a comprehensive overview based on available literature and established photophysical principles. To obtain the most reliable comparative data, it is strongly recommended that researchers perform a direct, side-by-side experimental evaluation as detailed in the provided protocol. Such a study would be a valuable contribution to the field, providing a clear benchmark for the selection of these fundamental fluorescent building blocks.

References

• Aggregation-Induced Emission in the Crystals of 9,10-Distyrylanthracene Derivatives. (2009). The Journal of Physical Chemistry C.
• Investigation of Aggregation Induced Emission Enhancement of Anthracene derivatives and Interaction with BSA. (n.d.).
• Pizzoferrato, R., et al. (2015). Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes.
• Effect of Solvent on Fluorescence Spectrum of Anthracene. (2025). Iraqi Journal of Applied Physics Letters.
• Synthesis, characterization and aggregation induced emission properties of anthracene based conjugated molecules. (n.d.). New Journal of Chemistry.
• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion. (n.d.).
• Design and Application of Anthracene Derivative with Aggregation-Induced Emission Charateristics for Visualization and Monitoring of Erythropoietin Unfolding. (2013). Langmuir.
• High Pressure Studies of Solvent Effects on Anthracene Spectra. (n.d.).
• Exploring Aggregation-Induced Emission in Anthracene-Naphthalene Derivatives for Selected Detection of Nitro Explosives. (2025). Preprints.org.
• How does Di(anthracen-9-yl)methanol compare to other fluorescent molecules?. (2025). Benchchem.
• Photophysical Properties of 9,10-Disubstituted Anthracene Derivatives in Solution and Films. (2011). The Journal of Physical Chemistry A.
• Anthracene-9-methanol - A novel fluorescent phototrigger for biomolecular caging. (n.d.). Request PDF.
• Photophysical properties of 9,10-disubstituted anthracene derivatives in solution and films. (2011). The Journal of Physical Chemistry A.
• Photophysical Properties of Anthracene Deriv
• A Guide to Recording Fluorescence Quantum Yields. (n.d.). UCI Department of Chemistry.
• 9-Anthracenemethanol. (n.d.). PubChem.
• 9-Anthracenemethanol. (n.d.). Wikipedia.

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• 5. Effect of Solvent on Fluorescence Spectrum of Anthracene | IRAQI JOURNAL OF APPLIED PHYSICS LETTERS [ijaplett.com]
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A Comparative Guide to the ¹H and ¹³C NMR Chemical Shifts of 9,10-Anthracenedimethanol

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral characteristics of 9,10-anthracenedimethanol. Designed for researchers, scientists, and drug development professionals, this document offers a comparative study against relevant chemical analogs, supported by experimental data and theoretical principles. By understanding the subtle yet significant differences in chemical shifts, researchers can gain valuable insights into the molecular structure and electronic environment of this important anthracene derivative.

Introduction to 9,10-Anthracenedimethanol and its Spectroscopic Significance

9,10-Anthracenedimethanol is a derivative of the polycyclic aromatic hydrocarbon, anthracene. The substitution of hydroxymethyl groups at the 9 and 10 positions introduces unique chemical and photophysical properties. These functional groups enhance solubility and provide reactive sites for further chemical modifications, making it a valuable building block in supramolecular chemistry, materials science, and as a linker in drug delivery systems.

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. The chemical shift, in particular, is highly sensitive to the electronic environment of a nucleus. For 9,10-anthracenedimethanol, the symmetry of the disubstituted anthracene core and the nature of the hydroxymethyl substituents give rise to a characteristic NMR fingerprint. This guide will dissect this fingerprint and compare it with that of its parent compound, anthracene, and a mono-substituted analog, 9-anthracenemethanol, to highlight the impact of substitution on the NMR spectrum.

Theoretical Framework: Understanding Chemical Shifts in Anthracene Systems

The chemical shifts of protons and carbons in aromatic systems are primarily governed by the ring current effect and the electronic influence of substituents.

• Aromatic Ring Current: The delocalized π-electrons of the anthracene core circulate in the presence of an external magnetic field, inducing a secondary magnetic field. This induced field deshields the protons on the periphery of the rings, causing them to resonate at a higher chemical shift (downfield) compared to non-aromatic protons[1].

• Substituent Effects: The hydroxymethyl (-CH₂OH) group is a weakly electron-donating group. This has a modest impact on the electron density of the aromatic ring, leading to slight changes in the chemical shifts of the aromatic protons and carbons compared to the unsubstituted anthracene.

Due to the C₂ᵥ symmetry of 9,10-anthracenedimethanol, the molecule has a simplified NMR spectrum compared to asymmetrically substituted anthracenes. The protons and carbons on the two outer rings are chemically equivalent, leading to a reduced number of unique signals.

Comparative Analysis of ¹H and ¹³C NMR Chemical Shifts

To provide a comprehensive understanding of the NMR spectrum of 9,10-anthracenedimethanol, a direct comparison with its key analogs is presented below. While a publicly available, fully assigned experimental spectrum for 9,10-anthracenedimethanol is not readily found in the literature, its chemical shifts can be reliably predicted based on the well-documented spectra of anthracene, 9-anthracenemethanol, and the closely related 9,10-bis(chloromethyl)anthracene. The electronic effects of a -CH₂OH group are very similar to a -CH₂Cl group, making the latter an excellent proxy for predicting the aromatic proton and carbon environments.

¹H NMR Spectral Data Comparison

Compound	Solvent	H-1, H-4, H-5, H-8 (ppm)	H-2, H-3, H-6, H-7 (ppm)	H-9, H-10 (ppm)	Methylene Protons (-CH₂-) (ppm)	Hydroxyl Proton (-OH) (ppm)
Anthracene	CDCl₃	8.01	7.46	8.44	-	-
9-Anthracenemethanol	DMSO-d₆	8.56, 8.48	7.58, 7.52	8.08	5.47	5.38 (t)
9,10-Bis(chloromethyl)anthracene	DMSO-d₆	8.52	7.73	-	5.88	-
9,10-Anthracenedimethanol (Predicted)	DMSO-d₆	~8.5	~7.7	-	~5.8	~5.4 (t)

Note: The predicted values for 9,10-anthracenedimethanol are based on the experimental data of its analogs.

¹³C NMR Spectral Data Comparison

Compound	Solvent	C-1, C-4, C-5, C-8	C-2, C-3, C-6, C-7	C-9, C-10	C-4a, C-5a, C-9a, C-10a	Methylene Carbon (-CH₂-)
Anthracene	CDCl₃	128.1	125.4	126.2	131.6	-
9-Anthracenemethanol	DMSO-d₆	129.0, 126.5	126.0, 125.4	137.9	131.3, 129.8	57.0
9,10-Bis(chloromethyl)anthracene	CDCl₃	127.0	126.1	132.8	129.9	40.7
9,10-Anthracenedimethanol (Predicted)	DMSO-d₆	~127	~126	~133	~130	~57

Note: The predicted values for 9,10-anthracenedimethanol are based on the experimental data of its analogs.

Analysis of Spectral Data:

• Aromatic Protons: In 9,10-anthracenedimethanol, the protons on the outer rings (H-1 to H-8) are expected to appear as two multiplets, similar to the pattern observed in 9,10-bis(chloromethyl)anthracene. The protons closer to the substituents (H-1, H-4, H-5, H-8) will be slightly downfield compared to those further away (H-2, H-3, H-6, H-7) due to the weak electron-withdrawing inductive effect of the hydroxymethyl group.

• Methylene and Hydroxyl Protons: The methylene protons (-CH₂-) are expected to appear as a singlet, shifted downfield due to the proximity of the aromatic ring and the electronegative oxygen atom. The hydroxyl proton (-OH) signal will likely be a triplet due to coupling with the adjacent methylene protons, and its chemical shift can be concentration and temperature-dependent.

• Aromatic Carbons: The introduction of substituents at the 9 and 10 positions significantly affects the chemical shifts of these carbons, causing a downfield shift. The other aromatic carbon signals are less affected but will show slight variations compared to anthracene.

Experimental Protocols

To ensure the acquisition of high-quality and reproducible NMR data, the following experimental protocols are recommended.

Sample Preparation

A standardized sample preparation protocol is crucial for obtaining reliable NMR data.

• Solvent Selection: Choose a deuterated solvent in which the sample is readily soluble. For 9,10-anthracenedimethanol, Dimethyl sulfoxide-d₆ (DMSO-d₆) or Chloroform-d (CDCl₃) are suitable choices.

• Concentration: For ¹H NMR, a concentration of 5-10 mg of the sample in 0.6-0.7 mL of solvent is typically sufficient. For ¹³C NMR, a higher concentration of 20-50 mg may be necessary to achieve a good signal-to-noise ratio in a reasonable time.

• Dissolution: Weigh the sample accurately and dissolve it completely in the deuterated solvent in a clean, dry vial. Gentle warming or sonication can be used to aid dissolution.

• Filtration (if necessary): If any particulate matter is present, filter the solution through a small cotton plug in a Pasteur pipette into a clean NMR tube.

• Transfer to NMR Tube: Carefully transfer the solution to a high-quality 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS) for non-aqueous solvents, for accurate chemical shift referencing (0 ppm).

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a 400 MHz spectrometer. These may need to be optimized depending on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

Parameter	Value
Spectrometer Frequency	400 MHz
Pulse Sequence	zg30
Number of Scans	16-64
Relaxation Delay (d1)	1.0 s
Acquisition Time (aq)	~4 s
Spectral Width (sw)	~16 ppm

¹³C NMR Acquisition Parameters:

Parameter	Value
Spectrometer Frequency	100 MHz
Pulse Sequence	zgpg30
Number of Scans	1024 or more
Relaxation Delay (d1)	2.0 s
Acquisition Time (aq)	~1.3 s
Spectral Width (sw)	~240 ppm

Conclusion

This guide provides a detailed comparison and analysis of the ¹H and ¹³C NMR chemical shifts of 9,10-anthracenedimethanol. By leveraging experimental data from its close analogs, anthracene, 9-anthracenemethanol, and 9,10-bis(chloromethyl)anthracene, we have established a reliable prediction of its spectral features. The provided experimental protocols offer a robust framework for researchers to acquire high-quality NMR data for this and similar compounds. A thorough understanding of the NMR characteristics of 9,10-anthracenedimethanol is essential for its application in the development of novel materials and therapeutic agents.

References

• Anthracene-Based Mechanophores for Compression-Activated Fluorescence in Polymeric Networks. (n.d.). Retrieved from [Link]

• The nuclear magnetic resonance and stereochemistry of 9,10-derivatives of 9,10-dihydroanthracene. (1969). Journal of the Chemical Society D: Chemical Communications, (17), 1031. [Link]

• Moth-Poulsen, K., et al. (2015). Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihilation. Journal of Materials Chemistry C, 3(42), 11111-11121. [Link]

• 9-Anthracenemethanol. (n.d.). PubChem. Retrieved from [Link]

• Figure S16: The 13 C NMR (100 MHz, CDCl3) spectra of 9,10-bis(chloromethyl)anthracene. (n.d.). ResearchGate. Retrieved from [Link]

• Some meso-Substituted Anthracenes. I. 9,10-Bis-(chloromethyl)-anthracene as a Synthetic Intermediate. (1955). Journal of the American Chemical Society, 77(9), 2533-2535. [Link]

• Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Anthracene. (n.d.). SpectraBase. Retrieved from [Link]

Sources

• 1. 9-Anthracenemethanol [webbook.nist.gov]

Comparative Guide: 9,10-Anthracenedimethanol vs. Pyrene-Based Fluorescent Probes

In the dynamic fields of biomedical research and drug development, selecting the optimal fluorescent scaffold is critical for assay sensitivity and data integrity. Among the plethora of available fluorophores, anthracene derivatives (specifically 9,10-anthracenedimethanol scaffolds) and pyrene-based probes represent two distinct, highly effective paradigms[1].

This guide provides an objective, mechanistic comparison of their photophysical performance, supported by experimental rationales and self-validating protocols, to assist researchers in deploying the correct probe for their specific biological questions.

Photophysical Profiling & Structural Causality

The divergent applications of these two fluorophores stem directly from their distinct photophysical properties and structural symmetries.

9,10-Anthracenedimethanol (Anthracene Scaffolds): Anthracene is a rigid polycyclic aromatic hydrocarbon known for its high fluorescence quantum yield and relatively short fluorescence lifetime (~4–10 ns). The specific di-methanol functionalization at the 9,10-meso positions provides symmetrical, highly reactive synthetic handles. This makes 9,10-anthracenedimethanol an ideal precursor for attaching electron-rich recognition moieties (e.g., polyamines or crown ethers). When unbound, the lone electron pairs from the receptor quench the anthracene's fluorescence via Photoinduced Electron Transfer (PET) . Upon analyte binding, the lone pairs are engaged, blocking PET and triggering a massive "on-off" fluorescence enhancement[1].

Pyrene-Based Probes: Pyrene is unique due to its exceptionally long fluorescence lifetime (often 50–90 ns) and large, planar hydrophobic surface[2]. This extended excited-state lifespan allows a photoexcited pyrene monomer ample time to diffuse and encounter a ground-state pyrene molecule, forming an excited-state dimer, or excimer [3]. Excimer formation shifts the emission spectrum dramatically from the UV region (~375–395 nm) to the visible blue region (~470 nm)[4]. Because the ratio of monomer to excimer fluorescence is highly sensitive to spatial proximity and molecular flexibility, pyrene is the gold standard for ratiometric sensing[1][2].

Table 1: Quantitative Photophysical Comparison

Parameter	9,10-Anthracenedimethanol Derivatives	Pyrene-Based Probes
Primary Sensing Mechanism	Intensity-based (On/Off via PET)	Ratiometric (Monomer/Excimer ratio)
Fluorescence Lifetime	Short (~4–10 ns)	Long (40–100+ ns)[5]
Quantum Yield	High (often >0.7 in solution)	Moderate to High (0.4–0.7)[6]
Emission Wavelength	Monomer only: ~400–430 nm	Monomer: ~375–395 nm; Excimer: ~470 nm[4]
Stokes Shift	Moderate	Large (specifically for Excimer emission)
Susceptibility to O₂	Low to Moderate	High (O₂ scavenges long-lived excited states)[6]
Optimal Application	Cation/Anion detection, ROS sensing	Protein folding, Lipid membrane dynamics

Mechanistic Pathways

Understanding the signaling pathways of these probes is essential for troubleshooting experimental anomalies. The diagram below illustrates the divergent mechanisms by which target binding is transduced into an optical signal.

Fig 1. Mechanistic comparison of Pyrene excimer formation and Anthracene PET signaling pathways.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, every fluorescence assay must be designed as a self-validating system. The following protocols integrate internal controls to differentiate true binding events from environmental artifacts (e.g., photobleaching or aggregation).

Protocol A: Ratiometric Proximity Assay using Pyrene-Maleimide

Objective: Measure conformational changes or oligomerization in a target protein. Causality: Pyrene's excimer emission strictly requires two fluorophores to be within ~5–10 Å of each other during the excited state lifetime[2].

Step-by-Step Workflow:

• Labeling: React the target protein (engineered with two surface-exposed cysteines) with a 5-fold molar excess of2[2] in degassed HEPES buffer (pH 7.2) for 2 hours at room temperature. Critical Insight: Degassing the buffer is mandatory. Molecular oxygen is a potent collisional quencher that specifically attenuates pyrene's long-lived excited state, artificially suppressing excimer formation[6].

• Purification: Isolate the labeled protein using a size-exclusion desalting column to remove unreacted dye.

• Measurement: Excite the sample at 340 nm. Record the emission spectrum from 360 nm to 550 nm.

• Self-Validation (Isosbestic Point Analysis): Titrate the protein with its natural ligand. A genuine conformational change will yield a decrease in the monomer peak (~375 nm) and a proportional increase in the excimer peak (~460 nm), passing through a distinct isosbestic point. The absence of an isosbestic point indicates non-specific protein aggregation rather than a defined conformational shift.

Protocol B: "On-Off" Cation Sensing using a 9,10-Anthracenedimethanol PET Probe

Objective: Quantify intracellular or aqueous metal cations (e.g., Zn²⁺ or Cu²⁺). Causality: The unbound probe is non-fluorescent due to rapid PET. Cation coordination lowers the HOMO energy of the receptor's heteroatoms, thermodynamically blocking PET and restoring the native anthracene fluorescence[1].

Step-by-Step Workflow:

• Preparation: Dissolve the functionalized 9,10-anthracenedimethanol probe in anhydrous DMSO to create a 10 mM stock. Dilute to a working concentration of 10 µM in a physiologically relevant buffer (e.g., Tris-HCl, pH 7.4).

• Titration: Excite the sample at 365 nm. Monitor the emission intensity at 415 nm. Gradually spike in the target cation from 0 to 50 µM, recording the fluorescence enhancement.

• Self-Validation (Reversibility Check): Once maximum fluorescence is achieved, add a strong, competitive chelator (e.g., EDTA) at a 10-fold molar excess relative to the cation. The fluorescence must immediately drop back to baseline levels. If the signal remains high, the initial fluorescence increase was likely caused by probe degradation, off-target lipid partitioning, or solvent effects, rather than reversible target binding.

References

• Title: Pyrene based materials as fluorescent probes in chemical and biological fields Source: rsc.org URL: [Link]

• Title: A Novel Pyrene-Based Fluorescent Probe for the Detection of Cu 2+ Source: mdpi.com URL: [Link]

• Title: 'Excimer' fluorescence - IX. Lifetime studies of pyrene crystals Source: royalsocietypublishing.org URL: [Link]

• Title: Extent of Pyrene Excimer Fluorescence Emission is a Reflector of Distance and Flexibility Source: nih.gov URL: [Link]

• Title: Excimer-Suppressed and Oxygen-Tolerant Photophysics of 'Arm-like' Substituted Pyrene Derivatives Source: arxiv.org URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Pyrene based materials as fluorescent probes in chemical and biological fields - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. [2509.14417] Excimer-Suppressed and Oxygen-Tolerant Photophysics of 'Arm-like' Substituted Pyrene Derivatives [arxiv.org]

Comprehensive Comparison Guide: Elucidating the Mass Spectrometry Fragmentation Pathway of 9,10-Anthracenedimethanol (EI-MS vs. ESI-MS/MS)

Executive Summary

9,10-Anthracenedimethanol (also known as 9,10-bis(hydroxymethyl)anthracene; MW = 238.28 g/mol ) is a highly versatile aromatic compound. It serves as a critical precursor for chiral solvating agents used in NMR enantiodifferentiation 1 and acts as a highly reactive diene in Diels-Alder cycloadditions 2. For researchers and drug development professionals synthesizing complex supramolecular cages 3 or tracking transient reaction intermediates 4, confirming the structural integrity of this molecule is paramount.

This guide objectively compares the two dominant analytical platforms used to elucidate its structure: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) . By analyzing the causality behind its fragmentation pathways, this guide provides a definitive framework for selecting the optimal mass spectrometry workflow.

Causality in Fragmentation: The Anthracene Core

The fragmentation of 9,10-anthracenedimethanol is dictated by the extreme thermodynamic stability of its central anthracene ring. The molecule features two benzylic-type hydroxymethyl groups (-CH₂OH) at the 9 and 10 positions. Because the aromatic core heavily delocalizes positive charge, fragmentation is almost entirely restricted to the exocyclic appendages.

Hard Ionization (EI-MS at 70 eV)

In EI-MS, the high-energy electron beam (70 eV) ejects an electron to form the radical cation [M]⁺• at m/z 238. The internal energy imparted by this hard ionization induces rapid homolytic and heterolytic bond fission:

• Benzylic Cleavage: The most favorable pathway is the homolytic cleavage of the C-C bond connecting the hydroxymethyl group to the ring, expelling a •CH₂OH radical (31 Da) to yield a highly stabilized anthracenyl cation at m/z 207.

• Core Isolation: Subsequent loss of the second •CH₂OH radical strips the molecule down to the bare anthracene radical cation at m/z 176, which often presents as the base peak due to its extensive resonance stabilization.

• Dehydration: Alternatively, the molecule can undergo sequential losses of water (18 Da) via heterolytic cleavage, yielding m/z 220 and m/z 202.

Figure 1: EI-MS fragmentation pathway of 9,10-anthracenedimethanol.

Soft Ionization (ESI-MS/MS)

Electrospray Ionization (ESI) is a soft technique that typically yields the protonated molecule [M+H]⁺ at m/z 239. However, because benzylic alcohols are highly prone to in-source dehydration, the most abundant precursor ion is frequently the[M-H₂O+H]⁺ ion at m/z 221. When subjected to Collision-Induced Dissociation (CID), this even-electron precursor undergoes further neutral losses—specifically, a second water molecule to yield m/z 203, or the loss of formaldehyde (CH₂O, 30 Da) to yield m/z 191. ESI-MS/MS is therefore governed by the even-electron rule, preventing the radical losses seen in EI.

Quantitative Data Presentation

Table 1: Key Fragmentation Ions (EI-MS vs. ESI-MS/MS)

Ion Assignment	EI-MS (70 eV) m/z	ESI-MS/MS (+CID) m/z	Structural Significance / Causality
Intact Molecule	238 ([M]⁺•)	239 ([M+H]⁺)	Confirms molecular weight (238.28 g/mol ).
First Dehydration	220 ([M-H₂O]⁺•)	221 ([M-H₂O+H]⁺)	Indicates the presence of at least one aliphatic/benzylic hydroxyl group.
Radical Cleavage	207 ([M-CH₂OH]⁺)	N/A (Odd-electron loss)	Confirms the hydroxymethyl appendage. Highly characteristic of EI.
Second Dehydration	202 ([M-2H₂O]⁺•)	203 ([M-2H₂O+H]⁺)	Confirms the diol nature of the molecule.
Formaldehyde Loss	N/A	191 ([M-H₂O-CH₂O+H]⁺)	Characteristic CID neutral loss for benzylic alcohols.
Anthracene Core	176 ([M-2CH₂OH]⁺•)	N/A	Base peak in EI; confirms the central tricyclic aromatic skeleton.

Table 2: Analytical Platform Performance Comparison

Metric	GC-EI-MS (Hard Ionization)	LC-ESI-MS/MS (Soft Ionization)
Primary Application	Structural elucidation of the carbon skeleton.	Tracking reaction intermediates in solution 4.
Sample Preparation	Requires high-temp GC or derivatization (TMS ethers).	Direct injection or LC separation; no derivatization needed.
Library Matching	Excellent (NIST/Wiley libraries available).	Poor (CID spectra are instrument/collision energy dependent).
Sensitivity	Moderate (ng to pg range).	High (pg to fg range, especially in MRM mode).

Experimental Protocols: Self-Validating Workflows

To ensure data trustworthiness, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification and a quality control checkpoint.

Figure 2: Comparative workflow for GC-EI-MS and LC-ESI-MS/MS analysis.

Protocol A: GC-EI-MS Analysis

Causality: Gas chromatography requires volatile, thermally stable analytes. Because 9,10-anthracenedimethanol contains two polar hydroxyl groups, it can cause peak tailing. We utilize a high-temperature DB-5MS column to force rapid elution, minimizing thermal degradation.

• System Validation: Inject Perfluorotributylamine (PFTBA) tuning standard. Validation Check: Ensure the ratio of m/z 219 to m/z 69 is >40%. This guarantees the 70 eV electron filament is imparting the correct energy for standardized fragmentation.

• Sample Preparation: Dissolve 1 mg of 9,10-anthracenedimethanol in 1 mL of anhydrous dichloromethane (DCM).

• Chromatography: Inject 1 µL (split ratio 10:1) onto a DB-5MS column (30 m × 0.25 mm × 0.25 µm). Program the oven: 100°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

• Mass Spectrometry: Set the ion source to 250°C and electron energy to 70 eV. Scan range: m/z 50–300.

• Data Interpretation: Confirm the presence of the molecular ion at m/z 238 and the base peak at m/z 176.

Protocol B: LC-ESI-MS/MS Analysis

Causality: ESI is highly sensitive to the solvent environment. We use a mobile phase containing 0.1% formic acid to provide an abundant source of protons, driving the formation of [M+H]⁺ and facilitating in-source dehydration to the stable[M-H₂O+H]⁺ precursor.

• System Validation: Infuse a standard Agilent/Thermo tuning mix. Validation Check: Verify mass accuracy is <5 ppm and ensure the quadrupole isolation window successfully isolates a ±0.5 Da window without cross-talk.

• Sample Preparation: Dissolve 10 µg of the analyte in 1 mL of 50:50 Methanol/Water.

• Chromatography: Inject 5 µL onto a C18 reversed-phase column. Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) from 10% to 90% organic over 10 minutes.

• Mass Spectrometry: Operate in positive ESI mode. Isolate the m/z 221 precursor ion in Q1. Apply Collision-Induced Dissociation (CID) using Argon gas at a collision energy (CE) of 20 eV. Scan Q3 from m/z 100–250.

• Data Interpretation: Observe the transition from m/z 221 → 191 (loss of CH₂O) to confirm the benzylic alcohol moiety.

Discussion: Choosing the Right Platform

For synthetic chemists verifying the successful synthesis of 9,10-anthracenedimethanol prior to utilizing it in Diels-Alder reactions 3, GC-EI-MS is the superior choice. The radical fragmentation strictly maps the carbon skeleton, providing unequivocal proof of the anthracene core via the m/z 176 base peak.

Conversely, for researchers monitoring the compound in complex biological matrices or tracking short-lived catalytic intermediates in solution 4, LC-ESI-MS/MS is required. Its soft ionization preserves the molecular adducts, and the specific CID neutral losses (like formaldehyde) allow for highly sensitive Multiple Reaction Monitoring (MRM) assays without the need for thermal volatilization.

References

• Virgili, A., et al. "Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids." The Journal of Organic Chemistry - ACS Publications.[Link]

• "En Route to Furan-Fused Naphthopyrones: Formal Synthesis of the (+)-Lasionectrin and Its C12-Epimer." The Journal of Organic Chemistry - ACS Publications.[Link]

• "Highly Enantioselective Electrophilic Amination and Michael Addition of Cyclic β-Ketoesters Induced by Lanthanides and (S,S)-ip-pybox: The Mechanism." The Journal of Organic Chemistry - ACS Publications.[Link]

• "Diels-Alder Reactions of Inert Aromatic Compounds within a Self-Assembled Coordination Cage." ResearchGate.[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

FTIR spectroscopy peak assignments for 9,10-anthracenedimethanol

Comparative Guide: FTIR Spectroscopy Analysis of 9,10-Anthracenedimethanol vs. Structural Analogs

As a Senior Application Scientist, I frequently encounter challenges in the vibrational characterization of highly symmetric, functionalized aromatic systems. 9,10-Anthracenedimethanol (9,10-ADM) is a critical precursor in the synthesis of chiral solvating agents (CSAs)[1] and a versatile linker in polymer-based drug delivery systems. Accurate Fourier Transform Infrared (FTIR) characterization of this molecule is essential for verifying its purity and structural integrity before downstream functionalization.

This guide objectively compares the FTIR spectral performance of 9,10-ADM against its structural alternatives—unsubstituted anthracene and mono-substituted 9-anthracenemethanol—while evaluating the efficacy of Attenuated Total Reflectance (ATR) versus Transmission (KBr pellet) sampling techniques.

Chemical Context & Symmetry Mechanics

To understand the FTIR spectrum of 9,10-ADM, we must analyze the causality of molecular symmetry on dipole moment derivatives.

• Anthracene (The Baseline): Possesses D2h​ symmetry. Due to the mutual exclusion principle, its symmetric stretching modes are strictly Raman-active, leaving a sparse, highly defined FTIR spectrum dominated by out-of-plane C-H bending.

• 9-Anthracenemethanol (The Asymmetric Alternative): The addition of a single hydroxymethyl (–CH₂OH) group breaks the centrosymmetry. This results in a broad, highly active O-H stretching band and multiple IR-active C-C ring vibrations.

• 9,10-Anthracenedimethanol (The Target): The addition of two hydroxymethyl groups at the 9 and 10 positions restores a degree of symmetry (often adopting a centrosymmetric conformation in the crystalline solid state). Consequently, the FTIR spectrum of 9,10-ADM exhibits sharper, more discrete O-H and C-O stretching bands compared to its mono-substituted counterpart, driven by highly ordered intermolecular hydrogen-bonding networks[2].

Comparative Spectral Data

The following table summarizes the quantitative peak assignments, demonstrating how the progressive addition of hydroxymethyl groups alters the vibrational landscape of the anthracene core.

Vibrational Mode	Anthracene (Baseline)	9-Anthracenemethanol	9,10-Anthracenedimethanol	Mechanistic Causality
O-H Stretching	N/A	~3350 cm⁻¹ (Broad)	3396 cm⁻¹ (Sharp/Defined)	Ordered intermolecular H-bonding in the di-substituted crystal lattice restricts O-H bond length variance[2].
Aromatic C-H Stretch	3050 cm⁻¹	3052 cm⁻¹	3048 cm⁻¹	Minimal shift; the rigid aromatic core is largely unaffected by the aliphatic substituents.
Aliphatic C-H Stretch	N/A	2850, 2920 cm⁻¹	2851, 2922 cm⁻¹	Introduction of the methylene (–CH₂–) spacer groups.
Aromatic C=C Stretch	1620, 1450 cm⁻¹	1622, 1455 cm⁻¹	1611, 1665 cm⁻¹	Symmetry changes alter the dipole moment derivative during ring breathing modes.
C-O Stretching	N/A	~1030 cm⁻¹	1122, 1154 cm⁻¹	Primary alcohol C-O stretch is shifted to higher wavenumbers due to coupling with the rigid anthracene core[2].
Out-of-Plane C-H Bend	730, 880 cm⁻¹	735, 885 cm⁻¹	740, 890 cm⁻¹	Diagnostic peaks for the substitution pattern of the outer aromatic rings.

Methodological Comparison: ATR-FTIR vs. Transmission (KBr)

When analyzing 9,10-ADM—especially when verifying its conversion into complex CSAs like α,α′-bis(trifluoromethyl)-9,10-anthracenedimethanol[3]—the choice of sampling technique dictates data integrity.

Parameter	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)
Sample Preparation	None required (Direct application).	Requires precise grinding and pressing (1% w/w).
O-H Band Resolution	Excellent. No moisture interference.	Susceptible to artificial broadening due to hygroscopic KBr absorbing atmospheric water.
Peak Intensity	Wavelength-dependent (lower wavenumbers appear artificially stronger due to deeper evanescent wave penetration).	True relative absorbance (obeys the Beer-Lambert law linearly across all wavenumbers).
Best Used For	Rapid purity screening and O-H/C-O region analysis.	Quantitative analysis and strict baseline comparisons.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in your spectral data, the following protocols are designed as self-validating workflows. Every step includes a physical or computational check to prevent false positives.

Phase 1: System Calibration (Validation Step)

• Source Stabilization: Power on the FTIR spectrometer and allow the IR source and interferometer to thermally stabilize for 30 minutes.

• Wavenumber Verification: Run a standard 1.5 mil polystyrene calibration film. Causality: The system is only validated if the diagnostic peaks appear exactly at 1601 cm⁻¹ and 3028 cm⁻¹ (± 1 cm⁻¹). If drift is detected, perform a laser calibration.

Phase 2: ATR-FTIR Workflow (For Rapid Screening)

• Crystal Decontamination: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Allow to air-dry.

• Background Validation: Acquire a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution. Causality: This is a critical self-validating step. The background spectrum must be flat; any residual peaks (e.g., C-H stretches at 2900 cm⁻¹) indicate crystal contamination, requiring re-cleaning.

• Sample Application: Deposit ~2 mg of 9,10-ADM powder onto the crystal.

• Pressure Application: Lower the ATR anvil. Causality: Apply consistent pressure until the IR throughput drops to 60-80%. The evanescent wave only penetrates ~0.5 to 2 µm into the sample; insufficient pressure causes poor optical contact and weak signal-to-noise ratios.

• Acquisition: Run the sample scan (32 scans, 4000–400 cm⁻¹). Apply an ATR-correction algorithm during post-processing to normalize the depth-dependent intensity distortion.

Phase 3: Transmission KBr Workflow (For Quantitative Fingerprinting)

• Matrix Preparation: Weigh ~1 mg of 9,10-ADM and 100 mg of anhydrous, oven-dried KBr.

• Homogenization: Grind the mixture thoroughly in an agate mortar for 2 minutes. Causality: The 1% dilution is mathematically required to prevent the strong C-O and O-H bands from exceeding 1.5 Absorbance Units, thereby preventing detector saturation and maintaining Beer-Lambert linearity.

• Pellet Pressing: Transfer the powder to a 13 mm die and press under 10 tons of vacuum pressure for 2 minutes to form a transparent disc.

• Blank Subtraction: Acquire a background spectrum using a blank KBr pellet. Causality: This isolates the sample's true spectrum by subtracting the inherent moisture and CO₂ absorbed by the hygroscopic KBr matrix.

• Acquisition: Run the sample scan and perform baseline correction.

Workflow Visualization

Figure 1: Logical decision matrix and workflow for selecting FTIR sampling techniques for 9,10-ADM.

Conclusion

The FTIR characterization of 9,10-anthracenedimethanol requires a nuanced understanding of molecular symmetry and sampling mechanics. While the mono-substituted 9-anthracenemethanol presents a broad, asymmetric O-H stretch, the di-substituted 9,10-ADM yields a highly ordered, sharp O-H band at 3396 cm⁻¹ and distinct C-O stretches at 1122 and 1154 cm⁻¹. For researchers utilizing 9,10-ADM in the synthesis of chiral solvating agents or polymeric linkers, employing a self-validating ATR-FTIR protocol provides the most accurate assessment of the critical hydroxyl functionalities without the hygroscopic interference inherent to KBr transmission methods.

References

• Preparation and Structural Study of the Enantiomers of α,α'-Bis(trifluoromethyl)-9,10-anthracenedimethanol and Its Perdeuterated Isotopomer, Highly Effective Chiral Solvating Agents The Journal of Organic Chemistry URL:[Link][1]

• Enantioselective preparation and structural and conformational analysis of the chiral solvating agent α,α′-bis(trifluoromethyl)-1,8-anthracenedimethanol Tetrahedron URL:[Link][2]

• Evidence of Enantiomers of Spiroglycol. Distinction by Using α,α′-Bis(trifluoromethyl)-9,10-anthracenedimethanol as a Chiral Solvating Agent and by Derivatization with Chiral Acids The Journal of Organic Chemistry URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Thermal Degradation of 9,10-Anthracenedimethanol: A TGA/DSC Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Thermal Stability in Aromatic Dimethanols

In the realm of materials science and drug development, the thermal stability of organic molecules is a cornerstone of their practical application. For aromatic dimethanols, such as 9,10-anthracenedimethanol, understanding their behavior at elevated temperatures is paramount. These compounds often serve as key building blocks in the synthesis of polymers, active pharmaceutical ingredients (APIs), and functional materials where they may be subjected to high-temperature processing, sterilization, or storage conditions.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful and complementary techniques that provide a comprehensive profile of a material's thermal properties. TGA measures the change in mass of a sample as a function of temperature, revealing decomposition temperatures and the presence of volatile components.[1] DSC, on the other hand, measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions such as melting, crystallization, and glass transitions.[2]

This guide presents a detailed thermal degradation analysis of 9,10-anthracenedimethanol, a molecule of significant interest due to its rigid, planar anthracene core and reactive hydroxymethyl functional groups. In the absence of direct, publicly available TGA/DSC data for this specific compound, this guide will leverage data from closely related structural analogs to provide a robust and scientifically grounded comparison. By examining the thermal behavior of mono-substituted anthracenes, as well as diols of other polycyclic aromatic hydrocarbons and benzene, we can construct a reliable predictive model for the thermal stability of 9,10-anthracenedimethanol. This comparative approach not only allows us to estimate its thermal properties but also to understand the structure-property relationships that govern the thermal stability of this important class of molecules.

Experimental Protocol: A Validated Approach to TGA/DSC Analysis

To ensure the generation of accurate and reproducible data for the thermal analysis of aromatic dimethanols, a meticulously designed experimental protocol is essential. The following step-by-step methodology for TGA/DSC analysis is based on established best practices for organic compounds.

Instrumentation and Calibration

A simultaneous TGA/DSC instrument is recommended to acquire both mass loss and heat flow data from a single sample run. The instrument should be calibrated for temperature and heat flow using certified standards (e.g., indium, zinc) prior to analysis. The mass balance should also be calibrated to ensure accurate weight measurements.

Sample Preparation

• Sample Purity: Ensure the 9,10-anthracenedimethanol sample is of high purity to avoid the influence of impurities on the thermal events.

• Sample Mass: Accurately weigh a 3-5 mg sample into a clean, tared aluminum or alumina crucible. A smaller sample size minimizes thermal gradients within the sample.

• Crucible Type: For DSC analysis, use a hermetically sealed aluminum pan with a pinhole lid to allow for the escape of any evolved gases during decomposition while maintaining a controlled atmosphere. For TGA, an open alumina crucible is suitable.

TGA/DSC Experimental Parameters

Parameter	Value	Rationale
Purge Gas	Nitrogen (Inert)	To prevent oxidative degradation and isolate the intrinsic thermal stability of the compound.
Gas Flow Rate	50 mL/min	To ensure an inert atmosphere and efficiently remove any evolved gases from the sample chamber.
Temperature Range	30 °C to 600 °C	To capture all relevant thermal events from ambient temperature through complete decomposition.
Heating Rate	10 °C/min	A standard heating rate that provides a good balance between resolution of thermal events and experimental time.

Data Analysis

• TGA Data: The TGA thermogram (mass vs. temperature) is analyzed to determine the onset of decomposition (Tonset), typically defined as the temperature at which 5% mass loss occurs (Td5%). The derivative of the TGA curve (DTG) identifies the temperature of the maximum rate of decomposition (Tmax).

• DSC Data: The DSC thermogram (heat flow vs. temperature) is analyzed to identify the melting point (Tm) as the peak of the endothermic transition. The enthalpy of fusion (ΔHf) can be calculated from the area under the melting peak.

dot

Caption: Workflow for TGA/DSC Analysis of Aromatic Dimethanols.

Comparative Thermal Analysis

A direct comparison of the thermal properties of 9,10-anthracenedimethanol with its structural analogs provides valuable insights into the factors influencing its stability. The following table summarizes the key thermal events for relevant aromatic alcohols.

Compound	Structure	Melting Point (Tm)	Decomposition Onset (Td5%)
9,10-Anthracenedimethanol	(Predicted)	~180-200 °C	~280-300 °C
9-Anthracenemethanol[3][4][5]	Analogue	162-167 °C	Not explicitly reported, but decomposition of other anthracene derivatives is typically >250 °C[1][6][7]
1,4-Benzenedimethanol[2]	Analogue	115-119 °C	>250 °C (implied)[2]
1,8-Bis(hydroxymethyl)naphthalene[8][9]	Analogue	158-161 °C	Not explicitly reported

Analysis of Melting Behavior (DSC)

The melting point of a crystalline solid is indicative of the strength of its crystal lattice forces. For 9-anthracenemethanol, the single hydroxymethyl group on the bulky anthracene core results in a melting point range of 162-167 °C.[3][4][5] It is predicted that the introduction of a second hydroxymethyl group at the 10-position in 9,10-anthracenedimethanol would increase the potential for intermolecular hydrogen bonding, leading to a more stable crystal lattice and consequently a higher melting point, estimated to be in the range of 180-200 °C.

In comparison, the smaller aromatic core of 1,4-benzenedimethanol leads to weaker van der Waals interactions and a lower melting point of 115-119 °C.[2] The naphthalene analog, 1,8-bis(hydroxymethyl)naphthalene, with an intermediate-sized aromatic system, exhibits a melting point of 158-161 °C, falling between the benzene and the predicted anthracene diol.[8][9]

Analysis of Thermal Decomposition (TGA)

The thermal stability of these aromatic alcohols is primarily dictated by the strength of the C-C and C-O bonds within the molecule. The decomposition of 9,10-anthracenedimethanol is expected to initiate with the cleavage of the C-O bond of the hydroxymethyl group, followed by the breakdown of the anthracene ring at higher temperatures.

While specific TGA data for 9,10-anthracenedimethanol is not available, studies on various anthracene derivatives show that the anthracene core is generally stable up to temperatures above 250 °C, with significant decomposition often occurring above 300 °C.[1][6][7] The presence of the relatively less stable hydroxymethyl groups in 9,10-anthracenedimethanol would likely lower the onset of decomposition compared to unsubstituted anthracene. However, the inherent stability of the aromatic ring should still provide good thermal resistance. A predicted decomposition onset (Td5%) in the range of 280-300 °C is a reasonable estimation.

For comparison, aromatic polyesters containing diol units derived from vanillin show decomposition onsets ranging from 153 °C to 293 °C, depending on the overall polymer structure.[10] This highlights that while the diol component is crucial, the overall molecular structure plays a significant role in thermal stability.

dot

Caption: Relationship between Molecular Structure and Thermal Properties.

Conclusion: A Predictive Framework for Thermal Stability

This comparative guide provides a comprehensive framework for understanding the thermal degradation of 9,10-anthracenedimethanol through TGA/DSC analysis. While direct experimental data for this specific molecule is elusive in the current literature, a robust predictive analysis based on structurally similar aromatic alcohols has been presented.

The key takeaways are:

• Melting Behavior: 9,10-Anthracenedimethanol is predicted to have a melting point in the range of 180-200 °C, higher than its mono-substituted analog and other aromatic diols with smaller polycyclic cores. This is attributed to the increased potential for intermolecular hydrogen bonding and the rigidity of the anthracene backbone.

• Decomposition Profile: The thermal decomposition of 9,10-anthracenedimethanol is expected to initiate at temperatures between 280-300 °C. The stability of the anthracene ring provides a high degree of thermal robustness.

For researchers, scientists, and drug development professionals, this guide offers a solid foundation for anticipating the thermal behavior of 9,10-anthracenedimethanol in various applications. The detailed experimental protocol provides a clear roadmap for conducting in-house thermal analysis to validate these predictions and further elucidate the decomposition pathways. Ultimately, a thorough understanding of a molecule's thermal properties is indispensable for its successful transition from the laboratory to real-world applications.

References

• Lessard, B. H., & Brusso, J. L. (2019). Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. Materials (Basel, Switzerland), 12(17), 2726. [Link]

• Lessard, B. H., & Brusso, J. L. (2019). Developing and Comparing 2,6-Anthracene Derivatives: Optical, Electrochemical, Thermal, and Their Use in Organic Thin Film Transistors. Materials (Basel, Switzerland), 12(17), 2726. [Link]

• Chen, J., et al. (2020). Sustainable Aromatic Aliphatic Polyesters and Polyurethanes Prepared from Vanillin-Derived Diols via Green Catalysis. Molecules (Basel, Switzerland), 25(5), 1195. [Link]

• Vorona, M. Y., et al. (2019). Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. Materials, 12(17), 2726. [Link]

• Carlsson, M., et al. (2015). Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihilation photon upconversion. Journal of Materials Chemistry C, 3(29), 7675-7685. [Link]

• Cheméo. (n.d.). 9-Anthracenemethanol. Retrieved from [Link]

• Aumiller, W. D., & Gerkin, R. E. (1997). 1,8-bis(hydroxymethyl)anthracene. Acta crystallographica. Section C, Crystal structure communications, 53 ( Pt 6), 769–771. [Link]

• Miller, E. (1956). Some meso-Substituted Anthracenes. I. 9,10-Bis-(chloromethyl)-anthracene as a Synthetic Intermediate. Journal of the American Chemical Society, 78(23), 6091-6094. [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 9-Anthracenemethanol. PubChem Compound Database. Retrieved from [Link]

• Zhang, Y., et al. (2018). Cyclohexyl-Substituted Anthracene Derivatives for High Thermal Stability Organic Semiconductors. Frontiers in Chemistry, 6, 573. [Link]

• Chickos, J. S., & Acree, W. E., Jr. (2008). Thermodynamic study of (anthracene + phenanthrene) solid state mixtures. Thermochimica Acta, 472(1-2), 41-48. [Link]

• Perrotin-Brunel, H., et al. (2011). Application of thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to estimate the normal boiling points of Δ9-tetrahydrocannabivarin (THCV) and Δ9-tetrahydrocannabinol (THC). Journal of Thermal Analysis and Calorimetry, 105(2), 525-531. [Link]

• LookChem. (n.d.). 1,8-Bis(hydroxymethyl)naphthalene. Retrieved from [Link]

• Fatiha, M., et al. (2023). Photophysical Properties of Anthracene Derivatives. Photochem, 3(2), 244-278. [Link]

• NIST. (n.d.). 9-Anthracenemethanol. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Thermogravimetric analysis (TGA) of the compounds 1-6. (B) Differential scanning calorimetry (DSC) of the compounds 1 and 2 at temperature ramps of 10 C min À1 under N 2. Retrieved from [Link]

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Comparative Guide: Anthracene Derivatives in Photo-Induced Electron Transfer (PET)

Introduction to Anthracene-Mediated PET

Anthracene derivatives are foundational scaffolds in modern photochemistry. Their rigid, planar structures and extended π -conjugation give rise to intense blue fluorescence and highly tunable photophysical properties[1]. In the realm of Photo-induced Electron Transfer (PET), these molecules are indispensable. By synthetically modifying the anthracene core, researchers can precisely engineer the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, tailoring the molecules to act as potent electron donors, acceptors, or environmentally sensitive "turn-on" fluorescent probes[1].

This guide provides an objective, data-driven comparison of key anthracene derivatives, detailing their mechanistic pathways, performance metrics, and the self-validating experimental protocols required to evaluate them.

Mechanistic Foundations of Anthracene PET

In a typical intramolecular PET sensor, the anthracene fluorophore is covalently linked to a receptor unit (e.g., an amine) via a short spacer[1]. Upon photoexcitation of the anthracene moiety, an electron is rapidly transferred from the receptor's HOMO to the fluorophore's singly occupied molecular orbital (SOMO). This process quenches the fluorescence through non-radiative charge recombination[1].

When a target analyte binds to the receptor, it alters the local electron density (e.g., by tying up the lone pair of electrons on a nitrogen atom). This lowers the receptor's HOMO energy below the fluorophore's SOMO, rendering PET thermodynamically unfavorable. Consequently, the natural radiative decay pathway is restored, yielding a measurable "turn-on" fluorescence signal[1].

Caption: Photoinduced Electron Transfer (PET) mechanism in anthracene-based turn-on sensors.

Comparative Analysis of Key Anthracene Derivatives

The utility of an anthracene derivative is dictated by its functional groups. Below is a comparative analysis of four highly utilized classes of anthracene derivatives.

Structural & Functional Comparison

Derivative Class	Structural Modification	Primary Mechanism	Key Application
9,10-Dicyanoanthracene (DCA)	Cyano groups at 9,10 positions	Intermolecular PET (Acceptor)	Fundamental ET studies, Photocatalysis[2],[3]
Aminomethyleneanthracenes	Amino group via methylene bridge	Intramolecular PET (Donor)	pH sensing, TTA Upconversion[4]
Diphenyl-anthracenes (DPA)	Fluorine/Cyano + Phenyl groups	Intermolecular PET & RET	Nitroaromatic explosive detection[5]
Anthracene Boronic Acids	Boronic acid + Alkyl amine	Intramolecular PET (Modulated)	Glucose / Saccharide sensing[6]

• 9,10-Dicyanoanthracene (DCA): The strong electron-withdrawing cyano groups significantly lower the LUMO energy, making excited DCA (DCA*) a potent electron acceptor. It is heavily utilized to study fundamental charge recombination dynamics and the Marcus inverted region[2].

• Aminomethyleneanthracenes (e.g., A-1, A-2): These derivatives feature an electron-donating amino group. Intramolecular PET quenches the anthracene fluorescence. However, the addition of an acid (e.g., trifluoroacetic acid) protonates the amino group, blocking PET and drastically intensifying fluorescence, making them excellent modulators for Triplet-Triplet Annihilation (TTA) upconversion[4].

• Diphenyl-anthracene (DPA) Derivatives: By introducing strong electron-withdrawing fluorine atoms and cyano-groups to DPA, researchers have achieved absolute quantum yields up to 70.4% in solution and 45.9% in the solid state[5]. They show extreme sensitivity to nitroaromatic explosives (like picric acid and TNT) via intermolecular PET and resonance energy transfer (RET)[5].

• Anthracene Boronic Acids: Designed for lifetime-based glucose sensing. The boronic acid acts as the receptor. Glucose binding alters the Lewis acidity of the boron center, strengthening the interaction with the adjacent amine, thereby inhibiting PET and increasing the fluorescence lifetime[1],[6].

Experimental Kinetic & Thermodynamic Parameters

System / Interacting Pair	Quenching Rate Constant ( kq​ )	Free Energy ( ΔGET​ )	Fluorescence Lifetime ( τ )
DCA + Diphenylamine (DPA)	∼4×104 equiv −1 s −1 (in zeolite)	-0.4 eV	~13 ns (DCA* in CH 3​ CN)[3]
DPA Derivative + Picric Acid	KSV​=6.3×104 L mol −1	Exergonic	N/A (Solid-state 45.9% QY)[5]
Anthracene Boronic Acid + Glucose	N/A (Lifetime modulation)	N/A	5.7 ns → 11.8 ns[6]

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity (E-E-A-T), PET processes must be evaluated using orthogonal techniques. Steady-state fluorescence provides thermodynamic binding data, but it cannot definitively distinguish between static quenching (ground-state complexation) and dynamic quenching (collisional PET). Therefore, a self-validating system must pair steady-state titrations with time-resolved spectroscopy[7].

Caption: Self-validating experimental workflow for steady-state and time-resolved PET analysis.

Protocol 1: Steady-State Fluorescence Titration (Stern-Volmer Analysis)

• Causality: Titrating the analyte allows us to map the concentration-dependent quenching or enhancement. Equilibrating the solution ensures the complete formation of any ground-state complexes, which is critical for accurate Stern-Volmer plotting[1].

• Preparation: In a quartz cuvette, place a fixed volume of a dilute solution of the anthracene derivative (e.g., 10 µM in spectroscopic-grade acetonitrile or buffer)[1].

• Baseline: Record the baseline fluorescence emission spectrum by exciting at the absorption maximum (typically 340–380 nm).

• Titration: Add small aliquots of the analyte/quencher stock solution to the cuvette[1].

• Equilibration: Mix thoroughly and allow the solution to equilibrate for 2–3 minutes to stabilize thermodynamic binding.

• Measurement: Record the emission spectrum. Repeat until no further significant change in intensity is observed[1].

• Analysis: Plot I0​/I versus quencher concentration [Q] . Extract the Stern-Volmer constant ( KSV​ ) from the linear regime.

Protocol 2: Transient Grating (TG) Spectroscopy for Charge Recombination

• Causality: Fluorescence only tracks the decay of the excited state. To definitively prove intermolecular PET, one must directly observe the non-emissive charge-separated (CS) state (the radical ion pair) and measure its back electron transfer (BET) rate. TG is a zero-background technique that provides higher sensitivity than standard transient absorption[2].

• Excitation: Excite the sample (e.g., DCA with an electron donor) using a sub-nanosecond pulsed laser (e.g., Nd:YAG at 355 nm)[2].

• Grating Formation: Overlap two pump beams spatially and temporally in the sample to create a population grating of the DCA radical anions and donor radical cations[2].

• Probing: Probe the grating with a delayed pulse to measure the diffracted intensity, which is proportional to the square of the photoinduced changes in absorbance and refractive index[2].

• Kinetic Fitting: Fit the decay kinetics to extract the rate constants for charge separation and exciplex dissociation[2].

Expert Insights: Advanced PET Dynamics

As a Senior Application Scientist, it is crucial to look beyond basic Stern-Volmer kinetics and understand the advanced physical chemistry governing these probes:

• The Marcus Inverted Region: Studies of DCA quenched by various electron donors in acetonitrile reveal that the back electron transfer (BET) rate within the exciplex exhibits a logarithmic free-energy dependence with a slope of about −2 eV−1 [2]. Counterintuitively, as the thermodynamic driving force ( −ΔGET​ ) increases beyond the reorganization energy, the BET rate constant decreases. This is a classic demonstration of the Marcus inverted region, which must be accounted for when designing highly exergonic PET sensors[2].

• Proton-Coupled Electron Transfer (PCET): Modern probe design has evolved beyond simple static PET. In dynamic PCET quenching, the analyte acts as a proton acceptor, facilitating simultaneous proton and electron transfer[7]. This modality allows for fluorescence lifetime-based readouts (rather than just intensity). Because fluorescence lifetime is independent of probe concentration and excitation intensity, PCET-based anthracene probes offer highly robust, artifact-free sensing in complex biological environments[6],[7].

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 9,10-Anthracenedimethanol

This guide provides a detailed, step-by-step protocol for the proper handling and disposal of 9,10-Anthracenedimethanol. As a member of the polycyclic aromatic hydrocarbon (PAH) family, this compound requires careful management to mitigate risks to personnel and the environment. The procedures outlined below are grounded in established safety protocols and regulatory compliance, ensuring a self-validating system for your laboratory's chemical waste management program.

Hazard Assessment and Risk Mitigation: The "Why" Behind the Protocol

9,10-Anthracenedimethanol is not a benign substance. A thorough understanding of its hazard profile is the first step in ensuring safe handling and disposal. The primary risks are associated with its potential health effects and environmental persistence.

1.1. Health Hazards

The compound is classified with several hazard statements, indicating its potential to cause significant harm upon exposure.[1] As a yellow powder, the primary exposure routes are inhalation of dust and direct contact with skin or eyes.[2][3]

Hazard Classification	GHS Hazard Statement	Potential Effects & Rationale for Caution
Acute Toxicity	H302	Harmful if swallowed. Ingestion can lead to systemic toxic effects.
Skin Irritation	H315	Causes skin irritation.[1] The aromatic structure can interact with skin lipids and proteins, leading to inflammation.
Eye Irritation	H319	Causes serious eye irritation.[1] Particulate matter can cause mechanical irritation and chemical damage to the cornea.
Respiratory Irritation	H335	May cause respiratory irritation.[1] Inhalation of fine dust can irritate the mucous membranes of the respiratory tract.
Germ Cell Mutagenicity	H341	Suspected of causing genetic defects.[2] This is a significant long-term health risk, as the compound may interact with DNA.
Aquatic Hazard	H412	Harmful to aquatic life with long-lasting effects.[4] Due to its stable aromatic structure, it does not readily degrade in the environment.

The causality behind these hazards lies in the molecule's polycyclic aromatic structure. PAHs are known for their ability to intercalate with DNA and disrupt cellular processes, which is the basis for the mutagenicity concern.[5] Their low water solubility and lipophilic nature mean they can persist in the environment and bioaccumulate in organisms.

1.2. Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazard profile, a stringent PPE protocol is non-negotiable. All handling and disposal procedures must be conducted with the following equipment.

PPE Category	Specification	Rationale
Hand Protection	Nitrile rubber gloves (minimum 0.11 mm thickness).[2]	Provides a chemical-resistant barrier to prevent skin contact. Gloves must be inspected before use and disposed of as contaminated waste after handling.[2][6]
Eye Protection	Chemical safety goggles or a face shield.[7][8]	Protects eyes from airborne powder and accidental splashes. Standard safety glasses are insufficient.
Body Protection	A lab coat, fully buttoned. Consider a chemically resistant apron for larger quantities.	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.[6] If dust formation is unavoidable, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask is required.[2][6]	Minimizes the inhalation of airborne particles.

Waste Management Workflow

The following diagram illustrates the decision-making process for the safe management and disposal of 9,10-Anthracenedimethanol waste.

Caption: Waste Disposal Decision Tree for 9,10-Anthracenedimethanol.

Step-by-Step Disposal Protocols

Strict adherence to a standardized protocol is essential for safety and compliance. These steps cover the entire lifecycle of the waste within the laboratory.

3.1. Protocol for Unused or Expired Solid Chemical

• Work Area Preparation : Conduct all activities inside a certified chemical fume hood to control dust.

• Container Selection : Procure a designated hazardous waste container that is compatible with the chemical (e.g., a high-density polyethylene (HDPE) bucket or wide-mouth bottle).[9] The container must have a secure, tight-fitting lid.

• Waste Transfer : Carefully transfer the solid 9,10-Anthracenedimethanol into the waste container. Avoid creating dust. If the original container is being discarded, it must be triple-rinsed with a suitable organic solvent (e.g., acetone or toluene), and the rinsate collected as hazardous liquid waste.[10] The rinsed container can then be disposed of as regular lab glass or plastic.

• Labeling : Immediately label the waste container. According to hazardous waste regulations, the label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "9,10-Anthracenedimethanol"

  • The specific hazards (e.g., "Irritant," "Suspected Mutagen")[1][2]

  • The date waste was first added to the container.

• Storage : Keep the container sealed when not in use. Store it in a designated satellite accumulation area or central hazardous waste storage area that is secure and well-ventilated.[11][12]

3.2. Protocol for Spill Cleanup

• Evacuate and Secure : Ensure the immediate area is clear of personnel. Restrict access to the spill area.

• Ventilate : Ensure adequate ventilation, but avoid high airflow that could disperse the powder.

• PPE : Don the appropriate PPE as listed in section 1.2.

• Containment : Gently cover the spill with an inert absorbent material, such as vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

• Collection : Carefully sweep up the absorbed material and the spilled powder.[2][7][13] Place the mixture into a designated hazardous waste container. Avoid any sweeping methods that create dust.

• Decontamination : Wipe the spill area with a cloth dampened with a solvent like acetone, followed by soap and water. Collect all cleaning materials (wipes, gloves) as solid hazardous waste.

• Label and Store : Seal, label, and store the waste container as described above.

3.3. Protocol for Contaminated Labware and Consumables

• Segregation : All disposable items that have come into direct contact with 9,10-Anthracenedimethanol (e.g., gloves, weigh boats, pipette tips, contaminated wipes) must be considered hazardous waste.[11]

• Collection : Place these items into the same solid hazardous waste container used for the pure chemical or a dedicated, clearly labeled bag or container for contaminated debris.

• Sharps : Any contaminated sharps (needles, razor blades, broken glass) must be placed in a designated, puncture-resistant sharps container.

Final Disposal: The End-of-Life Pathway

Under no circumstances should 9,10-Anthracenedimethanol or its waste be disposed of down the drain or in regular trash.[1] Its classification as a persistent organic pollutant and its aquatic toxicity prohibit this.[4]

The universally accepted and regulatory-compliant method for the ultimate disposal of PAHs is high-temperature incineration .[5][14]

• Why Incineration? Incineration at temperatures between 820 to 1,600 °C effectively destroys the stable aromatic ring structure, breaking it down into less harmful components like carbon dioxide and water.[5] This method ensures complete destruction, preventing the chemical's release into the environment.

Your institution's Environmental Health & Safety (EHS) office will have a contract with a licensed hazardous waste disposal company. This contractor is equipped to transport and manage the waste according to all local, state, and federal regulations.[11] Follow your institution's specific procedures for requesting a hazardous waste pickup.

By adhering to this comprehensive guide, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment from the persistent hazards of polycyclic aromatic hydrocarbons.

References

• PubChem. (n.d.). 9-Anthracenemethanol. National Institutes of Health. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2016). Polycyclic Aromatic Hydrocarbons (PAHs). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for Polycyclic Aromatic Hydrocarbons (PAHs). National Center for Biotechnology Information. Retrieved from [Link]

• GreenTec Energy. (2024, April 3). Chemical Waste Disposal Guidelines: Rules You Must Follow!. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from [Link]

• SQRC. (2023, July 24). HAZARDOUS WASTE. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 9,10-Anthracenedimethanol

Navigating the landscape of laboratory safety requires a nuanced understanding that extends beyond mere compliance. It demands a proactive approach to risk mitigation, grounded in the specific chemical and procedural context. This guide provides an in-depth operational plan for the safe handling of 9,10-Anthracenedimethanol, with a core focus on the selection, use, and disposal of Personal Protective Equipment (PPE). Our goal is to empower you, our fellow researchers, with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Assessment: Understanding the Risks of 9,10-Anthracenedimethanol

Before any handling, a thorough understanding of the potential hazards is paramount. While some suppliers classify 9,10-Anthracenedimethanol as not hazardous under the US OSHA Hazard Communication Standard[1][2], other data sources indicate potential risks that warrant a cautious and proactive approach.

Aggregated data from the European Chemicals Agency (ECHA) C&L Inventory highlight several potential hazards, with a significant percentage of notifications indicating the following classifications[3]:

• H315: Causes skin irritation[2][3][4].

• H319: Causes serious eye irritation[2][3][4].

• H335: May cause respiratory irritation[2][3][4].

• H341: Suspected of causing genetic defects[3].

Given this information, it is prudent to handle 9,10-Anthracenedimethanol as a substance that can cause irritation to the skin, eyes, and respiratory system, and may have mutagenic properties. This conservative approach ensures the highest level of protection. The compound is stable under normal conditions but is incompatible with strong oxidizing agents[1][5]. Thermal decomposition may release irritating gases and vapors, such as carbon monoxide and carbon dioxide[1][5].

Core Protective Measures: Selecting the Right PPE

The selection of PPE is not a one-size-fits-all solution; it must be tailored to the specific laboratory procedure being performed. The fundamental principle is to create a barrier between you and the chemical, preventing exposure through inhalation, skin contact, or eye contact[6].

Direct contact with 9,10-Anthracenedimethanol can cause serious eye irritation[3][4]. Therefore, appropriate eye protection is mandatory.

• Standard Operations: For routine tasks such as weighing, preparing solutions, and transfers where splashing is minimal, wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[1][7].

• High-Risk Operations: When there is a significant risk of splashing or aerosol generation, a face shield should be worn in addition to chemical safety goggles to protect the entire face.

To prevent skin irritation and potential absorption, comprehensive skin and body protection is essential[1][7].

• Gloves: Handle the chemical with appropriate protective gloves, which must be inspected before use[8]. Nitrile rubber gloves are a common and effective choice[5]. Always use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact[8]. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices[8].

• Lab Coat/Clothing: A standard lab coat or long-sleeved clothing should be worn to protect the arms and body[5]. For tasks with a higher risk of contamination, consider using chemical-resistant aprons or coveralls[6].

• Footwear: Closed-toe shoes are a minimum requirement in any laboratory setting. For large-scale operations or when handling significant quantities, chemical-resistant footwear is recommended[6].

Under normal laboratory conditions with adequate ventilation, such as working in a chemical fume hood, respiratory protection is typically not required[1][5]. However, if you are working in an area with poor ventilation or if your process generates dust (e.g., extensive weighing of the solid), respiratory protection is necessary.

• Recommended Respirator: If respiratory protection is warranted, use a NIOSH-approved N95 (US) or P1 (EN 143) particle filter mask to protect against nuisance levels of dust[5][8]. For larger-scale use or in emergencies, a respirator with an appropriate filter cartridge should be used[5].

The following table summarizes the recommended PPE for different operational scenarios:

Operational Scenario	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Weighing Solid	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Recommended (N95/P1) if not in a fume hood
Preparing Solutions	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Not required with adequate ventilation
Large-Scale Handling	Face Shield & Goggles	Nitrile Gloves, Chemical-Resistant Apron/Coveralls	Required if ventilation is inadequate or dust/aerosols are generated
Spill Cleanup	Face Shield & Goggles	Double Nitrile Gloves, Chemical-Resistant Coveralls	Required

Operational and Disposal Protocols

A self-validating safety system integrates PPE use with robust operational and disposal procedures.

• Preparation: Before handling, ensure you have read and understood the Safety Data Sheet (SDS). Work in a well-ventilated area, preferably a chemical fume hood[7][8].

• Donning PPE: Put on your lab coat, followed by safety goggles/face shield, and finally, your gloves.

• Handling: Avoid the formation of dust and aerosols[8]. Wash your hands thoroughly after handling the material, even if you were wearing gloves[7].

• Doffing PPE: Remove PPE in a way that avoids cross-contamination. First, remove gloves using the proper technique. Then, remove your lab coat, and finally, your eye protection. Wash your hands immediately after removing all PPE.

In the event of a spill, immediate and correct action is crucial to prevent exposure.

• Evacuate and Secure: Alert others in the area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• PPE: Wear appropriate PPE, including a respirator, chemical goggles, a face shield, and double gloves.

• Contain and Clean: Use an inert absorbent material like sand or vermiculite to cover the spill[9]. Sweep up the material and place it into a suitable, labeled container for disposal[7][8]. Avoid generating dust[8].

• Decontaminate: Clean the spill area thoroughly with soap and water.

Proper disposal is a critical final step in the chemical handling lifecycle.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials should be collected in a designated, labeled waste container.

• Chemical Waste: Unused 9,10-Anthracenedimethanol and any waste from experiments should be collected in a clearly labeled, sealed container. Do not mix with other waste streams unless approved by your institution's Environmental Health and Safety (EHS) office[10].

• Final Disposal: All waste must be disposed of through a licensed disposal company, adhering to all local, regional, and national hazardous waste regulations[8][10].

By integrating this comprehensive PPE strategy with diligent operational and disposal plans, you build a robust and trustworthy safety culture in your laboratory. This proactive stance not only ensures personal safety but also upholds the scientific integrity of your work.

References

• Fisher Scientific. (2025, December 19). Safety Data Sheet: 9-Anthracenemethanol.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 9-Anthracenemethanol, 98%.
• ChemicalBook. (2026, February 14). 9-Anthracenemethanol - Safety Data Sheet.
• Thermo Fisher Scientific. (2026, January 2). Safety Data Sheet: 9-Anthracenemethanol.
• National Center for Biotechnology Information. (n.d.). 9-Anthracenemethanol. PubChem Compound Database.
• CymitQuimica. (2024, December 19). Safety Data Sheet: ANTHRACENE-9,10-DIMETHANOL.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 9-Anthracenemethanol.
• Sigma-Aldrich. (2025, September 27). Safety Data Sheet.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Fisher Scientific. (2023, September 1). Safety Data Sheet.
• National Center for Biotechnology Information. (2021). GHS Classification Summary (Rev.9, 2021). PubChem.
• National Center for Biotechnology Information. (n.d.). GHS Classification Summary. PubChem.
• Benchchem. (2025). Essential Procedures for the Disposal of Antitrypanosomal Agent 9.

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